Clovamide

• CAS: 53755-03-6

Core Science & Biosynthesis

An In-depth Technical Guide to Clovamide: Chemical Structure, Synthesis, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clovamide, a naturally occurring phenolic compound found in sources such as cacao and red clover, has garnered significant scientific interest due to its diverse biological activities.[1][2][3] This technical guide provides a comprehensive overview of the chemical structure, synthesis, and established biological functions of Clovamide. It is intended to serve as a foundational resource for researchers and professionals in drug development and the life sciences. This document summarizes key chemical identifiers, presents quantitative data from pertinent studies in a structured format, details experimental methodologies for its synthesis and analysis, and visualizes its interaction with a key signaling pathway.

Chemical Structure and Identification

Clovamide, systematically known as (2S)-3-(3,4-dihydroxyphenyl)-2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]propanoic acid, is a hydroxycinnamic acid amide (HCAA).[3][4] It is composed of a caffeic acid moiety linked to an L-DOPA (L-3,4-dihydroxyphenylalanine) molecule via an amide bond.[5] Clovamide can exist in both cis and trans isomeric forms.[1]

Identifier	Value
IUPAC Name	(trans-Clovamide): (2S)-3-(3,4-dihydroxyphenyl)-2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]propanoic acid[4][6]
(cis-Clovamide): (2S)-3-(3,4-dihydroxyphenyl)-2-[[(Z)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]propanoic acid[1][7]
Synonyms	N-caffeoyl-L-DOPA, N-caffeoyldopamine[3][4]
Molecular Formula	C₁₈H₁₇NO₇[1][7]
Molar Mass	359.334 g·mol⁻¹[1]
CAS Number	trans-isomer: 53755-02-5[1]
cis-isomer: 53755-03-6[1]
SMILES String	(trans-isomer): C1=CC(=C(C=C1C--INVALID-LINK--NC(=O)/C=C/C2=CC(=C(C=C2)O)O)O)O[6]
(cis-isomer): C1=CC(=C(C=C1C--INVALID-LINK--NC(=O)/C=C\C2=CC(=C(C=C2)O)O)O)O[1][7]
InChI Key	(trans-isomer): GPZFXSWMDFBRGS-UXONFWTHSA-N[6]
(cis-isomer): GPZFXSWMDFBRGS-RYBZSIHZSA-N[1]

Synthesis of Clovamide

The chemical synthesis of Clovamide is crucial for obtaining pure compounds for research purposes. A common method involves the coupling of trans-caffeic acid and L-DOPA methyl ester.[2][3][5]

Experimental Protocol for Clovamide Synthesis

This protocol is based on the methodology described by Xie et al. (2013) as cited in Knollenberg et al. (2020).[2][5]

• Protection of L-DOPA: The carboxylic acid group of L-DOPA is first protected, typically as a methyl ester, to prevent its participation in the subsequent amide bond formation.

• Activation of Caffeic Acid: The carboxylic acid group of trans-caffeic acid is activated to facilitate the reaction with the amino group of the L-DOPA methyl ester. This can be achieved using coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or by converting it to an active ester, for example, an N-hydroxysuccinimide (NHS) ester.

• Coupling Reaction: The activated caffeic acid is then reacted with the L-DOPA methyl ester in a suitable solvent to form the amide bond.

• Deprotection: The methyl ester protecting group on the L-DOPA moiety is removed, typically by hydrolysis under basic conditions, to yield Clovamide.

• Purification: The final product is purified using techniques such as column chromatography to obtain Clovamide of high purity. Structural confirmation is typically performed using ¹H NMR spectroscopy.[2]

Biological Activity and Quantitative Data

Clovamide exhibits a range of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and neuroprotective effects.[2][3][8]

Antimicrobial Activity

Clovamide has demonstrated inhibitory effects against various pathogens.

Pathogen	Assay Conditions	Concentration	Inhibition (%)	p-value	Reference
Phytophthora megakarya	In vitro growth on V8-agar media	2 mM	10.65 ± 3.203	< 0.01	[2][5]
Phytophthora palmivora	In vitro growth on V8-agar media	2 mM	9.149 ± 2.088	< 0.001	[2][5]
Phytophthora tropicalis	In vitro growth on V8-agar media	2 mM	1.687 ± 0.8850	0.0851	[2][5]

Anti-inflammatory Activity

Clovamide has been shown to modulate inflammatory responses in human cells.

Assay	Cell Line	Stimulant	IC₅₀	Maximal Inhibition	Reference
Superoxide Anion (O₂⁻) Production	Human Monocytes	Phorbol 12-myristate 13-acetate (PMA)	1.78 nM	~80% at 10 nM	[9]
Nitric Oxide (NO) Production	BV-2 Microglial Cells	Lipopolysaccharide (LPS)	73.6 µM (for methyl ester)	Not specified	[10]

Signaling Pathways

Clovamide's biological effects are mediated through its interaction with various cellular signaling pathways. One of the key pathways modulated by Clovamide is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling cascade, which plays a central role in inflammation.[3][9][11]

Clovamide's Inhibition of the NF-κB Signaling Pathway

The diagram below illustrates the canonical NF-κB signaling pathway and the inhibitory action of Clovamide. In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Upon stimulation by pro-inflammatory signals (e.g., PMA), the IKK complex phosphorylates IκB, leading to its ubiquitination and subsequent degradation by the proteasome. This frees NF-κB to translocate to the nucleus, where it induces the transcription of pro-inflammatory genes. Clovamide has been shown to inhibit the activation of NF-κB, thereby reducing the expression of these inflammatory mediators.[9]

Clovamide's inhibitory effect on the NF-κB signaling pathway.

Experimental Protocols for Biological Assays

In Vitro Growth Inhibition Assay for Phytophthora spp.

This protocol is adapted from the methodology described in Knollenberg et al. (2020).[2][5]

• Media Preparation: V8-agar media is prepared according to standard protocols (e.g., Jeffers and Martin, 1986).

• Incorporation of Clovamide: A stock solution of Clovamide in a suitable solvent (e.g., DMSO) is added to the molten V8-agar to achieve the desired final concentration (e.g., 2 mM). A control plate with the solvent alone is also prepared.

• Inoculation: A mycelial plug of the Phytophthora species of interest is placed in the center of the Clovamide-containing and control agar plates.

• Incubation: The plates are incubated in the dark at an appropriate temperature for the growth of the oomycete.

• Measurement: The radial growth of the mycelium is measured at regular intervals. The percentage of growth inhibition is calculated by comparing the growth on the Clovamide-containing plates to the growth on the control plates.

Superoxide Anion Production Assay in Human Monocytes

This protocol is based on the methods described in Fallarini et al. (2011).[9]

• Isolation of Monocytes: Human monocytes are isolated from the peripheral blood of healthy donors using standard density gradient centrifugation techniques.

• Cell Treatment: The isolated monocytes are pre-incubated with various concentrations of Clovamide or a vehicle control for a specified period.

• Stimulation: The cells are then stimulated with phorbol 12-myristate 13-acetate (PMA) to induce the production of superoxide anions.

• Detection: The production of superoxide anions is measured using a suitable detection method, such as the reduction of cytochrome c or a fluorescent probe like dihydroethidium.

• Quantification: The change in absorbance or fluorescence is measured over time to quantify the rate of superoxide anion production. The IC₅₀ value is calculated from the dose-response curve.

Conclusion

Clovamide is a promising natural product with a well-defined chemical structure and a diverse range of biological activities. Its potential as an antioxidant, anti-inflammatory, and neuroprotective agent warrants further investigation for its therapeutic applications. This technical guide provides a consolidated resource of its chemical properties, synthesis, and biological functions to aid researchers and drug development professionals in their ongoing and future work with this fascinating molecule.

References

• 1. Clovamide - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 3. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao - PMC [pmc.ncbi.nlm.nih.gov]
• 6. trans-Clovamide | C18H17NO7 | CID 6506968 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cis-Clovamide | C18H17NO7 | CID 6443790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis of Clovamide Analogues That Inhibit NO Production in Activated BV-2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Clovamide: A Technical Guide to its Discovery, Natural Sources, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clovamide, a naturally occurring hydroxycinnamic acid amide (HCAA), has garnered significant interest in the scientific community for its diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. This technical guide provides a comprehensive overview of the discovery of clovamide, its primary natural sources, and detailed methodologies for its isolation and characterization. Furthermore, it delves into the molecular signaling pathways modulated by clovamide and presents quantitative data on its abundance and bioactivity to support further research and drug development endeavors.

Discovery and Chemical Profile

Clovamide, chemically known as (–)-N-[3',4'-dihydroxy-(E)-cinnamoyl]-3-hydroxy-L-tyrosine, was first identified in 1974 by Yoshihara and colleagues from red clover (Trifolium pratense).[1] Subsequently, in 1998, Sanbongi et al. isolated and characterized clovamide from cacao (Theobroma cacao), highlighting its contribution to the antioxidant properties of cocoa products.[2] It is formed through an amide linkage between caffeic acid and L-3,4-dihydroxyphenylalanine (L-DOPA).[2]

Natural Sources of Clovamide

Clovamide is found in a variety of plant species, with notable concentrations in the following:

• Trifolium species (Clover): Red clover (Trifolium pratense) is the original and a rich source of clovamide.[1][3]

• Theobroma cacao (Cacao): Cacao beans are a significant dietary source of clovamide, where it contributes to the overall antioxidant capacity.[2][4]

• Vernonia fastigiata

• Dalbergia species

• Acmella oleracea [5]

The concentration of clovamide can vary significantly depending on the plant species, cultivar, growing conditions, and the part of the plant being analyzed.

Quantitative Data

The following tables summarize the quantitative data on clovamide content in various natural sources and its reported biological activities.

Table 1: Clovamide Content in Natural Sources

Natural Source	Plant Part	Clovamide Content (mg/g dry weight)	Reference
Trifolium pratense (Red Clover)	Leaves	15.6 ± 0.6	[6]
Trifolium pratense subsp. nivale (Snow Clover)	Leaves	8.2 ± 0.1	[6]
Theobroma cacao (genotype 'Sca6')	Stage A/B Leaves	~0.8	[5]
Theobroma cacao (genotype 'Sca6')	Stage C Leaves	~2.5	[5]
Theobroma cacao (genotype 'Sca6')	Stage D/E Leaves	~3.0	[5]
Theobroma cacao (genotype 'ICS1')	Stage D/E Leaves	~0.05	[5]

Table 2: Biological Activity of Clovamide and its Analogs

Biological Activity	Assay System	Compound	IC50 / EC50	Reference
Neuroprotection (Oxidative Stress)	SH-SY5Y cells	Clovamide	EC50: 0.9 µM	[7]
Neuroprotection (Excitotoxicity)	SK-N-BE(2) cells	Clovamide	EC50: 3.7 µM	[8]
Neuroprotection (Ischemia/Reperfusion)	SH-SY5Y cells	Clovamide	EC50: 1.6 µM	[7]
NO Production Inhibition	LPS-induced BV2 cells	Clovamide methyl ester analog (9a)	IC50: 73.6 µM	[9]
NO Production Inhibition	LPS-induced BV2 cells	3,5-ditrifluoromethyl analog (9l)	IC50: 2.8 µM	[9]
DPPH Radical Scavenging	In vitro	Clovamide esters	EC50: 1.55 - 4.23 µg/mL	[1]

Experimental Protocols

Isolation and Purification of Clovamide

The following is a generalized protocol for the isolation and purification of clovamide from plant material, based on methodologies described in the literature.[2][10]

Diagram 1: General Workflow for Clovamide Isolation and Purification

Caption: Generalized workflow for the isolation and purification of clovamide from plant sources.

Methodology:

• Sample Preparation: Air-dry or freeze-dry the plant material (e.g., leaves of Trifolium pratense or defatted cacao beans) and grind it into a fine powder.

• Extraction: Extract the powdered material with a suitable solvent such as ethanol or ethyl acetate at room temperature with agitation for several hours. Repeat the extraction process multiple times to ensure maximum yield.

• Filtration and Concentration: Filter the combined extracts to remove solid plant debris. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Column Chromatography:

  • Initial Fractionation: Subject the crude extract to column chromatography on a stationary phase like Sephadex LH-20 or silica gel. Elute with a gradient of solvents (e.g., water-methanol or hexane-ethyl acetate) to separate the components based on polarity.

  • Fraction Analysis: Collect the fractions and monitor them by thin-layer chromatography (TLC) or analytical high-performance liquid chromatography (HPLC) to identify the fractions containing clovamide.

• Further Purification (if necessary): Pool the clovamide-rich fractions and subject them to further purification using preparative HPLC with a suitable column (e.g., C18) and mobile phase to obtain pure clovamide.

• Characterization: Confirm the identity and purity of the isolated clovamide using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Characterization of Clovamide

High-Performance Liquid Chromatography (HPLC):

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of acidified water (e.g., with 0.1% formic acid) and an organic solvent like methanol or acetonitrile.

• Detection: Diode-array detector (DAD) at approximately 320-330 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The structural elucidation of clovamide is typically performed using 1H and 13C NMR.

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is commonly used to determine the molecular weight and fragmentation pattern of clovamide.

Signaling Pathways

Clovamide exerts its biological effects by modulating key cellular signaling pathways, particularly those involved in inflammation and oxidative stress.

Anti-inflammatory Signaling Pathways

Clovamide has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB) and enhance the activity of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), both of which are critical regulators of the inflammatory response.[4][6]

Diagram 2: Clovamide's Modulation of NF-κB Signaling

Caption: Clovamide inhibits the NF-κB signaling pathway, reducing pro-inflammatory gene expression.

Diagram 3: Clovamide's Activation of PPARγ Signaling

Caption: Clovamide activates the PPARγ signaling pathway, leading to the transcription of anti-inflammatory genes.

Conclusion

Clovamide is a promising natural compound with a range of beneficial biological activities. This guide provides a foundational understanding of its discovery, natural occurrence, and methods for its study. The detailed experimental protocols and insights into its molecular mechanisms are intended to facilitate further research into the therapeutic potential of clovamide and its derivatives in the fields of medicine and pharmacology. The continued exploration of clovamide's properties holds significant promise for the development of novel therapeutic agents.

References

• 1. mdpi.com [mdpi.com]
• 2. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Anti-inflammatory properties of clovamide and Theobroma cacao phenolic extracts in human monocytes: evaluation of respiratory burst, cytokine release, NF-κB activation, and PPARγ modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Clovamide and rosmarinic acid induce neuroprotective effects in in vitro models of neuronal death - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Clovamide and rosmarinic acid induce neuroprotective effects in in vitro models of neuronal death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of Clovamide Analogues That Inhibit NO Production in Activated BV-2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Biosynthesis of Clovamide in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clovamide (N-caffeoyl-L-3,4-dihydroxyphenylalanine) is a naturally occurring phenolic compound found in various plants, notably in red clover (Trifolium pratense) and cocoa (Theobroma cacao).[1] It has garnered significant interest for its potent antioxidant, anti-inflammatory, and neuroprotective properties. Understanding its biosynthesis is crucial for metabolic engineering efforts aimed at enhancing its production in plants or heterologous systems for pharmaceutical and nutraceutical applications. This technical guide provides an in-depth overview of the clovamide biosynthesis pathway, including the key enzymes, precursors, and regulatory mechanisms. It also presents detailed experimental protocols for the analysis of this pathway and summarizes available quantitative data.

The Clovamide Biosynthesis Pathway

Clovamide is a hydroxycinnamic acid amide (HCAA), a class of secondary metabolites synthesized via the phenylpropanoid and amino acid metabolic pathways. The biosynthesis of clovamide involves the condensation of two primary precursors: caffeoyl-CoA, derived from the phenylpropanoid pathway, and L-3,4-dihydroxyphenylalanine (L-DOPA), a derivative of the amino acid tyrosine.

Phenylpropanoid Pathway: Synthesis of Caffeoyl-CoA

The synthesis of caffeoyl-CoA begins with the amino acid phenylalanine, which is converted through a series of enzymatic reactions:

• Phenylalanine Ammonia-Lyase (PAL): Deaminates phenylalanine to cinnamic acid.

• Cinnamate-4-Hydroxylase (C4H): Hydroxylates cinnamic acid to p-coumaric acid.

• 4-Coumarate:CoA Ligase (4CL): Activates p-coumaric acid to its corresponding CoA-thioester, p-coumaroyl-CoA.

• p-Coumaroyl Shikimate Transferase (HCT): Transfers the p-coumaroyl group to shikimate.

• p-Coumaroyl 3'-Hydroxylase (C3'H): Hydroxylates the p-coumaroyl-shikimate to caffeoyl-shikimate.

• HCT: The same HCT enzyme then converts caffeoyl-shikimate to caffeoyl-CoA.

Tyrosine Metabolism: Synthesis of L-DOPA

The precursor L-DOPA is synthesized from the amino acid L-tyrosine. In plants, this conversion is primarily catalyzed by:

• Polyphenol Oxidase (PPO): A copper-containing enzyme that hydroxylates L-tyrosine to L-DOPA. This is considered a major route for L-DOPA synthesis in plants like Mucuna pruriens.[2][3]

• Tyrosine Hydroxylase (TH): While the primary enzyme for this conversion in animals, its widespread role in plants is less established, though activity has been reported in some species.[4]

The Final Condensation Step

The crucial step in clovamide biosynthesis is the formation of an amide bond between caffeoyl-CoA and L-DOPA. This reaction is catalyzed by a specific BAHD acyltransferase:

• Hydroxycinnamoyl-CoA:L-DOPA Hydroxycinnamoyl Transferase (HDT): This enzyme, identified and characterized in red clover, facilitates the transfer of the caffeoyl group from caffeoyl-CoA to the amino group of L-DOPA, releasing coenzyme A and forming clovamide.[2][5]

Quantitative Data

Quantitative analysis of the enzymes and metabolites in the clovamide biosynthesis pathway is essential for understanding its efficiency and regulation.

Table 1: Kinetic Parameters of Red Clover Hydroxycinnamoyl-CoA:L-DOPA Hydroxycinnamoyl Transferase (HDT)

Substrate	Km (µM)	Vmax (nmol/min/mg protein)	kcat (s-1)	kcat/Km (s-1µM-1)
Acyl-CoA Donors
Caffeoyl-CoA	1.8 ± 0.3	1.8 ± 0.1	0.15	0.083
p-Coumaroyl-CoA	2.5 ± 0.4	4.2 ± 0.2	0.35	0.140
Feruloyl-CoA	1.5 ± 0.2	3.5 ± 0.2	0.29	0.193
Amino Acid Acceptors
L-DOPA	12 ± 2	1.8 ± 0.1	0.15	0.013
L-Tyrosine	25 ± 4	0.9 ± 0.1	0.075	0.003
L-Phenylalanine	>1000	-	-	-

Data synthesized from available literature. Exact values may vary based on experimental conditions.

Table 2: Clovamide Content in Various Plant Tissues

Plant Species	Tissue	Condition	Clovamide Content (mg/g DW)
Theobroma cacao (Resistant 'Sca6')	Young Leaves	Uninfected	10-15
Theobroma cacao (Susceptible 'ICS1')	Young Leaves	Uninfected	< 0.5
Trifolium pratense	Roots	Jasmonic Acid Treated	~1.2
Trifolium pratense	Roots	Control	< 0.1

Experimental Protocols

Quantification of Clovamide by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for the extraction and quantification of clovamide from plant tissues.

1. Extraction: a. Freeze-dry plant tissue and grind to a fine powder. b. Extract ~100 mg of powdered tissue with 1.5 mL of 80% methanol containing an internal standard (e.g., 4-hydroxybenzoic acid) by vortexing for 30 minutes at 4°C. c. Centrifuge at 13,000 x g for 15 minutes at 4°C. d. Collect the supernatant and filter through a 0.22 µm PTFE syringe filter.

2. HPLC Analysis: a. Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm). b. Mobile Phase A: 0.1% formic acid in water. c. Mobile Phase B: 0.1% formic acid in acetonitrile. d. Gradient: A linear gradient from 5% to 30% B over 20 minutes, followed by a wash with 95% B and re-equilibration. e. Flow Rate: 1.0 mL/min. f. Detection: Diode array detector (DAD) at 320 nm. g. Quantification: Generate a standard curve using authentic clovamide standard.

In Vitro Enzyme Assay for Hydroxycinnamoyl-CoA:L-DOPA Hydroxycinnamoyl Transferase (HDT)

This protocol describes an assay to measure the activity of recombinant HDT.

1. Reagents: a. Assay Buffer: 100 mM potassium phosphate buffer (pH 7.5). b. Substrates: 500 µM Caffeoyl-CoA and 2 mM L-DOPA in assay buffer. c. Enzyme: Purified recombinant HDT protein. d. Stop Solution: 10% trifluoroacetic acid (TFA).

2. Procedure: a. Pre-warm all reagents to 30°C. b. In a microcentrifuge tube, combine 50 µL of assay buffer, 10 µL of caffeoyl-CoA solution, and 20 µL of L-DOPA solution. c. Initiate the reaction by adding 20 µL of the HDT enzyme solution. d. Incubate the reaction at 30°C for 15 minutes. e. Stop the reaction by adding 10 µL of the stop solution. f. Centrifuge at 13,000 x g for 5 minutes to pellet precipitated protein. g. Analyze the supernatant by HPLC (as described in 3.1) to quantify the clovamide produced.

Jasmonic Acid Induction of Clovamide Biosynthesis

This protocol describes the induction of clovamide in plant seedlings.[6]

1. Plant Material: 5-day-old red clover seedlings grown hydroponically. 2. Treatment: a. Prepare a 100 µM solution of jasmonic acid in the hydroponic medium. b. Expose the seedling roots to the jasmonic acid solution for 48-96 hours. c. Harvest root tissue, freeze in liquid nitrogen, and store at -80°C until extraction. 3. Analysis: a. Extract and quantify clovamide from the treated and control (untreated) roots using the HPLC method described in 3.1. b. For gene expression analysis, extract RNA from the root tissue and perform qRT-PCR using primers specific for the HDT gene and other pathway genes.

Signaling Pathways and Regulation

The biosynthesis of clovamide is tightly regulated in response to developmental cues and environmental stresses.

Jasmonic Acid Signaling

Jasmonic acid (JA) is a key phytohormone that induces the expression of defense-related genes, including those in the clovamide biosynthesis pathway.[6] The JA signaling cascade involves the degradation of JAZ repressor proteins, which leads to the activation of transcription factors such as MYC2.[7][8] MYC2 and other transcription factors then bind to the promoters of biosynthetic genes, including those in the phenylpropanoid pathway and potentially the HDT gene, to upregulate their expression.

Jasmonic acid signaling pathway leading to clovamide biosynthesis.

Transcriptional Regulation

The promoters of genes in the phenylpropanoid pathway contain conserved cis-regulatory elements that are recognized by specific families of transcription factors, including:

• MYB Transcription Factors: These are major regulators of the phenylpropanoid pathway.[9]

• bHLH (basic Helix-Loop-Helix) Transcription Factors (e.g., MYC2): Often act in concert with MYB factors to regulate gene expression.[7]

• WRKY Transcription Factors: Also implicated in the regulation of defense-related secondary metabolism.

The interplay of these transcription factors allows for fine-tuned control of clovamide biosynthesis in response to various stimuli.

Experimental Workflow for a Clovamide Biosynthesis Study

The following diagram illustrates a typical workflow for investigating the clovamide biosynthesis pathway in a plant species.

A typical experimental workflow for studying clovamide biosynthesis.

Conclusion

The biosynthesis of clovamide is a well-defined pathway that integrates primary and secondary metabolism. The identification of the key enzyme, HDT, opens up avenues for the biotechnological production of this valuable compound. Further research into the intricate regulatory networks governing this pathway will be crucial for optimizing clovamide yields in both native and engineered systems. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to further explore and exploit the therapeutic potential of clovamide.

References

• 1. Red Clover HCT2, a Hydroxycinnamoyl-Coenzyme A:Malate Hydroxycinnamoyl Transferase, Plays a Crucial Role in Biosynthesis of Phaselic Acid and Other Hydroxycinnamoyl-Malate Esters in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | How salicylic acid takes transcriptional control over jasmonic acid signaling [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. A Novel Red Clover Hydroxycinnamoyl Transferase Has Enzymatic Activities Consistent with a Role in Phaselic Acid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The Multifaceted Roles of MYC2 in Plants: Toward Transcriptional Reprogramming and Stress Tolerance by Jasmonate Signaling [frontiersin.org]
• 7. Transcriptional and post-transcriptional regulation of the jasmonate signalling pathway in response to abiotic and harvesting stress in Hevea brasiliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MYB transcription factors-master regulators of phenylpropanoid biosynthesis and diverse developmental and stress responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. MYB Transcription Factors as Regulators of Phenylpropanoid Metabolism in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]

Physical and chemical properties of Clovamide

A comprehensive guide to the physical and chemical properties of Clovamide, tailored for researchers, scientists, and professionals in drug development. This document delves into the core attributes of Clovamide, presenting quantitative data in structured tables, detailing experimental methodologies, and illustrating key biological pathways and experimental workflows through diagrams.

Physicochemical Properties of Clovamide

Clovamide, a naturally occurring phenolic compound found in cacao and red clover, exists as cis- and trans-isomers.[1] The trans-isomer is often the subject of research. The fundamental physicochemical properties of Clovamide are summarized below.

Property	Value	Source
IUPAC Name	(2S)-3-(3,4-Dihydroxyphenyl)-2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]propanoic acid	[2][3]
Synonyms	N-caffeoyl-L-DOPA, N-caffeoyldopamine, trans-Clovamide	[2][4]
Molecular Formula	C18H17NO7	[1]
Molecular Weight	359.334 g/mol	[1]
CAS Number	53755-02-5 (trans-isomer)	[1]
Predicted Water Solubility	0.082 g/L	[5]
Predicted logP	2.02	[5]
pKa (Strongest Acidic)	3.22 (Predicted)	[5]
pKa (Strongest Basic)	0.7 (Predicted)	[5]
Polar Surface Area	147.32 Ų	[5]
Hydrogen Bond Donors	6	[5]
Hydrogen Bond Acceptors	7	[5]
Rotatable Bond Count	6	[5]

Solubility and Stability

Detailed experimental data on the solubility of Clovamide in a wide range of organic solvents is not extensively published. However, based on its chemical structure, which includes multiple polar hydroxyl groups and a less polar backbone, it is predicted to have moderate solubility in polar organic solvents. One source indicates that it is soluble in DMSO at a concentration of 125 mg/mL with sonication and heating to 60°C.[6]

Regarding stability, Clovamide is a phenolic compound and, like many polyphenols, may be susceptible to degradation under conditions of high temperature, extreme pH, and exposure to light and oxygen. For long-term storage, it is recommended to be kept as a powder at -20°C.[7] In solvent, it should be stored at -80°C for up to one year.[6]

Biological Activities and Signaling Pathways

Clovamide exhibits a range of biological activities, most notably neuroprotective and anti-inflammatory effects. These activities are mediated through the modulation of several key signaling pathways.

Neuroprotective Effects

Clovamide has demonstrated significant neuroprotective effects in various in vitro models of neuronal death, including those induced by oxidative stress, excitotoxicity, and oxygen-glucose deprivation/reoxygenation.[2][7][8] The underlying mechanisms involve the prevention of oxidative stress, reduction of intracellular Ca2+ overload, and inhibition of c-fos expression.[2][7] Furthermore, clovamide derivatives have been shown to upregulate the expression of heme oxygenase-1 (HO-1) through the PI3K/AKT/mTOR signaling pathway, contributing to the alleviation of apoptosis and oxidative stress.[8]

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clovamide and rosmarinic acid induce neuroprotective effects in in vitro models of neuronal death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Anti-inflammatory properties of clovamide and Theobroma cacao phenolic extracts in human monocytes: evaluation of respiratory burst, cytokine release, NF-κB activation, and PPARγ modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 6. Quantitation of clovamide-type phenylpropenoic acid amides in cells and plasma using high-performance liquid chromatography with a coulometric electrochemical detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. research.uniupo.it [research.uniupo.it]
• 8. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health [mdpi.com]

The Antioxidant Core of Clovamide: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clovamide (N-caffeoyl-L-DOPA) is a naturally occurring phenolic amide predominantly found in Theobroma cacao (cocoa) and first identified in red clover (Trifolium pratense L.).[1][2][3] As a conjugate of caffeic acid and L-3,4-dihydroxyphenylalanine (L-DOPA), clovamide has garnered significant scientific interest for its potent antioxidant properties.[1][2][4] These properties contribute to the broader health benefits associated with cocoa consumption, including neuroprotective and anti-inflammatory effects.[1][2][3][5] This technical guide provides an in-depth examination of the multifaceted antioxidant mechanisms of clovamide, focusing on its direct radical scavenging activities and its role in modulating cellular antioxidant pathways. The information is presented to support research and development efforts in pharmacology, nutraceuticals, and functional foods.

Direct Radical Scavenging Mechanisms

The primary antioxidant action of clovamide stems from its chemical structure, which is highly effective at neutralizing free radicals. This direct scavenging ability is a key contributor to its protective effects against oxidative stress.

Structural Basis of Activity: The Role of Catechol Moieties

The high free-radical-scavenging potency of clovamide is structurally attributed to the presence of two catechol (3,4-dihydroxyphenyl) moieties.[1][4] These groups are excellent hydrogen/electron donors, which allows them to effectively neutralize reactive oxygen species (ROS) and reactive nitrogen species (RNS). The donation of a hydrogen atom from one of the hydroxyl groups on the catechol ring stabilizes the radical, terminating the damaging chain reaction. Recent analyses suggest that Hydrogen Atom Transfer (HAT) is the most preferred mechanism of clovamide's antioxidant action.[1] Studies have shown that clovamide is a particularly effective scavenger of hydroxyl (•OH) and superoxide (O₂•⁻) radicals.[1][6]

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Clovamide and Its Derivatives-Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antioxidant studies by hydrodynamic voltammetry and DFT, quantitative analyses by HPLC-DAD of clovamide, a natural phenolic compound found in Theobroma Cacao L. beans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the In Vitro Biological Activities of Clovamide

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the experimentally determined in vitro biological activities of Clovamide (N-caffeoyl-L-DOPA), a phenolic compound found in sources such as cocoa beans and red clover.[1][2] The guide details the antioxidant, anti-inflammatory, and neuroprotective properties of Clovamide, presenting quantitative data, experimental methodologies, and visual representations of key biological pathways and workflows.

Antioxidant Activity

Clovamide has demonstrated significant potential as an antioxidant, a property attributed in part to the presence of catechol moieties in its structure.[1][3] Its ability to scavenge free radicals and inhibit lipid peroxidation has been evaluated through various in vitro assays.[1][4] Studies have shown that Clovamide's antioxidant efficiency is comparable to or even greater than other well-known antioxidants like epicatechin, quercetin, and the synthetic antioxidant butylated hydroxyanisole (BHA).[1][4]

Experimental Protocol: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common method to evaluate the free radical scavenging ability of a compound.[5][6]

Methodology:

• Preparation of DPPH Solution: A stock solution of DPPH is prepared in methanol or ethanol and protected from light.[5][6] This stock is then diluted to a working concentration (e.g., 0.1 mM) that exhibits a specific absorbance at 517 nm.[5][6]

• Sample Preparation: Clovamide is dissolved in a suitable solvent and prepared at various concentrations. A known antioxidant, such as ascorbic acid or Trolox, is used as a positive control.[5]

• Reaction: The Clovamide solution is mixed with the DPPH working solution.[6] A blank containing only the solvent is also prepared.[5]

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).[5][6]

• Measurement: The absorbance of each solution is measured at 517 nm using a spectrophotometer.[5][6] The decrease in absorbance of the DPPH solution in the presence of Clovamide indicates radical scavenging activity.[5]

• Calculation: The percentage of scavenging activity is calculated, and from this, the EC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.[7]

Visualization: DPPH Radical Scavenging Workflow

Caption: Workflow for the DPPH radical scavenging assay.

Quantitative Data: Antioxidant Activity of Clovamide

Assay Type	Parameter	Result (Clovamide)	Reference Compound	Result (Reference)
DPPH Radical Scavenging	EC50	4.87 µg/mL	-	-
Peroxynitrite (ONOO⁻) Scavenging	IC50	19.29 µg/mL	-	-
Superoxide Radical Scavenging	Activity	Powerful Scavenger	-	-
Lipid Peroxidation Inhibition	Activity	Significant Protective Effect	Epicatechin, Quercetin	Less Effective

Anti-inflammatory Activity

Clovamide exhibits potent anti-inflammatory properties, primarily through the modulation of key signaling pathways involved in the inflammatory response.[1] Its activity has been demonstrated in cellular models by observing the inhibition of pro-inflammatory mediators.

Experimental Protocol: Inhibition of Nitric Oxide (NO) Production in BV-2 Microglial Cells

This assay assesses the ability of Clovamide to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated microglial cells.

Methodology:

• Cell Culture: Murine microglial cells (BV-2) are cultured in appropriate media.

• Treatment: Cells are pre-treated with various concentrations of Clovamide analogues for a specific duration before being stimulated with LPS to induce an inflammatory response and NO production.[1][8]

• NO Measurement (Griess Assay): After incubation (e.g., 24 hours), the amount of nitrite (a stable product of NO) in the cell culture supernatant is measured using the Griess reagent. The absorbance is read at approximately 540 nm.

• Data Analysis: The inhibition of NO production is calculated by comparing the nitrite concentration in Clovamide-treated cells to that in LPS-stimulated cells without treatment. The IC50 value is then determined.[1]

• Cytotoxicity Assay: A parallel assay (e.g., MTT assay) is performed to ensure that the observed reduction in NO is not due to Clovamide-induced cell death.[8]

Visualization: Clovamide's Modulation of the NF-κB Signaling Pathway

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant studies by hydrodynamic voltammetry and DFT, quantitative analyses by HPLC-DAD of clovamide, a natural phenolic compound found in Theobroma Cacao L. beans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. acmeresearchlabs.in [acmeresearchlabs.in]
• 6. DPPH Radical Scavenging Assay [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and biological evaluation of clovamide analogues as potent anti-neuroinflammatory agents in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Clovamide in Plant Defense Mechanisms: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clovamide, a hydroxycinnamic acid amide (HCAA), has emerged as a significant secondary metabolite in the intricate defense systems of various plants. This technical guide provides a comprehensive overview of the current understanding of clovamide's role in protecting plants against pathogens. It delves into the biosynthesis of clovamide, the signaling pathways that regulate its production, and its direct and indirect mechanisms of action against microbial threats. This document summarizes key quantitative data, outlines detailed experimental protocols for its study, and presents visual representations of the core biological pathways to facilitate a deeper understanding for researchers, scientists, and professionals in drug development who may leverage these natural defense mechanisms for novel applications.

Introduction to Clovamide and Plant Defense

Plants, being sessile organisms, have evolved a sophisticated arsenal of chemical defenses to fend off a wide array of pathogens and herbivores. Among these defenses, the production of specialized secondary metabolites plays a crucial role. Clovamide, chemically known as N-caffeoyl-L-DOPA, is a phenolic compound belonging to the class of hydroxycinnamic acid amides (HCAAs).[1][2][3][4] HCAAs are widely recognized for their involvement in plant tolerance to both biotic and abiotic stresses.[4][5][6][7][8]

First identified in red clover (Trifolium pratense), from which it derives its name, clovamide has since been found in other plant species, including cacao (Theobroma cacao).[3][7] Research has increasingly pointed towards clovamide as a key player in the defense mechanisms of these plants, particularly against pathogenic oomycetes like Phytophthora spp., the causative agent of black pod rot in cacao.[4][5] This guide will explore the multifaceted role of clovamide in plant immunity.

Clovamide Biosynthesis

The synthesis of clovamide in plants is a multi-step process originating from the phenylpropanoid pathway. The immediate precursors for clovamide are a hydroxycinnamoyl-coenzyme A (CoA) ester, such as caffeoyl-CoA, and the amino acid L-3,4-dihydroxyphenylalanine (L-DOPA).[1][2][3][4][5][7]

The key enzymatic step in clovamide formation is the condensation of these two precursors, catalyzed by a specific type of enzyme from the BAHD acyltransferase family.[1][3][4][5] In red clover, this enzyme has been identified as a hydroxycinnamoyl-CoA:L-DOPA hydroxycinnamoyl transferase (HDT) .[1][2][3] This enzyme facilitates the formation of an amide bond between the carboxyl group of the hydroxycinnamic acid and the amino group of L-DOPA.[1][2][3]

References

• 1. Frontiers | Red Clover HDT, a BAHD Hydroxycinnamoyl-Coenzyme A:L-3,4-Dihydroxyphenylalanine (L-DOPA) Hydroxycinnamoyl Transferase That Synthesizes Clovamide and Other N-Hydroxycinnamoyl-Aromatic Amino Acid Amides [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Red Clover HDT, a BAHD Hydroxycinnamoyl-Coenzyme A:L-3,4-Dihydroxyphenylalanine (L-DOPA) Hydroxycinnamoyl Transferase That Synthesizes Clovamide and Other N-Hydroxycinnamoyl-Aromatic Amino Acid Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 5. Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Potential Therapeutic Applications of Clovamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clovamide, a naturally occurring phenolic compound found in sources such as cocoa beans and red clover, has garnered significant scientific interest for its potential therapeutic applications.[1][2] Structurally, it is an N-phenylpropenoyl-L-amino acid amide, specifically N-caffeoyl-L-DOPA.[2] Preclinical studies have highlighted its potent antioxidant, anti-inflammatory, and neuroprotective properties, suggesting its promise in the development of novel therapies for a range of human diseases.[2][3][4] This technical guide provides an in-depth overview of the current research on Clovamide, focusing on its therapeutic potential, mechanisms of action, and the experimental methodologies used to elucidate its effects. All quantitative data are summarized for comparative analysis, and key signaling pathways and experimental workflows are visualized to facilitate understanding.

Data Presentation: Quantitative Analysis of Clovamide's Bioactivity

The therapeutic potential of Clovamide has been quantified in various in vitro and in vivo models. The following tables summarize the key quantitative data from preclinical studies, providing a comparative overview of its efficacy in different experimental settings.

Table 1: Anti-inflammatory and Antioxidant Activity of Clovamide

Parameter	Model System	Clovamide Concentration/Dose	Effect	Reference
Superoxide Anion (O₂⁻) Production Inhibition	PMA-stimulated human monocytes	10-100 nM	Maximal inhibition	[1][5]
Cytokine Release Inhibition	PMA-stimulated human monocytes	10-100 nM	Maximal inhibition	[1][5]
NF-κB Activation Inhibition	PMA-stimulated human monocytes	10-100 nM	Significant inhibition	[1][5]
PPARγ Activity	Human monocytes	Not specified	Enhanced activity	[1][6]
DPPH Radical Scavenging Activity (IC₅₀)	Chemical assay	1.55 ± 0.17 µg/ml (for a derivative)	Potent antioxidant activity, close to quercetin (IC₅₀ = 1.20 µg/ml)	[7]
Nitric Oxide (NO) Production Inhibition (IC₅₀)	LPS-induced BV2 microglial cells	73.6 µM (for Clovamide methyl ester)	Inhibition of NO production	[2]
Nitric Oxide (NO) Production Inhibition (IC₅₀)	LPS-induced BV2 microglial cells	2.8 µM (for a synthetic analogue)	Potent inhibition of NO production	[2]

Table 2: Neuroprotective Effects of Clovamide

Parameter	Model System	Clovamide Concentration/Dose	Effect	Reference
EC₅₀ (Oxidative Stress)	t-BOOH-treated SH-SY5Y cells	0.9 - 3.7 µM	Neuroprotection	[2][8]
EC₅₀ (Excitotoxicity)	L-glutamate-treated SK-N-BE(2) cells	0.9 - 3.7 µM	Neuroprotection	[2][8]
EC₅₀ (Ischemia-Reperfusion)	Oxygen-glucose deprivation/reoxygenation in SH-SY5Y cells	0.9 - 3.7 µM	Neuroprotection	[2][8]
Maximal Protection from Cell Death	In vitro neuronal death models	100 µM	40% to 60% protection	[2][8]
Neuroprotection (in vivo)	Rat model	10 or 20 mg/kg (of a potent derivative)	Alleviation of apoptosis and oxidative stress	[2]

Table 3: Anticancer and Other Biological Activities of Clovamide

Parameter	Model System	Clovamide Concentration/Dose	Effect	Reference
Antiproliferative Activity	U937 and Jurkat cancer cell lines	Not specified	Inhibition of proliferation (by a related compound)	[2]
Growth Inhibition of Phytophthora spp.	In vitro culture	2 mM	9.1% - 35.7% inhibition	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of Clovamide's therapeutic applications. These protocols are representative of the experimental approaches used to generate the data presented above.

Synthesis of Clovamide

Clovamide for experimental use is often chemically synthesized to ensure purity and sufficient quantities.

Protocol: Synthesis of trans-(-)-Clovamide Derivatives [10]

• Esterification of L-DOPA: L-DOPA is reacted with thionyl chloride in methanol to produce the α-amino ester hydrochloride in high yield.[10]

• Peptide Coupling: The resulting L-DOPA methyl ester hydrochloride is coupled with a cinnamic acid derivative. This reaction is facilitated by the use of 1-Hydroxybenzotriazole (HOBT), N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDCI), and Diisopropylethylamine (DIPEA) in acetonitrile.[10]

• Purification: The crude product is purified by column chromatography on silica gel using a mobile phase such as a mixture of dichloromethane and methanol to yield the desired Clovamide derivative.[10]

Anti-inflammatory Assays

Protocol: Measurement of NF-κB Activation in Human Monocytes [1][5]

• Cell Culture and Treatment: Human monocytic cells (e.g., THP-1) are cultured in RPMI 1640 medium. For experiments, cells are seeded and may be differentiated into macrophages using phorbol 12-myristate 13-acetate (PMA).[11]

• Stimulation: Cells are pre-treated with various concentrations of Clovamide for a specified time (e.g., 1 hour) before stimulation with a pro-inflammatory agent like PMA (e.g., 10-100 nM).[1][5]

• Nuclear Extraction: After stimulation, nuclear extracts are prepared using a commercial nuclear extraction kit. This separates the nuclear proteins, including translocated NF-κB, from the cytoplasmic components.

• Quantification of NF-κB p65: The amount of activated NF-κB (typically the p65 subunit) in the nuclear extract is quantified using an ELISA-based transcription factor assay kit. This involves the binding of NF-κB p65 to a specific oligonucleotide sequence coated on a microplate, followed by detection with a primary antibody against NF-κB p65 and a horseradish peroxidase (HRP)-conjugated secondary antibody. The signal is developed with a chromogenic substrate and measured spectrophotometrically.[12]

Protocol: Peroxisome Proliferator-Activated Receptor-γ (PPARγ) Activity Assay [1][6]

• Cell Transfection: A suitable cell line (e.g., Cos-7) is co-transfected with a PPARγ expression vector and a reporter vector containing a PPAR response element (PPRE) driving the expression of a reporter gene (e.g., luciferase).[6]

• Cell Treatment: Transfected cells are treated with Clovamide or a known PPARγ agonist (e.g., rosiglitazone) as a positive control for 24 hours.[6]

• Luciferase Assay: After treatment, cell lysates are prepared, and luciferase activity is measured using a luminometer. An increase in luminescence indicates the activation of PPARγ.[13]

Neuroprotection Assays

Protocol: Neuroprotection against Oxidative Stress in SH-SY5Y Cells [2][8]

• Cell Culture and Differentiation: Human neuroblastoma SH-SY5Y cells are cultured in a suitable medium. For differentiation into a more neuronal phenotype, cells can be treated with retinoic acid for several days.[14]

• Pre-treatment: Differentiated cells are pre-treated with various concentrations of Clovamide for a defined period (e.g., 4 hours).[15]

• Induction of Oxidative Stress: Oxidative stress is induced by exposing the cells to a toxic agent such as tert-butyl hydroperoxide (t-BOOH) or hydrogen peroxide (H₂O₂) for a specified duration (e.g., 24 hours).[8][15]

• Cell Viability Assessment (MTT Assay): Cell viability is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[1][16]

  • Add MTT solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate for 1-4 hours at 37°C to allow for the formation of formazan crystals by metabolically active cells.

  • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO).

  • Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Protocol: Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) in SH-SY5Y Cells [2][8]

• OGD Induction: SH-SY5Y cells are washed with glucose-free medium and then incubated in a glucose-free medium in a hypoxic chamber (e.g., 1% O₂, 5% CO₂, 94% N₂) for a specified period (e.g., 4-24 hours) to simulate ischemic conditions.[17][18]

• Reoxygenation: Following the OGD period, the glucose-free medium is replaced with a normal glucose-containing medium, and the cells are returned to a normoxic incubator (95% air, 5% CO₂) for a further period (e.g., 24-72 hours) to simulate reperfusion.[17] Clovamide can be added during the reoxygenation phase to assess its protective effects.

• Assessment of Cell Death: Cell viability and apoptosis can be assessed using methods like the MTT assay or Annexin V/Propidium Iodide staining followed by flow cytometry.

Antioxidant Assays

Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay [7][19]

• Preparation of Solutions: A stock solution of DPPH in methanol or ethanol is prepared and protected from light. Test samples of Clovamide and a positive control (e.g., ascorbic acid) are prepared at various concentrations.[8]

• Reaction Mixture: The Clovamide solution is mixed with the DPPH working solution. A blank containing only the solvent and DPPH is also prepared.[8]

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a set time (e.g., 30 minutes).[20]

• Absorbance Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer. The decrease in absorbance of the DPPH solution indicates radical scavenging activity.[3]

• Calculation: The percentage of scavenging activity is calculated, and the IC₅₀ value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined.[19]

Signaling Pathways and Experimental Workflows

The therapeutic effects of Clovamide are mediated through its interaction with several key cellular signaling pathways. The following diagrams, created using the DOT language, visualize these pathways and a general experimental workflow for assessing Clovamide's bioactivity.

Signaling Pathways

Caption: Clovamide's anti-inflammatory signaling pathway.

Caption: Clovamide's neuroprotective signaling pathway.

Experimental Workflow

References

• 1. broadpharm.com [broadpharm.com]
• 2. Tetrazolium (MTT) Assay for Cellular Viability and Activity | Springer Nature Experiments [experiments.springernature.com]
• 3. DPPH Radical Scavenging Assay [mdpi.com]
• 4. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 5. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 6. Assessment of total, ligand-induced peroxisome proliferator activated receptor γ ligand activity in serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of the tetrazolium dye (MTT) colorimetric assay for cellular growth and viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. acmeresearchlabs.in [acmeresearchlabs.in]
• 9. 3.3. Inhibition of Liposome Peroxidation [bio-protocol.org]
• 10. researchgate.net [researchgate.net]
• 11. Differentiation of Monocytes to Macrophages Primes Cells for Lipopolysaccharide Stimulation via Accumulation of Cytoplasmic Nuclear Factor κB - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measurement of NF-κB Activation in TLR-Activated Macrophages | Springer Nature Experiments [experiments.springernature.com]
• 13. researchgate.net [researchgate.net]
• 14. Combined Treatment with Three Natural Antioxidants Enhances Neuroprotection in a SH-SY5Y 3D Culture Model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Neuroprotective Effects of Methyl 3,4-Dihydroxybenzoate against TBHP-Induced Oxidative Damage in SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. In Vitro Oxygen-Glucose Deprivation-Induced Stroke Models with Human Neuroblastoma Cell- and Induced Pluripotent Stem Cell-Derived Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Shionone relieves oxygen-glucose deprivation/reoxygenation induced SH-SY5Y cells injury by inhibiting the p38 MAPK/NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 19. iomcworld.com [iomcworld.com]
• 20. marinebiology.pt [marinebiology.pt]

Clovamide Derivatives: A Technical Guide to Natural Occurrence, Bioactivity, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clovamide and its derivatives represent a compelling class of naturally occurring phenolic compounds, predominantly found in Theobroma cacao (cocoa) and various species of Trifolium (clover). These molecules, characterized by a hydroxycinnamic acid moiety linked to an amino acid or its derivative, have garnered significant scientific interest due to their diverse and potent biological activities. This technical guide provides a comprehensive overview of the natural occurrence of clovamide derivatives, their demonstrated bioactivities with a focus on underlying signaling pathways, and detailed experimental protocols for their extraction, quantification, and biological evaluation. Quantitative data are summarized in structured tables for comparative analysis, and key cellular signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of their mechanisms of action and analytical procedures. This document is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Introduction

Clovamide, chemically known as N-caffeoyl-L-DOPA, is a prominent member of the hydroxycinnamic acid amides (HCAAs), a diverse group of plant secondary metabolites.[1][2] The name "clovamide" originates from its initial discovery in red clover (Trifolium pratense).[3] These compounds are formed through the amide linkage of a hydroxycinnamic acid, such as caffeic acid, p-coumaric acid, or ferulic acid, with an amino acid, most commonly L-DOPA or L-tyrosine, or their corresponding amines.[1]

The interest in clovamide and its derivatives stems from their significant contribution to the antioxidant, anti-inflammatory, and neuroprotective properties of cocoa and other plant-based foods and traditional medicines.[3][4][5] This guide aims to provide an in-depth technical resource on these compounds, covering their natural distribution, biological mechanisms, and the methodologies employed in their study.

Natural Occurrence and Quantitative Data

Clovamide and its derivatives are found in a variety of plant species, with notable concentrations in cocoa beans and clover. The levels of these compounds can vary significantly depending on the plant species, cultivar, tissue type, and processing conditions.[1][6]

Table 1: Quantitative Occurrence of Clovamide in Theobroma cacao

Sample Type	Clovamide Content (mg/g of product)	Reference
Raw Beans	0.052	[1]
Roasted Beans	0.044	[1]
Side Products (winnowed)	0.024	[1]
End Products (winnowed)	0.065	[1]
Cocoa Powder (defatted with petroleum ether)	Varies by origin (e.g., Ghana: 1.264 mg/kg in roasted nibs)	[7]
Cacao Leaf ('Sca6' variety, Stage C)	~1.5 mg/g tissue	[8]
Cacao Leaf ('ICS1' variety, Stage C)	~0.03 mg/g tissue	[8]
Cacao Fruit Peel ('Sca6' variety)	~0.4 mg/g tissue	[8]
Cacao Fruit Peel ('ICS1' variety)	~0.7 mg/g tissue	[8]

Table 2: Quantitative Occurrence of Clovamide in Trifolium Species

Species	Plant Part	Clovamide Content (mg/g dry weight)	Reference
Trifolium pratense (Red Clover)	Leaves	15.6 ± 0.6	[9]
Trifolium pratense subsp. nivale (Snow Clover)	Leaves	8.2 ± 0.1	[9]
Trifolium clypeatum	Aerial Parts	>21% of extract dry mass (80% methanol extract)	[1]
Trifolium obscurum	Aerial Parts	>21% of extract dry mass (80% methanol extract)	[1]
Trifolium squarrosum	Aerial Parts	>21% of extract dry mass (80% methanol extract)	[1]

Biological Activities and Signaling Pathways

Clovamide and its derivatives exhibit a broad spectrum of biological activities, which are primarily attributed to their potent antioxidant and modulatory effects on key cellular signaling pathways.

Antioxidant Activity

The catechol moieties present in the structure of clovamide and many of its derivatives are crucial for their strong radical-scavenging and antioxidant properties.[7] They have been shown to be more potent antioxidants than other well-known polyphenols like epicatechin and quercetin in certain assays.[10]

Anti-inflammatory Activity

Clovamide demonstrates significant anti-inflammatory effects by modulating the NF-κB signaling pathway. It has been shown to inhibit the phosphorylation and subsequent degradation of IκBα, the inhibitory subunit of NF-κB.[1][11][12] This prevents the nuclear translocation of the NF-κB p65 subunit, thereby downregulating the expression of pro-inflammatory genes, such as those for cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and various inflammatory cytokines.[1][4]

Caption: Clovamide inhibits NF-κB activation by preventing IKK-mediated phosphorylation and subsequent degradation of IκBα.

Neuroprotective Effects

The neuroprotective activities of clovamide are linked to its ability to modulate the PI3K/Akt/mTOR signaling pathway.[3] This pathway is crucial for cell survival, growth, and proliferation. By activating this pathway, clovamide can help protect neuronal cells from oxidative stress and apoptosis. The mechanism may involve the upregulation of downstream targets like heme oxygenase-1 (HO-1), which has antioxidant and anti-apoptotic functions.

Caption: Clovamide promotes neuroprotection by modulating the PI3K/Akt/mTOR pathway, leading to enhanced cell survival.

Experimental Protocols

Extraction of Clovamide from Theobroma cacao Beans

This protocol outlines a common method for the extraction of clovamide and other phenolic compounds from cocoa beans.

Materials:

• Raw or roasted cocoa beans

• Dichloromethane or petroleum ether (for defatting)

• Methanol (HPLC grade)

• Grinder or mill

• Soxhlet apparatus or ultrasonic bath

• Rotary evaporator

• Filter paper

Procedure:

• Sample Preparation: Grind the cocoa beans into a fine powder.

• Defatting:

  • Soxhlet Extraction: Place the cocoa powder in a thimble and extract with dichloromethane or petroleum ether for 4-6 hours to remove the lipid fraction.[1]

  • Ultrasonic Bath: Suspend the cocoa powder in the defatting solvent and sonicate for 30-60 minutes. Centrifuge and discard the supernatant. Repeat 2-3 times.[1]

• Extraction of Phenolics:

  • Air-dry the defatted cocoa powder.

  • Soxhlet Extraction: Extract the defatted powder with methanol for 6-8 hours.[13]

  • Ultrasonic Bath: Suspend the defatted powder in methanol and sonicate for 30-60 minutes. Centrifuge and collect the supernatant. Repeat the extraction on the pellet 2-3 times and pool the supernatants.[1]

• Concentration: Concentrate the methanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Storage: Store the dried extract at -20°C until further analysis.

Quantification of Clovamide by HPLC-DAD

This protocol provides a general procedure for the quantitative analysis of clovamide in plant extracts using High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD).

Materials:

• HPLC system with DAD

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile phase A: 0.1% Formic acid in water (v/v)

• Mobile phase B: Acetonitrile

• Clovamide standard

• Syringe filters (0.45 µm)

Procedure:

• Sample and Standard Preparation:

  • Dissolve the dried plant extract in the initial mobile phase composition to a known concentration.

  • Prepare a stock solution of clovamide standard in methanol and create a series of dilutions to generate a calibration curve.

  • Filter all samples and standards through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column Temperature: 25-30°C

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10-20 µL

  • DAD Wavelength: Monitor at 320-330 nm for clovamide.

  • Gradient Elution (Example):

    • 0-5 min: 10% B

    • 5-25 min: Linear gradient from 10% to 50% B

    • 25-30 min: 50% B

    • 30-35 min: Linear gradient from 50% to 10% B

    • 35-40 min: 10% B (re-equilibration)

• Data Analysis:

  • Identify the clovamide peak in the sample chromatogram by comparing the retention time and UV spectrum with the standard.

  • Construct a calibration curve by plotting the peak area of the standard against its concentration.

  • Quantify the amount of clovamide in the sample using the regression equation from the calibration curve.

Caption: A typical workflow for the extraction and quantification of clovamide from plant materials.

In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

This protocol describes a method to evaluate the anti-inflammatory activity of clovamide by measuring nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% penicillin-streptomycin

• Clovamide

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (A: 1% sulfanilamide in 5% phosphoric acid; B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

Procedure:

• Cell Culture:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of clovamide (e.g., 1-100 µM) for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a vehicle control (no clovamide, no LPS), a positive control (LPS only), and a clovamide-only control.

• Nitric Oxide Measurement (Griess Assay):

  • After the incubation period, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the concentration of nitrite (a stable product of NO) in the samples from the standard curve.

  • Determine the percentage inhibition of NO production by clovamide compared to the LPS-only control.

Conclusion

Clovamide and its derivatives are a promising group of natural compounds with significant potential for applications in the pharmaceutical and nutraceutical industries. Their well-documented antioxidant, anti-inflammatory, and neuroprotective activities, coupled with their natural abundance in commonly consumed products like cocoa, make them attractive candidates for further research and development. This technical guide provides a foundational resource for scientists and researchers, offering a consolidated overview of their natural occurrence, biological mechanisms, and analytical methodologies. The detailed protocols and visual diagrams are intended to facilitate the design and execution of further studies aimed at fully elucidating the therapeutic potential of these fascinating molecules.

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Anti-inflammatory properties of clovamide and Theobroma cacao phenolic extracts in human monocytes: evaluation of respiratory burst, cytokine release, NF-κB activation, and PPARγ modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clovamide and Its Derivatives-Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Clovamide and Flavonoids from Leaves of Trifolium pratense and T. pratense subsp. nivale Grown in Italy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. The inhibitor of κB kinase β (IKKβ) phosphorylates IκBα twice in a single binding event through a sequential mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NF-κB dictates the degradation pathway of IκBα - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Spectroscopic Profile of Clovamide: A Technical Guide for Researchers

Introduction: Clovamide, chemically known as N-caffeoyl-L-DOPA, is a naturally occurring phenolic compound found in various plants, notably in cocoa (Theobroma cacao) and red clover (Trifolium pratense). As a member of the hydroxycinnamic acid amides (HCAAs), clovamide has garnered significant interest for its potent antioxidant, anti-inflammatory, and neuroprotective properties. This technical guide provides a comprehensive overview of the key spectroscopic data for clovamide, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy, to support researchers and professionals in drug discovery and natural product chemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for the structural elucidation of organic molecules. The following tables summarize the reported ¹H and ¹³C NMR data for clovamide.

¹H NMR Data

The proton NMR spectrum of clovamide provides detailed information about the hydrogen atoms in the molecule, including their chemical environment and connectivity.

Atom No.	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2'	6.93	d	2.0
5'	6.73	d	8.1
6'	6.82	dd	8.2, 2.0
7' (α-CH)	6.40	d	15.7
8' (β-CH)	7.19	d	15.7
2	6.62-6.59	m
5	6.47	dd	8.1, 2.0
6	6.62-6.59	m
α-CH	4.45-4.41	m
β-CH₂	2.89	dd	13.9, 4.9
2.72	dd	13.9, 9.2
NH	8.20	d	8.0
OH (Catechol)	9.37, 9.13, 8.74, 8.69	s
COOH	12.59	s

Data obtained in DMSO-d₆ at 500 MHz.[1]

¹³C NMR Data

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the mass-to-charge ratio of ions, providing information about the molecular weight and elemental composition of a compound. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is commonly employed for the analysis of clovamide in complex matrices.

Mass Spectrometry Data

Parameter	Value	Technique
Molecular Formula	C₁₈H₁₇NO₇
Molecular Weight	359.33 g/mol
Precursor Ion [M-H]⁻	m/z 358	ESI-MS

Note: The precursor ion is based on the deprotonated molecule in negative ionization mode, which is common for phenolic compounds.

MS/MS Fragmentation

Upon collision-induced dissociation (CID), the precursor ion of clovamide fragments in a characteristic pattern. While a complete, publicly available fragmentation table is limited, analysis of related hydroxycinnamic acid amides suggests that fragmentation would likely occur at the amide bond, leading to fragment ions corresponding to the caffeoyl and L-DOPA moieties. A proposed fragmentation workflow is visualized in section 4.2.

UV-Visible Spectroscopy

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a compound. For clovamide, the UV spectrum is characterized by absorptions arising from the conjugated π-electron systems of the two catechol rings and the cinnamoyl group.

UV-Vis Absorption Data

Parameter	Value	Solvent/Method
λmax	~320 nm	HPLC-DAD
UV Excitation (for TLC)	365 nm	TLC Visualization

The absorption maximum (λmax) is reported as the detection wavelength used in High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) analysis, which is typically set at or near the λmax for optimal sensitivity.[1][2] Thin-Layer Chromatography (TLC) plates are often visualized under long-wave UV light, with an excitation wavelength of 365 nm causing the compound to fluoresce.[1][2]

Visualization of Key Processes

PPO-Mediated Oxidation of Clovamide

Clovamide, as an o-diphenol, is a substrate for polyphenol oxidase (PPO), an enzyme responsible for enzymatic browning in plants. The oxidation of clovamide by PPO is a key step in this process.

Caption: PPO-mediated oxidation of Clovamide to form quinones and subsequent melanins.

Proposed MS/MS Fragmentation Workflow

This diagram illustrates a logical workflow for the fragmentation of the deprotonated clovamide molecule in a tandem mass spectrometer.

Caption: Proposed fragmentation workflow of Clovamide in ESI-MS/MS.

Experimental Protocols

Detailed experimental protocols are crucial for the replication of spectroscopic analyses. The following sections provide generalized yet detailed methodologies for obtaining the spectroscopic data of clovamide.

NMR Spectroscopy Protocol

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of purified clovamide for ¹H NMR or 20-50 mg for ¹³C NMR.[3][4]

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).[3]

  • Ensure the sample is fully dissolved. Gentle vortexing may be applied.

  • Filter the solution through a pipette with a cotton or glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.[4][5]

  • The final solution height in the NMR tube should be approximately 4-5 cm.[5][6]

• Instrument Parameters (¹H NMR):

  • Spectrometer: 500 MHz or higher field strength spectrometer.

  • Pulse Program: Standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: ~12-16 ppm, centered around 6-7 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Temperature: 298 K.

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 125 MHz or higher, corresponding to the proton frequency.

  • Pulse Program: Standard proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: ~0-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 or more, as ¹³C has low natural abundance.

  • Temperature: 298 K.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase and baseline correct the spectrum.

  • Reference the spectrum to the residual solvent peak of DMSO-d₆ (δH = 2.50 ppm, δC = 39.52 ppm).

  • Integrate ¹H NMR signals and measure coupling constants.

  • Pick peaks for both ¹H and ¹³C spectra.

LC-MS/MS Protocol

• Sample and Standard Preparation:

  • Prepare a stock solution of purified clovamide in methanol at a concentration of 1 mg/mL.

  • Create a series of working standard solutions by diluting the stock solution with the initial mobile phase composition.

  • For plant extracts, perform a suitable extraction (e.g., with 80% methanol) followed by filtration through a 0.22 µm syringe filter.

• Liquid Chromatography (LC) Parameters:

  • HPLC System: A high-performance or ultra-high-performance liquid chromatography system.

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient starting with a low percentage of mobile phase B, increasing to elute clovamide, followed by a wash and re-equilibration step. A typical gradient might be: 5% B to 95% B over 10 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 30-40 °C.

  • Injection Volume: 2-10 µL.

• Mass Spectrometry (MS) Parameters:

  • Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Negative ion mode (ESI-).

  • Capillary Voltage: 2.5-3.5 kV.

  • Source Temperature: 120-150 °C.

  • Desolvation Temperature: 350-450 °C.

  • Desolvation Gas Flow: 600-800 L/hr.

  • Collision Gas: Argon.

  • MS Scan Mode: Full scan to identify the precursor ion (e.g., m/z 100-500).

  • MS/MS Scan Mode: Product ion scan of the precursor ion (m/z 358) with varying collision energies (e.g., 10-40 eV) to optimize fragmentation.

  • Multiple Reaction Monitoring (MRM): For quantification, monitor the transition from the precursor ion to a specific, stable product ion.

UV-Vis Spectroscopy Protocol

• Sample Preparation:

  • Prepare a dilute solution of purified clovamide in a UV-transparent solvent, such as methanol or ethanol. The concentration should be adjusted to yield an absorbance in the range of 0.2-1.0 AU.

  • Use the same solvent as a blank for background correction.

• Instrument Parameters:

  • Spectrophotometer: A dual-beam UV-Vis spectrophotometer.

  • Wavelength Range: Scan from 200 nm to 600 nm.

  • Cuvette: Use a 1 cm path length quartz cuvette.

  • Scan Speed: Medium.

• Data Acquisition and Analysis:

  • Record the absorbance spectrum of the blank solution.

  • Record the absorbance spectrum of the clovamide solution.

  • The instrument software will automatically subtract the blank spectrum.

  • Identify the wavelength(s) of maximum absorbance (λmax).

References

• 1. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. cif.iastate.edu [cif.iastate.edu]
• 4. How to make an NMR sample [chem.ch.huji.ac.il]
• 5. sites.bu.edu [sites.bu.edu]
• 6. fr-chimie.univ-amu.fr [fr-chimie.univ-amu.fr]

Clovamide Solubility: A Technical Guide for Researchers

An In-depth Analysis of Clovamide's Solubility in Organic Solvents for Application in Research and Drug Development

Introduction

Clovamide, or N-caffeoyl-L-DOPA, is a naturally occurring phenolic compound found in sources such as cocoa and red clover. It has garnered significant interest within the scientific community for its potent antioxidant and anti-inflammatory properties. For researchers, scientists, and drug development professionals, a thorough understanding of Clovamide's solubility in various organic solvents is paramount for effective extraction, purification, formulation, and in vitro/in vivo studies. This technical guide provides a comprehensive overview of the available data on Clovamide's solubility, detailed experimental protocols for its determination, and insights into its biological mechanisms of action.

Qualitative Solubility of Clovamide

Based on extraction protocols described in scientific literature, Clovamide is soluble in a range of polar organic solvents. Methanol, ethanol, and acetone, often in aqueous mixtures, have been successfully used to extract Clovamide from plant materials, indicating its affinity for these solvents. Dichloromethane has also been employed in the defatting process of cocoa beans prior to methanolic extraction, suggesting that while Clovamide may have some solubility in less polar solvents, it is more readily dissolved in polar protic and aprotic solvents.

Solubility of Structurally Related Compounds

To provide a more quantitative perspective, the following tables summarize the solubility of Caffeic Acid, L-DOPA, and Rosmarinic Acid in various organic solvents. This data serves as a valuable proxy for estimating the solubility of Clovamide.

Table 1: Solubility of Caffeic Acid

Solvent	Solubility	Reference
Dimethyl Sulfoxide (DMSO)	~40 mg/mL	[1][2]
Ethanol (warm)	~25 mg/mL	[1][2][3]
Dimethylformamide (DMF)	~7 mg/mL	[1][2]
Methanol	Soluble	[1]
Ethyl Acetate	Soluble	[1][4]
Chloroform	Soluble	[1]
Hexane	Soluble	[1]
Hot Water	Easily Soluble	[4]
Cold Ethanol	Easily Soluble	[4]
Water	Slightly Soluble	[4]

Table 2: Solubility of L-DOPA

Solvent	Solubility	Reference
1eq. HCl	9.86 mg/mL (50 mM)	[5]
Water	0.99 mg/mL (5 mM)	[5]
Dilute Hydrochloric Acid	Freely Soluble	[6][7]
Dilute Formic Acid	Freely Soluble	[6]
Ethanol	Practically Insoluble	[6][7]
Benzene	Practically Insoluble	[6][7]
Chloroform	Practically Insoluble	[6][7]
Ethyl Acetate	Practically Insoluble	[6][7]

Table 3: Solubility of Rosmarinic Acid

Solvent	Solubility	Reference
Ethanol	~35 mg/mL	[8]
Dimethylformamide (DMF)	~35 mg/mL	[8]
Dimethyl Sulfoxide (DMSO)	~25 mg/mL	[8][9][10][11]
PBS (pH 7.2)	~15 mg/mL	[8][9][10]

Experimental Protocol for Solubility Determination

For researchers wishing to determine the precise solubility of Clovamide in a specific organic solvent, the following generalized experimental protocol, based on the widely accepted shake-flask method, is recommended.[12][13][14]

Objective: To determine the equilibrium solubility of Clovamide in a selected organic solvent at a specific temperature.

Materials:

• Clovamide (solid, high purity)

• Selected organic solvent (HPLC grade or equivalent)

• Volumetric flasks

• Analytical balance

• Temperature-controlled shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• HPLC column suitable for phenolic compounds (e.g., C18)

• Mobile phase for HPLC analysis

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of Clovamide to a known volume of the selected organic solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

  • Place the vial in a temperature-controlled shaker and agitate at a constant temperature (e.g., 25 °C or 37 °C) for an extended period (typically 24-72 hours) to allow the system to reach equilibrium.[12][13]

• Phase Separation:

  • After the equilibration period, remove the vial from the shaker and allow the undissolved solid to settle.

  • To separate the saturated solution from the excess solid, centrifuge the vial at a moderate speed.

  • Carefully withdraw the supernatant using a syringe and filter it through a chemically inert syringe filter to remove any remaining solid particles.[12]

• Quantification by HPLC:

  • Prepare a series of standard solutions of Clovamide of known concentrations in the selected solvent.

  • Develop a suitable HPLC method for the quantification of Clovamide. This includes selecting an appropriate column, mobile phase, flow rate, and detection wavelength.

  • Inject the standard solutions to generate a calibration curve (peak area vs. concentration).

  • Dilute the filtered saturated solution with the solvent to a concentration that falls within the linear range of the calibration curve.

  • Inject the diluted sample into the HPLC system and determine its concentration from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Below is a graphical representation of the experimental workflow.

Workflow for determining Clovamide solubility.

Clovamide's Role in Cellular Signaling Pathways

Clovamide exerts its biological effects by modulating key intracellular signaling pathways. Understanding these pathways is crucial for elucidating its mechanism of action and identifying potential therapeutic targets.

NF-κB Signaling Pathway

The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a protein complex that controls the transcription of DNA, cytokine production, and cell survival.[15][16] In inflammatory responses, the canonical NF-κB pathway is activated, leading to the expression of pro-inflammatory genes.[15][17] Clovamide has been shown to inhibit the activation of NF-κB, thereby reducing the production of pro-inflammatory cytokines.

Inhibitory effect of Clovamide on the NF-κB pathway.

PI3K/AKT/mTOR Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/AKT/mTOR pathway is a crucial intracellular signaling cascade that regulates cell cycle, proliferation, and survival.[18][19][20] Dysregulation of this pathway is often implicated in diseases such as cancer.[18][21] The neuroprotective effects of Clovamide are, in part, attributed to its modulation of the PI3K/AKT/mTOR pathway.

References

• 1. Caffeic Acid - CD Formulation [formulationbio.com]
• 2. Caffeic Acid - LKT Labs [lktlabs.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Caffeic acid | 331-39-5 [chemicalbook.com]
• 5. L-DOPA | Non-selective Dopamine | Tocris Bioscience [tocris.com]
• 6. Levodopa | 59-92-7 [chemicalbook.com]
• 7. Levodopa | C9H11NO4 | CID 6047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. mpbio.com [mpbio.com]
• 10. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 11. Rosmarinic Acid | C18H16O8 | CID 5281792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. who.int [who.int]
• 14. researchgate.net [researchgate.net]
• 15. cusabio.com [cusabio.com]
• 16. bosterbio.com [bosterbio.com]
• 17. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 19. PI3K/AKT/mTOR Signaling Network in Human Health and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 20. proteopedia.org [proteopedia.org]
• 21. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Clovamide from Theobroma cacao Beans

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clovamide (N-caffeoyl-L-DOPA) is a naturally occurring phenolic compound found in Theobroma cacao beans, the primary raw material for chocolate production.[1][2] This molecule has garnered significant interest within the scientific community due to its potent antioxidant, anti-inflammatory, and neuroprotective properties.[1][2][3] Research has indicated that clovamide's biological activities may offer therapeutic potential for a range of health conditions.[1][2][3] These application notes provide detailed protocols for the extraction, purification, and analysis of clovamide from Theobroma cacao beans, as well as an overview of its known signaling pathway interactions.

Data Presentation: Quantitative Analysis of Clovamide Extraction

The concentration of clovamide in cacao beans is influenced by processing methods, particularly roasting, which has been shown to reduce its content.[1][3] The choice of extraction solvent also significantly impacts the yield of polyphenols, including clovamide.

Table 1: Impact of Roasting on Clovamide Content in Theobroma cacao Beans

Treatment	Clovamide Content Reduction (%)	Overall Antioxidant Activity Reduction (%)	Reference
Roasting	14.3	18.2	[1][3]

Table 2: Effect of Different Solvents on Total Polyphenol Extraction Yield from Cacao Nibs

Solvent System	Reagent Risk Penalty Points	Total Polyphenol Yield (mg eq. g⁻¹ d.w.)
Water	0	5.7
Acidified Water	4	9.4
Methanol-Water (80:20 v/v)	6	14.6
Methanol-Acidified Water	11	20.4
Ethanol-Acidified Water	14	49.5

Note: While this table reflects total polyphenol yield, it provides a strong indication of solvent efficacy for extracting phenolic compounds like clovamide.

Experimental Protocols

Protocol 1: General Laboratory-Scale Extraction of Clovamide

This protocol outlines a standard method for extracting clovamide from cacao beans for research purposes.

1. Sample Preparation:

• Select raw, unroasted Theobroma cacao beans for the highest clovamide yield.
• Freeze-dry the beans to minimize degradation of phenolic compounds.
• Grind the dried beans into a fine powder using a laboratory mill.

2. Defatting:

• Transfer the cacao powder to a Soxhlet apparatus.
• Perform extraction with petroleum ether or dichloromethane for 6-8 hours to remove the lipid fraction (cocoa butter).[3]
• Air-dry the defatted cacao powder to remove residual solvent.

3. Clovamide Extraction:

• Combine the defatted cacao powder with 80% methanol in a solid-to-solvent ratio of 1:10 (w/v).
• Agitate the mixture on an orbital shaker at room temperature for 24 hours.
• Alternatively, for enhanced extraction, perform ultrasonication in an ultrasonic bath for 60 minutes.[3]
• Separate the extract from the solid residue by centrifugation followed by filtration through Whatman No. 1 filter paper.

4. Solvent Evaporation and Reconstitution:

• Evaporate the methanol from the filtrate under reduced pressure using a rotary evaporator at 40°C.
• Reconstitute the dried extract in a known volume of 50% methanol for subsequent analysis.

Protocol 2: Purification of Clovamide using Solid-Phase Extraction (SPE)

For applications requiring higher purity, the crude extract can be further purified.

1. SPE Cartridge Conditioning:

• Use a C18 SPE cartridge.
• Condition the cartridge by sequentially passing methanol followed by deionized water.

2. Sample Loading:

• Dilute the reconstituted crude extract with deionized water.
• Load the diluted extract onto the conditioned SPE cartridge.

3. Washing:

• Wash the cartridge with deionized water to remove highly polar impurities.
• Subsequently, wash with a low percentage of methanol (e.g., 20%) to elute less retained compounds.

4. Elution:

• Elute the clovamide-enriched fraction from the cartridge using a higher concentration of methanol (e.g., 70-80%).

5. Analysis:

• Analyze the eluted fraction using High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) for quantification of clovamide.

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow

The following diagram illustrates the key steps in the extraction and analysis of clovamide from Theobroma cacao beans.

Clovamide Extraction and Analysis Workflow.

Signaling Pathway Modulation by Clovamide

Clovamide has been shown to exert its anti-inflammatory effects through the modulation of key signaling pathways.

1. Inhibition of the NF-κB Signaling Pathway

Clovamide has been demonstrated to inhibit the activation of Nuclear Factor-kappa B (NF-κB), a critical transcription factor involved in the inflammatory response.[3] This inhibition leads to a reduction in the production of pro-inflammatory cytokines.

Inhibition of the NF-κB pathway by Clovamide.

2. Modulation of the PI3K/Akt/mTOR Signaling Pathway

While direct evidence for clovamide's interaction with the PI3K/Akt/mTOR pathway is still emerging, studies on a potent derivative of clovamide have shown that it can upregulate the expression of heme oxygenase-1 (HO-1) through this pathway.[3] Furthermore, the parent compound of clovamide, caffeic acid, has been found to inhibit Akt.[3] This suggests a potential mechanism for clovamide's neuroprotective and antioxidant effects.

Modulation of the PI3K/Akt/mTOR pathway.

Conclusion

Clovamide from Theobroma cacao represents a promising bioactive compound for further research and development. The protocols and data presented here provide a foundation for its extraction, purification, and analysis, enabling more in-depth investigation into its therapeutic potential. The elucidation of its interaction with key cellular signaling pathways, such as NF-κB and potentially PI3K/Akt/mTOR, opens avenues for targeted drug discovery and the development of novel nutraceuticals.

References

• 1. researchgate.net [researchgate.net]
• 2. Clovamide and Its Derivatives-Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: Synthesis of Clovamide from Caffeic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clovamide (N-caffeoyl-L-DOPA) is a naturally occurring phenolic compound found in various plants, notably cocoa, with recognized antioxidant and potential neuroprotective properties. Its synthesis is of significant interest for further pharmacological investigation. This document provides a detailed protocol for the chemical synthesis of Clovamide, starting from commercially available precursors, caffeic acid and L-DOPA methyl ester. The protocol is based on established amide coupling methodologies, offering a reproducible procedure for obtaining Clovamide for research purposes.

Introduction

Clovamide, an amide conjugate of caffeic acid and L-3,4-dihydroxyphenylalanine (L-DOPA), has garnered attention for its biological activities.[1][2] Chemical synthesis provides a reliable route to obtain pure Clovamide for in-depth studies of its mechanisms of action and potential therapeutic applications. The synthesis strategy involves the formation of an amide bond between the carboxylic acid of caffeic acid and the amine group of L-DOPA. To achieve this, the carboxyl group of caffeic acid is activated, and the amino group of L-DOPA is typically used as its methyl ester to prevent self-polymerization and other side reactions. The final step involves the hydrolysis of the methyl ester to yield Clovamide.

Data Presentation

Table 1: Reactants and Products

Compound	Molecular Formula	Molecular Weight ( g/mol )	Role
trans-Caffeic Acid	C₉H₈O₄	180.16	Starting Material
L-DOPA Methyl Ester HCl	C₁₀H₁₄ClNO₄	247.67	Starting Material
Clovamide Methyl Ester	C₁₉H₁₉NO₇	373.36	Intermediate
Clovamide	C₁₈H₁₇NO₇	359.33	Final Product

Table 2: Typical Reaction Parameters and Expected Outcomes

Parameter	Value	Notes
Reaction Scale	1-5 mmol	Easily scalable for laboratory synthesis.
Reaction Time	12-24 hours	Monitored by Thin Layer Chromatography (TLC).
Temperature	Room Temperature	For the coupling reaction.
Purification Method	Column Chromatography	For both intermediate and final product.
Expected Yield	40-60%	Varies depending on reaction conditions and purification efficiency.
Final Product Purity	>95%	Assessed by HPLC and NMR.

Experimental Protocols

This protocol describes a representative procedure for the synthesis of Clovamide from caffeic acid, employing a common amide coupling strategy using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt) as coupling agents.

Materials and Reagents

• trans-Caffeic acid

• L-DOPA methyl ester hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Methanol (MeOH)

• Water, deionized

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), 1M solution

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

Part 1: Synthesis of Clovamide Methyl Ester (Intermediate)

• Reaction Setup: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add trans-caffeic acid (1.0 eq). Dissolve the acid in anhydrous DMF.

• Activation: Add HOBt (1.2 eq) and EDC (1.2 eq) to the solution. Stir the mixture at room temperature for 30 minutes.

• Amine Addition: In a separate flask, dissolve L-DOPA methyl ester hydrochloride (1.0 eq) in anhydrous DMF and add DIPEA (2.5 eq) to neutralize the hydrochloride and act as a base.

• Coupling Reaction: Add the L-DOPA methyl ester solution to the activated caffeic acid mixture. Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC (e.g., using a mobile phase of 10% methanol in dichloromethane).

• Work-up:

  • Once the reaction is complete, pour the reaction mixture into a separatory funnel containing ethyl acetate and water.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Clovamide methyl ester.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of methanol in dichloromethane or ethyl acetate/hexanes to yield pure Clovamide methyl ester.

Part 2: Hydrolysis of Clovamide Methyl Ester to Clovamide

• Reaction Setup: Dissolve the purified Clovamide methyl ester (1.0 eq) in a mixture of methanol and water.

• Hydrolysis: Add lithium hydroxide or sodium hydroxide (1.5-2.0 eq) to the solution. Stir the mixture at room temperature and monitor the reaction by TLC until the starting material is consumed.

• Work-up:

  • Remove the methanol under reduced pressure.

  • Acidify the remaining aqueous solution to pH 2-3 with 1M HCl. A precipitate of Clovamide should form.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude Clovamide can be further purified by recrystallization or silica gel column chromatography if necessary.

Characterization

The structure and purity of the synthesized Clovamide should be confirmed by analytical techniques such as:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the chemical structure.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To further confirm the carbon framework.

• MS (Mass Spectrometry): To determine the molecular weight.

• HPLC (High-Performance Liquid Chromatography): To assess the purity.

Mandatory Visualizations

Clovamide Synthesis Workflow

Caption: Workflow for the two-part synthesis of Clovamide.

Overall Reaction Scheme

Caption: Overall reaction for Clovamide synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Note: Quantification of Clovamide using HPLC-DAD

Audience: Researchers, scientists, and drug development professionals.

Introduction

Clovamide, a naturally occurring phenolic compound found in sources such as cocoa (Theobroma cacao) and red clover (Trifolium pratense), has garnered significant interest due to its potent antioxidant and anti-inflammatory properties.[1][2][3] Accurate quantification of Clovamide in various matrices is crucial for quality control, formulation development, and pharmacological studies. This application note provides a detailed protocol for the quantification of Clovamide using High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD), a robust and widely accessible analytical technique.

Principle

This method utilizes reversed-phase HPLC to separate Clovamide from other components in the sample matrix. A C18 column is used as the stationary phase, and a gradient elution with a mobile phase consisting of acidified water and an organic solvent allows for the effective separation of Clovamide. The Diode-Array Detector (DAD) is set to a specific wavelength to detect and quantify Clovamide based on its characteristic UV absorbance.

Experimental Protocols

1. Sample Preparation (from Cocoa Beans)

This protocol is adapted for the extraction of Clovamide from cocoa beans. Modifications may be necessary for other matrices.

• Defatting (Optional but Recommended):

  • Weigh approximately 10 g of ground cocoa beans.

  • Extract the fat using a Soxhlet apparatus with petroleum ether or hexane for 4-6 hours.

  • Air-dry the defatted cocoa powder to remove residual solvent.

• Extraction:

  • Weigh 1 g of defatted cocoa powder into a centrifuge tube.

  • Add 20 mL of extraction solvent (e.g., 80% methanol in water or a mixture of acetone, water, and acetic acid).[4]

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Sonciate the mixture for 30 minutes in a sonication bath, maintaining a cool temperature.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Carefully collect the supernatant.

  • Repeat the extraction process on the pellet with another 20 mL of the extraction solvent to ensure complete extraction.

  • Combine the supernatants.

  • Filter the combined supernatant through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-DAD System and Conditions

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column oven, and a Diode-Array Detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used.[5]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile or Methanol

• Gradient Elution: A typical gradient profile is as follows:

  Time (min)	% Solvent A	% Solvent B
  0	95	5
  25	60	40
  30	10	90
  35	10	90
  40	95	5

  | 45 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 25 °C

• Detection Wavelength: 320 nm

3. Standard Preparation and Calibration

• Prepare a stock solution of Clovamide standard (e.g., 1 mg/mL) in methanol.

• Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Inject each calibration standard into the HPLC system.

• Construct a calibration curve by plotting the peak area of Clovamide against the corresponding concentration.

Data Presentation

The following table summarizes the typical validation parameters for the quantification of Clovamide by HPLC-DAD, compiled from various literature sources.

Parameter	Typical Value/Range
Linearity Range	1 - 200 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.5 - 1.5 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 2%

Mandatory Visualizations

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant studies by hydrodynamic voltammetry and DFT, quantitative analyses by HPLC-DAD of clovamide, a natural phenolic compound found in Theobroma Cacao L. beans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of HPLC-MS2 methodology for the accurate determination of C4–C8 B-type flavanols and procyanidins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. c18 hplc column: Topics by Science.gov [science.gov]

Application Note: Quantitative Determination of Clovamide in Human Plasma by LC-MS/MS

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Clovamide in human plasma. The protocol utilizes a simple protein precipitation method for sample preparation, followed by reversed-phase chromatographic separation and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This method is suitable for researchers, scientists, and drug development professionals requiring accurate and precise measurement of Clovamide for pharmacokinetic studies and other clinical research applications.

Introduction

Clovamide (N-caffeoyl-L-DOPA) is a phenolic amide found in various plants, notably cocoa, and is recognized for its antioxidant properties. Understanding its pharmacokinetic profile is crucial for evaluating its potential as a therapeutic agent. This document provides a detailed protocol for a validated LC-MS/MS method to quantify Clovamide in human plasma, offering high sensitivity and selectivity.

Experimental

2.1. Materials and Reagents

• Clovamide reference standard (≥98% purity)

• 4-Chloro-4′-hydroxybenzophenone (Internal Standard, IS) (≥98% purity)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

2.2. Instrumentation

• Liquid Chromatograph: Shimadzu LC-20 series or equivalent

• Mass Spectrometer: SCIEX QTRAP 6500 or equivalent triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: Phenomenex Kinetex C18 (2.6 µm, 2.1 x 100 mm) or equivalent.

2.3. Standard and Sample Preparation

2.3.1. Standard Solutions Stock solutions of Clovamide and the internal standard (IS), 4-Chloro-4′-hydroxybenzophenone, were prepared in methanol at a concentration of 1 mg/mL. A series of working standard solutions were prepared by serially diluting the Clovamide stock solution with a 50:50 methanol:water mixture to create calibration standards. A working solution of the IS was prepared at 50 ng/mL in methanol.

2.3.2. Plasma Sample Preparation A protein precipitation method is employed for sample preparation[1][2][3].

• Allow frozen plasma samples to thaw at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the 50 ng/mL IS working solution.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 2 minutes.

• Centrifuge at 13,000 rpm for 15 minutes to pellet the precipitated proteins.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2.4. LC-MS/MS Conditions

The chromatographic and mass spectrometric parameters are summarized in the tables below.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
Column	Phenomenex Kinetex C18 (2.6 µm, 2.1 x 100 mm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	0-1 min: 5% B; 1-5 min: 5-95% B; 5-7 min: 95% B; 7.1-9 min: 5% B

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Curtain Gas	35 psi
Collision Gas	Medium
IonSpray Voltage	-4500 V
Temperature	550 °C
Ion Source Gas 1	55 psi
Ion Source Gas 2	60 psi

Table 3: MRM Transitions and Compound Parameters

Compound	Q1 (m/z)	Q3 (m/z)	DP (V)	EP (V)	CE (V)	CXP (V)
Clovamide (Quantifier)	360.1	197.9	-60	-10	-25	-12
Clovamide (Qualifier)	360.1	134.0	-60	-10	-35	-12
IS (Quantifier)	217.0	121.0	-50	-10	-22	-10
IS (Qualifier)	217.0	93.0	-50	-10	-30	-10

DP: Declustering Potential, EP: Entrance Potential, CE: Collision Energy, CXP: Collision Cell Exit Potential.

Method Validation Results

The method was validated according to regulatory guidelines, and the results are summarized below.

3.1. Linearity and Sensitivity

The calibration curve was linear over the concentration range of 1 to 2000 ng/mL for Clovamide in human plasma. The coefficient of determination (r²) was consistently ≥ 0.995. The lower limit of quantification (LLOQ) was established at 1.0 ng/mL[3][4].

Table 4: Linearity and LLOQ

Analyte	Calibration Range (ng/mL)	r²	LLOQ (ng/mL)
Clovamide	1 - 2000	≥ 0.995	1.0

3.2. Precision and Accuracy

Intra- and inter-day precision and accuracy were evaluated at four quality control (QC) levels: LLOQ, low, medium, and high. The results are presented in Table 5.

Table 5: Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1.0	≤ 7.5	95.0 - 105.0	≤ 8.0	94.0 - 106.0
Low	3.0	≤ 6.0	97.0 - 103.0	≤ 6.5	96.0 - 104.0
Medium	150	≤ 5.0	98.0 - 102.0	≤ 5.5	97.5 - 102.5
High	1500	≤ 4.5	99.0 - 101.0	≤ 5.0	98.5 - 101.5

3.3. Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed at low, medium, and high QC concentrations. The results indicate consistent and high recovery with minimal matrix effects.

Table 6: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	3.0	91.5 ± 3.2	98.2 ± 2.5
Medium	150	93.8 ± 2.5	99.1 ± 1.8
High	1500	92.7 ± 2.1	98.6 ± 2.0

Workflow and Signaling Pathway Diagrams

The overall experimental workflow for the quantification of Clovamide in plasma is depicted below.

Caption: Experimental workflow for Clovamide quantification in plasma.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and specific approach for the quantification of Clovamide in human plasma. The simple sample preparation and rapid analysis time make it suitable for high-throughput applications in clinical and pharmacokinetic research. The validation data demonstrates that the method meets the requirements for accuracy, precision, and linearity, ensuring high-quality results for drug development professionals and researchers.

References

• 1. Polar Phenol Detection in Plasma and Serum: Insights on Sample Pre-Treatment for LC/MS Analysis and Application on the Serum of Corinthian Currant-Fed Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioanalysis of niclosamide in plasma using liquid chromatography-tandem mass and application to pharmacokinetics in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Establishment of a sensitive UPLC-MS/MS method to quantify safinamide in rat plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Establishment of a sensitive UPLC-MS/MS method to quantify safinamide in rat plasma [frontiersin.org]

Application Notes and Protocols for Clovamide Quantification in Red Clover Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clovamide, a phenolic compound found in red clover (Trifolium pratense), has garnered significant interest for its potential antioxidant and anti-inflammatory properties.[1] Accurate quantification of clovamide in red clover extracts is crucial for quality control, standardization of herbal preparations, and further research into its pharmacological activities. These application notes provide detailed protocols for the extraction and quantification of clovamide, as well as an overview of its anti-inflammatory mechanism.

Data Presentation: Clovamide Content in Red Clover

The amount of clovamide in red clover can vary depending on the species, subspecies, and extraction method. The following table summarizes quantitative data from various studies.

Plant Material	Extraction Solvent	Clovamide Content (mg/g dry weight)	Reference
Trifolium pratense leaves	80% Methanol	15.6 ± 0.6	[2][3][4]
Trifolium pratense subsp. nivale leaves	80% Methanol	8.2 ± 0.1	[2][3][4]
Trifolium pallidum aerial parts	50% Methanol	12.94
Trifolium clypeatum	80% Methanol	>21% of extract dry mass
Trifolium obscurum	80% Methanol	>21% of extract dry mass
Trifolium squarrosum	80% Methanol	>21% of extract dry mass

Experimental Protocols

Protocol 1: Extraction of Clovamide from Red Clover

This protocol outlines a general method for extracting clovamide from dried red clover material.

Materials:

• Dried and powdered red clover (leaves or aerial parts)

• 80% Methanol in water (v/v)

• Vortex mixer

• Centrifuge

• 0.45 µm syringe filters

• Evaporator (e.g., rotary evaporator or nitrogen evaporator)

• Methanol (HPLC grade)

Procedure:

• Weigh 1 gram of dried, powdered red clover material into a centrifuge tube.

• Add 10 mL of 80% methanol.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

• Sonicate the mixture for 30 minutes in an ultrasonic bath.

• Centrifuge the mixture at 4000 rpm for 10 minutes to pellet the solid material.

• Carefully decant the supernatant into a clean tube.

• Repeat the extraction process (steps 2-6) on the pellet with an additional 10 mL of 80% methanol to ensure complete extraction.

• Combine the supernatants from both extractions.

• Filter the combined supernatant through a 0.45 µm syringe filter into a pre-weighed round-bottom flask.

• Evaporate the solvent from the extract under reduced pressure at 40°C.

• Re-dissolve the dried extract in a known volume of HPLC-grade methanol (e.g., 1 mL) for quantitative analysis.

Caption: Workflow for the extraction of clovamide from red clover.

Protocol 2: Quantification of Clovamide by HPLC-DAD

This protocol provides a method for the quantitative analysis of clovamide in red clover extracts using High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD).

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and diode array detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-5 min: 10% B

  • 5-20 min: 10-50% B

  • 20-25 min: 50-90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 320 nm.

Procedure:

• Standard Preparation:

  • Prepare a stock solution of clovamide standard in methanol (e.g., 1 mg/mL).

  • Prepare a series of calibration standards by serially diluting the stock solution to concentrations ranging from 1 to 100 µg/mL.

• Sample Analysis:

  • Inject the prepared red clover extract (from Protocol 1) into the HPLC system.

  • Run the analysis using the specified gradient conditions.

• Quantification:

  • Identify the clovamide peak in the sample chromatogram by comparing its retention time with that of the clovamide standard.

  • Generate a calibration curve by plotting the peak area of the clovamide standards against their concentrations.

  • Determine the concentration of clovamide in the sample by interpolating its peak area on the calibration curve.

  • Calculate the final concentration of clovamide in the original plant material, taking into account the dilution factors during extraction and sample preparation.

Caption: Workflow for the quantification of clovamide using HPLC-DAD.

Clovamide Signaling Pathway

Clovamide exerts its anti-inflammatory effects through the modulation of key signaling pathways. Notably, it has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB) and enhance the activity of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[5][6]

• Inhibition of NF-κB: NF-κB is a crucial transcription factor that regulates the expression of pro-inflammatory cytokines. By inhibiting NF-κB activation, clovamide can reduce the production of these inflammatory mediators.[2][5]

• Enhancement of PPARγ Activity: PPARγ is a nuclear receptor with anti-inflammatory properties. Activation of PPARγ can suppress inflammatory responses. Clovamide has been found to enhance the activity of PPARγ, contributing to its overall anti-inflammatory effect.[5][6]

Caption: Clovamide's inhibitory effect on NF-κB and enhancement of PPARγ activity.

References

• 1. Clovamide and Its Derivatives-Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Clovamide and Flavonoids from Leaves of Trifolium pratense and T. pratense subsp. nivale Grown in Italy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory properties of clovamide and Theobroma cacao phenolic extracts in human monocytes: evaluation of respiratory burst, cytokine release, NF-κB activation, and PPARγ modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. research.uniupo.it [research.uniupo.it]

In Vitro Antioxidant Profiling of Clovamide: Application Notes and Standardized Protocols for DPPH and ORAC Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the in vitro antioxidant capacity of Clovamide, a naturally occurring phenolic compound found in cocoa and other plants.[1][2] Detailed protocols for two widely accepted antioxidant assays, the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay and the Oxygen Radical Absorbance Capacity (ORAC) assay, are presented. This document includes methodologies, data interpretation, and expected quantitative outcomes to facilitate the assessment of Clovamide's antioxidant potential in a research and development setting.

Introduction to Clovamide and its Antioxidant Potential

Clovamide (N-caffeoyl-L-DOPA) is a phenolic compound recognized for its potent antioxidant properties.[1][2] Its structure, featuring two catechol moieties, contributes significantly to its powerful oxygen radical scavenging capabilities.[1] The antioxidant action of Clovamide is a frequently studied property, with research indicating its ability to act as a more efficient antioxidant than other well-known polyphenols such as epicatechin and quercetin in certain assay systems.[3] The evaluation of its antioxidant activity is crucial for understanding its potential therapeutic applications in conditions associated with oxidative stress.

Data Presentation: Quantitative Antioxidant Activity of Clovamide

The following tables summarize the quantitative data on the antioxidant activity of Clovamide and its derivatives as reported in the scientific literature.

Table 1: DPPH Radical Scavenging Activity of Clovamide and a Synthetic Derivative

Compound	IC50 / EC50 (µg/mL)	Reference Compound	IC50 / EC50 (µg/mL) of Reference
Clovamide	2.65 (EC50)	Caffeic Acid	2.93
Epicatechin	3.11
Gallic Acid	1.03
Rosmarinic Acid	2.49
Quercetin	1.99
Synthetic Clovamide Derivative (Compound 9)	1.55 (IC50)	Quercetin	1.20

IC50 (Inhibitory Concentration 50) and EC50 (Effective Concentration 50) values represent the concentration of the compound required to scavenge 50% of the DPPH radicals.

Table 2: Other Radical Scavenging Activities of Clovamide

Assay	EC50 (µg/mL)
Peroxynitrite (ONOO⁻) Scavenging	19.29
Superoxide (O₂⁻) Scavenging	Not explicitly quantified in the search results, but noted as a powerful scavenger.

Note on ORAC Data: Specific quantitative data for Clovamide in the Oxygen Radical Absorbance Capacity (ORAC) assay, expressed as Trolox equivalents, were not found in the reviewed literature. However, for contextual understanding, the constituent parts of Clovamide, caffeic acid and L-DOPA, have been evaluated in ORAC assays. This information can serve as a preliminary benchmark for expected activity.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical by an antioxidant. The purple DPPH solution becomes decolorized, and the change in absorbance is measured spectrophotometrically.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (or ethanol), spectrophotometric grade

• Clovamide (test sample)

• Positive control (e.g., Trolox, Ascorbic Acid, or Quercetin)

• 96-well microplate

• Microplate reader capable of reading absorbance at or near 517 nm

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly made and kept in the dark to prevent degradation.

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of Clovamide in methanol.

  • Prepare a series of dilutions from the stock solution to determine the IC50 value.

  • Prepare a stock solution and a series of dilutions of the positive control (e.g., Trolox).

• Assay Protocol:

  • In a 96-well microplate, add 100 µL of the methanolic DPPH solution to each well.

  • Add 100 µL of the various concentrations of Clovamide, the positive control, or methanol (as a blank) to the wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where:

  • A_control is the absorbance of the DPPH solution with methanol.

  • A_sample is the absorbance of the DPPH solution with the Clovamide sample or standard.

• IC50 Determination: The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of Clovamide. The IC50 is the concentration of the sample that causes 50% inhibition of the DPPH radical.

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).

Materials:

• Fluorescein sodium salt

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) as a standard

• Clovamide (test sample)

• Phosphate buffer (75 mM, pH 7.4)

• Black 96-well microplate

• Fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 520 nm, respectively.

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of fluorescein in phosphate buffer.

  • Prepare a fresh solution of AAPH in phosphate buffer immediately before use.

  • Prepare a stock solution of Trolox in phosphate buffer. Create a series of dilutions for the standard curve.

  • Prepare a stock solution of Clovamide in a suitable solvent (if not soluble in phosphate buffer, a small amount of organic solvent can be used, ensuring the final concentration in the well is minimal). Create a series of dilutions.

• Assay Protocol:

  • In a black 96-well microplate, add 150 µL of the fluorescein working solution to each well.

  • Add 25 µL of the different concentrations of Clovamide, Trolox standards, or phosphate buffer (for the blank) to the wells.

  • Pre-incubate the plate at 37°C for at least 15 minutes.

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

• Measurement: Immediately place the plate in the fluorescence reader and record the fluorescence intensity every 1-2 minutes for at least 60 minutes. The reader should be maintained at 37°C.

• Data Analysis:

  • Calculate the area under the curve (AUC) for the fluorescence decay of each sample, standard, and blank.

  • Subtract the AUC of the blank from the AUC of the samples and standards to obtain the net AUC.

  • Plot the net AUC for the Trolox standards against their concentrations to generate a standard curve.

  • The ORAC value of Clovamide is calculated from the Trolox standard curve and is expressed as micromoles of Trolox Equivalents (TE) per gram or micromole of the sample.

Visualized Workflows and Pathways

References

• 1. researchgate.net [researchgate.net]
• 2. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC-QTOF-MS Analysis and Activity Profiles of Popular Antioxidant Dietary Supplements in Terms of Quality Control - PMC [pmc.ncbi.nlm.nih.gov]

Cell-based Assays for Clovamide's Anti-inflammatory Effects: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clovamide, a naturally occurring phenolic compound found in cocoa and red clover, has garnered significant interest for its potential therapeutic properties, particularly its anti-inflammatory effects.[1] This document provides detailed application notes and protocols for cell-based assays to investigate and quantify the anti-inflammatory activity of clovamide. The methodologies described herein are essential for researchers in drug discovery and development seeking to evaluate the efficacy of clovamide and its derivatives as potential anti-inflammatory agents.

The primary mechanisms underlying clovamide's anti-inflammatory action involve the modulation of key signaling pathways, including the inhibition of nuclear factor-kappa B (NF-κB) and the mitogen-activated protein kinase (MAPK) cascades.[1] These pathways are critical regulators of the inflammatory response, controlling the expression and release of pro-inflammatory mediators such as nitric oxide (NO) and cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

This document outlines protocols for assessing the impact of clovamide on these inflammatory markers in relevant cell models, such as the murine macrophage cell line RAW 264.7 and human monocytes. Furthermore, it provides a framework for presenting the quantitative data in a clear and comparative format, facilitating the interpretation of experimental outcomes.

Data Presentation: Summary of Clovamide's Anti-inflammatory Activity

The following tables summarize the quantitative data on the inhibitory effects of clovamide on various inflammatory markers. These tables are designed for easy comparison of the dose-dependent efficacy of clovamide.

Table 1: Inhibition of Nitric Oxide (NO) Production by Clovamide

Cell Line	Stimulant	Clovamide Concentration	% Inhibition of NO Production	IC50 Value	Reference
RAW 264.7	LPS (1 µg/mL)	10 µM	Data not available	~8.4 µg/mL (for a clovamide-containing fraction)	[2]
RAW 264.7	LPS (1 µg/mL)	50 µM	Data not available
RAW 264.7	LPS (1 µg/mL)	100 µM	Data not available

Table 2: Inhibition of Pro-inflammatory Cytokine Release by Clovamide

Cell Line	Stimulant	Cytokine	Clovamide Concentration	% Inhibition	Reference
Human Monocytes	PMA	TNF-α	10 - 100 nM	Maximal Inhibition	[3]
Human Monocytes	PMA	IL-6	10 - 100 nM	Maximal Inhibition	[3]
Human Monocytes	PMA	IL-6	0.1 µg/mL (cocoa extract)	24 ± 5%	[2]
Human Monocytes	PMA	IL-6	10 µg/mL (cocoa extract)	65 ± 7%	[2]

Table 3: Inhibition of NF-κB and MAPK Signaling Pathways by Clovamide

Cell Line	Pathway	Target	Clovamide Concentration	% Inhibition	Reference
Human Monocytes	NF-κB	NF-κB Activation	10 - 100 nM	Qualitative Inhibition	[3]
RAW 264.7	MAPK	p-p38	Data not available	Data not available
RAW 264.7	MAPK	p-ERK	Data not available	Data not available
RAW 264.7	MAPK	p-JNK	Data not available	Data not available

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are intended to serve as a guide and may require optimization based on specific laboratory conditions and reagents.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies the production of nitric oxide by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant.

Materials:

• RAW 264.7 macrophage cells

• Complete DMEM medium (with 10% FBS and 1% penicillin-streptomycin)

• Lipopolysaccharide (LPS) from E. coli

• Clovamide

• Griess Reagent (Solution A: 1% sulfanilamide in 5% phosphoric acid; Solution B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete DMEM medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Cell Treatment: After incubation, remove the medium and replace it with 100 µL of fresh serum-free DMEM. Add varying concentrations of clovamide to the wells. Include a vehicle control (e.g., DMSO) and a positive control (without clovamide). Pre-incubate the cells with clovamide for 1-2 hours.

• Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL to induce inflammation. For the negative control wells, add an equal volume of serum-free DMEM.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Griess Reaction:

  • Prepare the Griess reagent by mixing equal volumes of Solution A and Solution B immediately before use.

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of the freshly prepared Griess reagent to each well containing the supernatant.

  • Incubate at room temperature for 10-15 minutes, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Generate a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples by comparing their absorbance to the standard curve. The percentage of NO inhibition is calculated as follows: % Inhibition = [1 - (Absorbance of Clovamide-treated group / Absorbance of LPS-only group)] x 100

Pro-inflammatory Cytokine Measurement (ELISA)

This protocol describes the quantification of TNF-α and IL-6 in cell culture supernatants using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• RAW 264.7 macrophage cells or human monocytes

• Complete cell culture medium

• LPS or Phorbol 12-myristate 13-acetate (PMA) as a stimulant

• Clovamide

• Commercially available ELISA kits for mouse TNF-α and IL-6 (or human TNF-α and IL-6 if using human cells)

• 96-well ELISA plates

Protocol:

• Cell Culture and Treatment: Follow steps 1-4 of the Nitric Oxide Production Assay protocol to culture, treat with clovamide, and stimulate the cells.

• Supernatant Collection: After the 24-hour incubation, centrifuge the 96-well plate at a low speed to pellet the cells. Carefully collect the supernatant without disturbing the cell layer. The supernatant can be used immediately or stored at -80°C for later analysis.

• ELISA Procedure:

  • Perform the ELISA according to the manufacturer's instructions provided with the specific kit.

  • Typically, the protocol involves coating the ELISA plate with a capture antibody, adding the cell culture supernatants and standards, followed by the addition of a detection antibody, a substrate, and a stop solution.

• Measurement: Measure the absorbance at the wavelength specified in the ELISA kit protocol using a microplate reader.

• Quantification: Generate a standard curve using the recombinant cytokine standards provided in the kit. Calculate the concentration of TNF-α or IL-6 in the samples by interpolating their absorbance values from the standard curve. The percentage of cytokine inhibition is calculated as follows: % Inhibition = [1 - (Concentration in Clovamide-treated group / Concentration in Stimulant-only group)] x 100

NF-κB Activation Assay

NF-κB activation is a key step in the inflammatory cascade. Its inhibition by clovamide can be assessed through various methods, including a luciferase reporter assay or by monitoring the nuclear translocation of the p65 subunit via Western blotting.

Materials:

• RAW 264.7 cells stably transfected with an NF-κB luciferase reporter construct

• Complete cell culture medium

• LPS

• Clovamide

• Luciferase Assay System (e.g., Promega)

• Luminometer

Protocol:

• Cell Seeding and Treatment: Seed the transfected RAW 264.7 cells in a 96-well white, clear-bottom plate. Treat with clovamide and stimulate with LPS as described in the previous protocols.

• Cell Lysis: After the appropriate incubation time (typically 6-24 hours post-stimulation), lyse the cells according to the luciferase assay kit manufacturer's protocol.

• Luciferase Assay: Add the luciferase assay reagent to the cell lysates.

• Measurement: Measure the luminescence using a luminometer.

• Data Analysis: Normalize the luciferase activity to a control (e.g., total protein concentration or a co-transfected control reporter). The percentage of NF-κB inhibition is calculated as follows: % Inhibition = [1 - (Luminescence of Clovamide-treated group / Luminescence of LPS-only group)] x 100

Materials:

• RAW 264.7 cells

• Complete cell culture medium

• LPS

• Clovamide

• Nuclear and Cytoplasmic Extraction Kit

• BCA Protein Assay Kit

• SDS-PAGE gels and blotting apparatus

• Primary antibodies: anti-NF-κB p65, anti-Lamin B1 (nuclear marker), anti-β-actin (cytoplasmic marker)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• Cell Culture and Treatment: Culture RAW 264.7 cells in 6-well plates. Treat with clovamide and stimulate with LPS for a shorter duration (e.g., 30-60 minutes) to capture the translocation event.

• Fractionation: Isolate the nuclear and cytoplasmic fractions using a commercial extraction kit according to the manufacturer's protocol.

• Protein Quantification: Determine the protein concentration of each fraction using the BCA assay.

• Western Blotting:

  • Separate equal amounts of protein from each fraction by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against p65, Lamin B1, and β-actin.

  • Incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Densitometrically quantify the p65 band intensity in the nuclear and cytoplasmic fractions. Normalize the nuclear p65 levels to the nuclear loading control (Lamin B1). Compare the nuclear p65 levels in clovamide-treated cells to the LPS-only treated cells to determine the extent of inhibition.

MAPK Signaling Pathway Analysis (Western Blot)

This protocol assesses the effect of clovamide on the phosphorylation of key MAPK proteins (p38, ERK, and JNK).

Materials:

• RAW 264.7 cells

• Complete cell culture medium

• LPS

• Clovamide

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and blotting apparatus

• Primary antibodies: anti-phospho-p38, anti-p38, anti-phospho-ERK, anti-ERK, anti-phospho-JNK, anti-JNK, anti-β-actin

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• Cell Culture and Treatment: Culture RAW 264.7 cells in 6-well plates. Pre-treat with clovamide for 1-2 hours, followed by stimulation with LPS for a short period (e.g., 15-30 minutes) to detect phosphorylation events.

• Cell Lysis: Wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using the BCA assay.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against the phosphorylated and total forms of p38, ERK, and JNK. Use β-actin as a loading control.

  • Incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection and Analysis: Visualize the bands and perform densitometric analysis. For each MAPK, calculate the ratio of the phosphorylated form to the total form to determine the level of activation. Compare the ratios in clovamide-treated cells to the LPS-only treated cells to assess the inhibitory effect.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Clovamide inhibits inflammatory pathways.

Experimental Workflow Diagram

Caption: Workflow for clovamide anti-inflammatory assays.

References

• 1. A cellular model of inflammation for identifying TNF-α synthesis inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative imaging assay for NF-κB nuclear translocation in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Neuroprotective Effects of Clovamide in Cell Culture Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clovamide, a naturally occurring phenolic compound found in cocoa and red clover, has demonstrated significant neuroprotective properties in various in vitro models of neuronal cell death.[1][2] Its antioxidant and anti-inflammatory activities make it a promising candidate for the development of therapeutic agents against neurodegenerative diseases. These application notes provide a comprehensive overview of the experimental evidence for Clovamide's neuroprotective effects and detailed protocols for its evaluation in cell culture systems.

Data Presentation

The neuroprotective efficacy of Clovamide has been quantified in several key studies. The following tables summarize the key quantitative data, providing a clear comparison of its effects across different experimental models.

Table 1: Neuroprotective Efficacy of Clovamide in Different In Vitro Models [1][3][4]

Cell Line	Neurotoxic Insult	Clovamide Concentration (µM)	Protection from Cell Death (%)	EC₅₀ (µM)
Differentiated SH-SY5Y	tert-butylhydroperoxide (t-BOOH) - Oxidative Stress	10 - 100	40 - 60%	0.9 - 3.7
Differentiated SK-N-BE(2)	L-glutamate - Excitotoxicity	10 - 100	40 - 60%	0.9 - 3.7
Differentiated SH-SY5Y	Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) - Ischemia-Reperfusion	10 - 100	40 - 60%	0.9 - 3.7

Table 2: Mechanistic Insights into Clovamide's Neuroprotective Action [1][4]

Cell Line	Parameter Measured	Treatment	Effect of Clovamide
Differentiated SH-SY5Y	Intracellular Glutathione (GSH) Depletion	t-BOOH	Prevention of GSH depletion
Differentiated SH-SY5Y	Lipid Peroxidation (TBARS)	t-BOOH	Reduction of lipid peroxidation
Differentiated SH-SY5Y	NF-κB p65 Nuclear Translocation	-	Inhibition of nuclear translocation
Differentiated SH-SY5Y	PPARγ Expression	-	Increased expression

Experimental Protocols

Detailed methodologies for key experiments are provided below to enable researchers to replicate and build upon these findings.

Cell Culture and Differentiation

• Cell Lines:

  • SH-SY5Y (human neuroblastoma)

  • SK-N-BE(2) (human neuroblastoma)

• Culture Medium:

  • For SH-SY5Y: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • For SK-N-BE(2): DMEM/F-12 medium with the same supplements.

• Differentiation of SH-SY5Y cells: To induce a neuronal phenotype, culture SH-SY5Y cells in medium containing 10 µM retinoic acid for 5-7 days.

Induction of Neurotoxicity

• Oxidative Stress: Expose differentiated SH-SY5Y cells to 100 µM tert-butylhydroperoxide (t-BOOH) for 24 hours.[1]

• Excitotoxicity: Treat differentiated SK-N-BE(2) cells with 50 mM L-glutamate for 24 hours.[1]

• Ischemia-Reperfusion (Oxygen-Glucose Deprivation/Reoxygenation - OGD/R):

  • Replace the culture medium with a glucose-free balanced salt solution.

  • Place the cells in a hypoxic chamber (95% N₂, 5% CO₂) for 6 hours.

  • Return the cells to normal culture medium and incubate under normoxic conditions for 24 hours to simulate reoxygenation.

Assessment of Neuroprotection (Cell Viability Assay)

Lactate Dehydrogenase (LDH) Assay: This assay measures the release of LDH from damaged cells into the culture medium, which is an indicator of cytotoxicity.

• Materials:

  • LDH cytotoxicity detection kit

  • 96-well microplates

  • Microplate reader

• Protocol:

  • After the neurotoxicity induction period, carefully collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Add 50 µL of the LDH assay reaction mixture to each well.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate the percentage of cytotoxicity relative to control wells (untreated cells) and cells treated with a lysis buffer (maximum LDH release). Neuroprotection is calculated as the reduction in cytotoxicity in the presence of Clovamide.

Mechanistic Assays

• Materials:

  • Thiol-reactive fluorescent probe (e.g., monochlorobimane - mBCl)

  • Fluorescence microplate reader

• Protocol:

  • Following treatment, wash the cells with phosphate-buffered saline (PBS).

  • Incubate the cells with 50 µM mBCl in PBS for 20 minutes at 37°C.

  • Wash the cells again with PBS.

  • Measure the fluorescence at an excitation wavelength of 380 nm and an emission wavelength of 480 nm.

  • Normalize the fluorescence intensity to the protein concentration in each well.

• Materials:

  • Thiobarbituric acid (TBA)

  • Trichloroacetic acid (TCA)

  • Malondialdehyde (MDA) standard

  • Spectrophotometer

• Protocol:

  • Lyse the cells and collect the cell lysate.

  • Add 2 volumes of ice-cold 10% TCA to precipitate proteins.

  • Centrifuge at 14,000 rpm for 5 minutes.

  • To the supernatant, add an equal volume of 0.67% TBA.

  • Incubate the mixture at 95°C for 15 minutes.

  • Cool the samples and measure the absorbance at 532 nm.

  • Quantify the amount of thiobarbituric acid reactive substances (TBARS) using an MDA standard curve.

• Materials:

  • Primary antibodies: anti-NF-κB p65, anti-PPARγ, anti-Lamin B1 (nuclear marker), anti-β-actin (cytosolic marker)

  • HRP-conjugated secondary antibodies

  • Protein lysis buffer and nuclear/cytoplasmic extraction kit

  • SDS-PAGE and Western blotting equipment

  • Chemiluminescence detection system

• Protocol:

  • Protein Extraction: For NF-κB translocation, perform nuclear and cytoplasmic fractionation using a suitable kit. For total PPARγ expression, use a whole-cell lysis buffer.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

    • Incubate with primary antibodies overnight at 4°C.

    • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantification: Densitometrically quantify the band intensities and normalize to the respective loading controls (Lamin B1 for nuclear extracts, β-actin for cytoplasmic and total extracts).

Visualizations

Experimental Workflow

Caption: Experimental workflow for evaluating the neuroprotective effect of Clovamide.

Signaling Pathways

Caption: Signaling pathways modulated by Clovamide leading to neuroprotection.

Note on the Nrf2 Pathway: While the antioxidant properties of Clovamide are well-established, direct evidence of its activation of the Nrf2/ARE pathway in neuronal cells is currently limited in the scientific literature. However, given that many phenolic antioxidants exert their effects through this pathway, it is presented here as a putative mechanism that warrants further investigation.

Conclusion

Clovamide demonstrates robust neuroprotective effects in various in vitro models of neuronal injury. Its mechanisms of action involve the modulation of key signaling pathways related to inflammation and oxidative stress, specifically the inhibition of NF-κB and the activation of PPARγ. The provided protocols offer a foundation for further research into the therapeutic potential of Clovamide for neurodegenerative diseases. Future studies should aim to further elucidate the precise molecular targets of Clovamide, including its potential role in activating the Nrf2 antioxidant response pathway.

References

• 1. Clovamide and rosmarinic acid induce neuroprotective effects in in vitro models of neuronal death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]

Application Notes and Protocols: Antimicrobial Activity of Clovamide against Phytophthora spp.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phytophthora, a genus of plant-damaging oomycetes, is responsible for devastating diseases in a wide range of agricultural and horticultural crops, leading to significant economic losses worldwide. The control of Phytophthora diseases heavily relies on the use of fungicides, which raises concerns about the development of resistance and environmental impact. Consequently, there is a growing need for novel, effective, and environmentally benign antimicrobial agents. Clovamide, a naturally occurring hydroxycinnamic acid amide found in various plants, including cacao (Theobroma cacao), has emerged as a promising candidate due to its demonstrated antimicrobial properties.[1][2][3] This document provides detailed application notes and protocols for testing the antimicrobial activity of Clovamide against Phytophthora spp., based on published research.

Data Presentation

The in vitro inhibitory activity of Clovamide against several Phytophthora species has been documented. The following table summarizes the reported quantitative data on mycelial growth inhibition.

Table 1: In Vitro Mycelial Growth Inhibition of Phytophthora spp. by Clovamide

Phytophthora Species	Clovamide Concentration	Mean Growth Inhibition (%)	Standard Deviation	p-value
P. megakarya	2 mM	10.65	± 3.203	< 0.01
P. palmivora	2 mM	9.15	± 2.088	< 0.001
P. tropicalis	2 mM	1.69	± 0.885	0.0851 (not significant)

Data sourced from Knollenberg et al., 2020.[1]

Experimental Protocols

This section outlines the detailed methodologies for key experiments to assess the antimicrobial activity of Clovamide against Phytophthora spp. These protocols are based on established methods for oomycete research.[4][5][6][7][8]

Protocol 1: In Vitro Mycelial Growth Inhibition Assay

This protocol details the determination of the inhibitory effect of Clovamide on the radial growth of Phytophthora mycelium on solid agar medium.

Materials:

• Clovamide (synthetic or purified)

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• V8 juice agar medium (or other suitable medium for Phytophthora growth, such as cornmeal agar)

• Sterile Petri dishes (90 mm)

• Actively growing cultures of Phytophthora spp. on agar plates

• Sterile cork borer (5 mm diameter)

• Incubator set to the optimal temperature for the Phytophthora species being tested (typically 20-25°C)

• Sterile water

• Micropipettes and sterile tips

• Laminar flow hood

Procedure:

• Preparation of Clovamide Stock Solution: Prepare a stock solution of Clovamide in DMSO at a high concentration (e.g., 100 mM).

• Preparation of Amended Media:

  • Autoclave the V8 juice agar medium and cool it to 50-55°C in a water bath.

  • In a laminar flow hood, add the Clovamide stock solution to the molten agar to achieve the desired final concentrations (e.g., 0.1, 0.5, 1, 2, 5 mM). Ensure the final concentration of DMSO is consistent across all plates (including the control) and is at a level that does not affect fungal growth (typically ≤1% v/v).

  • For the control plates, add an equivalent volume of DMSO without Clovamide.

  • Pour approximately 20 mL of the amended and control media into sterile Petri dishes and allow them to solidify.

• Inoculation:

  • From the margin of an actively growing Phytophthora culture, take a 5 mm mycelial plug using a sterile cork borer.

  • Place the mycelial plug, mycelium-side down, in the center of each Clovamide-amended and control plate.

• Incubation:

  • Seal the Petri dishes with parafilm.

  • Incubate the plates in the dark at the optimal growth temperature for the specific Phytophthora species.

• Data Collection and Analysis:

  • Measure the radial growth of the mycelium (colony diameter) in two perpendicular directions at regular intervals (e.g., every 24 hours) until the mycelium in the control plates reaches the edge of the dish.

  • Calculate the percentage of growth inhibition using the following formula:

    • Growth Inhibition (%) = [(C - T) / C] x 100

    • Where C is the average diameter of the mycelial growth in the control plates, and T is the average diameter of the mycelial growth in the treatment plates.

  • Perform statistical analysis to determine the significance of the observed inhibition.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is for determining the lowest concentration of Clovamide that visibly inhibits the growth of Phytophthora.

Materials:

• Same as Protocol 1

• A broader range of Clovamide concentrations will be needed.

Procedure:

• Follow steps 1 and 2 from Protocol 1, preparing plates with a serial dilution of Clovamide (e.g., a two-fold dilution series from a high concentration).

• Inoculate the plates as described in step 3 of Protocol 1.

• Incubate the plates as described in step 4 of Protocol 1.

• MIC Determination: After the incubation period (when the control shows robust growth), the MIC is determined as the lowest concentration of Clovamide at which there is no visible mycelial growth.

Protocol 3: Zoospore Germination Assay

This protocol assesses the effect of Clovamide on the germination of Phytophthora zoospores.

Materials:

• Clovamide stock solution

• Phytophthora culture producing sporangia

• Sterile distilled water (chilled to 4°C)

• Microcentrifuge tubes or 96-well plates

• Microscope and glass slides

• Hemocytometer

Procedure:

• Zoospore Release: Induce the release of zoospores from sporangia by flooding an actively sporulating culture with chilled sterile distilled water and incubating at 4°C for 30-60 minutes.

• Zoospore Suspension: Collect the zoospore suspension and adjust the concentration to approximately 1 x 10^5 zoospores/mL using a hemocytometer.

• Treatment: In microcentrifuge tubes or 96-well plates, mix the zoospore suspension with various concentrations of Clovamide (and a DMSO control).

• Incubation: Incubate the mixtures at room temperature for a period sufficient for germination in the control group (typically 2-4 hours).

• Microscopic Examination: Place a drop of each suspension on a glass slide and observe under a microscope. Count the number of germinated and non-germinated zoospores in at least three different fields of view for each treatment. A zoospore is considered germinated if the germ tube is at least twice the diameter of the zoospore.

• Data Analysis: Calculate the percentage of germination for each concentration and compare it to the control.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for testing the antimicrobial activity of Clovamide against Phytophthora spp. in vitro.

Caption: Workflow for in vitro testing of Clovamide against Phytophthora.

Hypothesized Mechanism of Action

While the precise signaling pathways in Phytophthora targeted by Clovamide are not yet fully elucidated, its known inhibitory effects on pathogen-secreted enzymes suggest a potential mechanism of action. Clovamide has been shown to inhibit proteinases and pectinases, which are crucial for host tissue degradation and invasion.[1][2] The following diagram illustrates a hypothesized pathway for Clovamide's action.

Caption: Hypothesized mechanism of Clovamide's anti-Phytophthora activity.

Concluding Remarks

Clovamide demonstrates significant potential as an antimicrobial agent against certain species of Phytophthora. The protocols and data presented here provide a framework for researchers and drug development professionals to further investigate its efficacy, determine its spectrum of activity, and elucidate its mechanism of action. Further studies, including dose-response experiments, assessments against a wider range of Phytophthora species and life stages, and in planta testing, are warranted to fully evaluate Clovamide as a novel oomycide.

References

• 1. Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 3. Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [agris.fao.org]
• 4. research.wur.nl [research.wur.nl]
• 5. An Accurate In Vitro Assay for High-Throughput Disease Testing of Phytophthora infestans in Potato [apsnet.org]
• 6. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 7. Laboratory Protocols for Phytophthora Species [apsnet.org]
• 8. scispace.com [scispace.com]

Application Notes and Protocols: Clovamide as a Substrate for Polyphenol Oxidase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clovamide, a naturally occurring hydroxycinnamic acid amide found in various plants, including cocoa (Theobroma cacao) and red clover (Trifolium pratense), has garnered significant interest for its antioxidant, anti-inflammatory, and potential therapeutic properties.[1][2] As a phenolic compound, clovamide can serve as a substrate for polyphenol oxidase (PPO), an enzyme responsible for enzymatic browning in fruits and vegetables.[3][4] This process, while often considered undesirable in the food industry, is a crucial component of plant defense mechanisms against pathogens and herbivores.[3][5] Understanding the interaction between clovamide and PPO is vital for researchers in food science, plant biology, and drug development who may be investigating its stability, bioavailability, and biological activity.

These application notes provide a summary of the current knowledge on clovamide as a PPO substrate, including available quantitative data, detailed experimental protocols for its study, and conceptual diagrams of the enzymatic reaction and experimental workflows.

Data Presentation

Currently, specific kinetic parameters such as Michaelis-Menten constant (Km) and maximum reaction velocity (Vmax) for the interaction between clovamide and polyphenol oxidase are not extensively documented in publicly available literature. However, existing studies provide valuable quantitative insights into this enzymatic reaction.

Parameter	Value/Observation	Source Organism/Genotype	Reference
Clovamide Concentration in Assay	0.5 mM	Theobroma cacao leaf protein extracts ('ICS1' and 'Sca6')	[1][3]
Enhanced Browning (ΔAbsorbance at 418 nm)	'ICS1': 0.31 ± 0.055, 'Sca6': 0.20 ± 0.034	Theobroma cacao leaf disks	[3][4]
Relative PPO Activity (Quinone Formation)	Higher in 'ICS1' genotype compared to 'Sca6' with clovamide as a substrate.	Theobroma cacao leaf protein extracts	[1][3]

Note: The enhanced browning was measured after the addition of approximately 27.7 µg of clovamide per leaf disk. The difference in browning enhancement between the 'ICS1' and 'Sca6' genotypes is likely due to the higher PPO activity in 'ICS1' leaves.[3][4]

Signaling Pathways and Logical Relationships

Clovamide Oxidation by Polyphenol Oxidase

The enzymatic oxidation of clovamide by PPO follows a well-established pathway for phenolic substrates. In the presence of oxygen, PPO catalyzes the oxidation of the o-diphenol group within the clovamide molecule to a highly reactive o-quinone. This intermediate can then undergo non-enzymatic polymerization reactions, leading to the formation of brown pigments known as melanins. This process is a key component of enzymatic browning.

Caption: Enzymatic oxidation of clovamide by PPO.

Conceptual Plant Defense Signaling Pathway

In plants, the oxidation of phenolic compounds like clovamide by PPO is an integral part of the defense response against pathogens. While a specific, detailed signaling pathway involving clovamide is not fully elucidated, a conceptual model can be constructed based on general plant defense mechanisms. Pathogen recognition triggers a signaling cascade that can lead to the synthesis and subsequent oxidation of defense compounds like clovamide.

Caption: Conceptual plant defense pathway involving clovamide.

Experimental Protocols

The following protocols are designed to guide researchers in studying the interaction between clovamide and PPO. These are generalized methods and may require optimization based on the specific source of PPO and experimental goals.

Extraction of Polyphenol Oxidase (PPO) from Plant Tissue (e.g., Theobroma cacao leaves)

Objective: To obtain a crude enzyme extract containing active PPO.

Materials:

• Fresh or frozen plant tissue (e.g., young cacao leaves)

• Extraction Buffer: 0.1 M Phosphate buffer (pH 6.5-7.0) containing 1 M NaCl and 10 mM ascorbic acid (to prevent oxidation during extraction)

• Polyvinylpolypyrrolidone (PVPP)

• Mortar and pestle or homogenizer

• Refrigerated centrifuge

• Cheesecloth or Miracloth

• Ice bucket

Procedure:

• Weigh 1-5 grams of plant tissue and place it in a pre-chilled mortar or homogenization tube.

• Add PVPP at a ratio of 1:4 (w/w) to the plant tissue to bind phenolic compounds that could inhibit PPO activity.

• Add 5-10 mL of ice-cold extraction buffer per gram of tissue.

• Homogenize the tissue thoroughly on ice until a uniform slurry is obtained.

• Filter the homogenate through four layers of cheesecloth or Miracloth into a pre-chilled centrifuge tube.

• Centrifuge the filtrate at 10,000-15,000 x g for 20-30 minutes at 4°C.

• Carefully collect the supernatant, which contains the crude PPO extract. Store the extract on ice for immediate use or at -80°C for long-term storage.

Spectrophotometric Assay for PPO Activity using Clovamide

Objective: To measure the rate of clovamide oxidation by PPO by monitoring the formation of quinone products.

Materials:

• Crude PPO extract (from Protocol 1)

• Clovamide stock solution (e.g., 10 mM in a suitable solvent like DMSO or ethanol, then diluted in assay buffer)

• Assay Buffer: 0.1 M Phosphate buffer (pH 6.0-7.0)

• Spectrophotometer capable of reading in the visible range (e.g., 410-420 nm)

• Cuvettes or 96-well microplate

Procedure:

• Prepare a reaction mixture in a cuvette or microplate well containing:

  • X µL of Assay Buffer

  • Y µL of Clovamide solution (to achieve a final concentration, e.g., 0.5 mM)

• The total volume should be standardized for all assays (e.g., 1 mL for a cuvette or 200 µL for a microplate).

• Equilibrate the reaction mixture at the desired temperature (e.g., 25-30°C) for 5 minutes.

• Initiate the reaction by adding Z µL of the crude PPO extract. Mix quickly but gently.

• Immediately start monitoring the increase in absorbance at a wavelength where the quinone product absorbs, typically between 410 nm and 420 nm. Record the absorbance at regular intervals (e.g., every 15-30 seconds) for 5-10 minutes.

• Control: Run a blank reaction without the enzyme extract to account for any non-enzymatic oxidation of clovamide.

• Calculation: Determine the initial reaction rate (ΔAbs/min) from the linear portion of the absorbance vs. time curve. One unit of PPO activity can be defined as the amount of enzyme that causes an increase in absorbance of 0.001 per minute under the specified conditions.

Experimental Workflow for Kinetic Analysis

To determine the kinetic parameters (Km and Vmax) of PPO with clovamide as a substrate, the spectrophotometric assay (Protocol 2) should be performed with varying concentrations of clovamide.

Caption: Workflow for determining PPO kinetic parameters.

Conclusion

Clovamide is a recognized substrate for polyphenol oxidase, playing a role in enzymatic browning and plant defense. While detailed kinetic data remains to be fully characterized, the provided protocols offer a solid foundation for researchers to investigate this interaction. Further studies are encouraged to determine the specific kinetic parameters of PPO from various sources with clovamide, which will contribute to a deeper understanding of its biochemical behavior and its implications in food science and pharmacology.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing Clovamide degradation during extraction and storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Clovamide during extraction and storage.

Frequently Asked Questions (FAQs)

Q1: What is Clovamide and why is its stability a concern?

A1: Clovamide (N-caffeoyl-L-DOPA) is a naturally occurring phenolic compound found in plants such as cocoa (Theobroma cacao) and red clover (Trifolium pratense).[1][2][3] Due to its potent antioxidant and potential therapeutic properties, it is a subject of interest in research and drug development.[4][5][6] Its stability is a primary concern because its structure, containing catechol moieties, makes it highly susceptible to oxidative and hydrolytic degradation, which can lead to a loss of biological activity and the formation of undesirable byproducts.[4][7]

Q2: What are the main pathways of Clovamide degradation?

A2: The primary degradation pathways for Clovamide are:

• Oxidation: This is the most significant degradation route. It can occur non-enzymatically or be catalyzed by enzymes like polyphenol oxidase (PPO).[7] This process converts the catechol groups of Clovamide into highly reactive quinones, which can then polymerize to form brown pigments.[7][8]

• Hydrolysis: The amide bond in Clovamide can be susceptible to hydrolysis, especially under strong acidic or alkaline conditions, which would break the molecule into its constituent parts: caffeic acid and L-DOPA.

• Photodegradation: Exposure to light, particularly UV radiation, can contribute to the degradation of phenolic compounds like Clovamide, as outlined in ICH guidelines for photostability testing.[2][9][10]

Q3: What are the initial signs of Clovamide degradation in my sample?

A3: A common visual indicator of Clovamide degradation, specifically oxidation, is a change in the color of your solution or extract.[7] Initially colorless or pale yellow solutions may turn pink, red, and eventually brown upon degradation to quinones and subsequent polymerization. Chromatographic analysis (e.g., HPLC) may show a decrease in the main Clovamide peak area, accompanied by the appearance of new peaks corresponding to degradation products.

Q4: Can degraded Clovamide affect experimental results?

A4: Yes, absolutely. The degradation of Clovamide leads to a decrease in its concentration, which will result in an underestimation of its effects in biological assays. Furthermore, the degradation products, such as quinones, are reactive molecules that could have their own biological activities or interfere with analytical measurements, leading to inaccurate and unreliable data.[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Browning of Extract/Solution	Oxidation of Clovamide to quinones due to exposure to oxygen, high pH, or enzymatic activity (PPO).[7]	- Work at low temperatures (on ice).- Use degassed solvents.- Purge storage vials with an inert gas (e.g., nitrogen or argon).- Adjust the pH of the solution to a slightly acidic range (pH 4-6).- Add an antioxidant (e.g., ascorbic acid, sodium metabisulfite) to the extraction buffer.
Low Yield After Extraction	Incomplete extraction from the plant matrix.Degradation during the extraction process.	- Ensure the plant material is finely ground to maximize surface area.- Optimize the solvent system (e.g., 80% methanol or 70% ethanol are commonly effective for phenolics).- Increase extraction time or use methods like sonication or microwave-assisted extraction to improve efficiency.[11][12]- Implement the solutions for "Browning of Extract/Solution" during the extraction process.
Multiple Peaks in HPLC Analysis	Presence of degradation products or cis/trans isomers of Clovamide.[11]	- Confirm the identity of the main peak using a Clovamide standard.- If degradation is suspected, re-extract the sample using the recommended stabilizing precautions.- Isomerization can sometimes be influenced by solvent and light exposure. Ensure consistent sample handling.
Peak Tailing in HPLC	Interaction of the catechol groups with active sites on the silica-based column material.	- Use a mobile phase with a slightly acidic pH (e.g., 0.1% formic acid or phosphoric acid) to suppress the ionization of phenolic hydroxyl groups.- Use a column with end-capping or a polymer-based stationary phase designed for phenolic compounds.- Refer to general HPLC troubleshooting guides for other potential causes like column contamination or void formation.[3][13][14][15]
Loss of Compound After Storage	Degradation due to inappropriate storage conditions (temperature, light, oxygen).Repeated freeze-thaw cycles.	- Store purified Clovamide or extracts at -20°C or, for long-term storage, at -80°C.[16]- Store in amber vials or wrap vials in aluminum foil to protect from light.[1]- Aliquot samples into smaller volumes to avoid multiple freeze-thaw cycles.

Data on Clovamide Stability

The stability of Clovamide is highly dependent on environmental conditions. Below are tables summarizing the expected stability based on available data for Clovamide and related phenolic compounds.

Table 1: Effect of Temperature on Clovamide Stability (Illustrative)

Temperature	Storage Form	Expected Stability	Comments
40-60°C	Solid/Extract	Low	Significant degradation can occur. Drying of plant material should be done at the lowest effective temperature.[11][17] Roasting of cocoa beans can reduce Clovamide content by 14% to over 59%.[18][19]
25°C (Room Temp)	Solution	Very Low	Rapid oxidation is likely, especially in neutral to alkaline solutions exposed to air.
4°C	Solution	Low to Moderate	Degradation is slowed but still occurs. Not recommended for long-term storage of solutions.
-20°C	Solid/Solution	Good	Standard temperature for short to medium-term storage.
-80°C	Solid/Solution	Excellent	Recommended for long-term storage to minimize degradation.

Note: The data in this table is compiled from general knowledge on phenolic compounds and specific findings on Clovamide. For critical applications, a compound-specific stability study is recommended.

Table 2: Effect of pH on Clovamide Stability in Aqueous Solution (Illustrative)

pH Range	Expected Stability	Comments
2-4 (Acidic)	High	The acidic environment helps to prevent the ionization of the catechol hydroxyl groups, reducing susceptibility to oxidation.
5-6 (Slightly Acidic)	Good	Generally a safe range for handling and short-term storage of Clovamide solutions.
7 (Neutral)	Moderate	Increased risk of oxidation compared to acidic conditions.
>7 (Alkaline)	Very Low	Alkaline conditions promote the deprotonation of the catechol hydroxyls, making the molecule highly susceptible to rapid oxidation and potential hydrolysis.

Experimental Protocols

Protocol 1: Extraction of Clovamide from Plant Material (General Procedure)

• Sample Preparation:

  • Lyophilize (freeze-dry) fresh plant material to prevent enzymatic degradation.

  • Grind the dried material into a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction.

• Defatting (for high-lipid samples like cocoa beans):

  • Suspend the powdered material in hexane or petroleum ether (1:5 w/v).

  • Stir for 1-2 hours at room temperature.

  • Filter the mixture and discard the solvent.

  • Allow the defatted plant material to air-dry completely in a fume hood.

• Extraction:

  • Suspend the powdered (or defatted) plant material in 80% methanol (or 70% ethanol) at a ratio of 1:10 (w/v). To minimize degradation, use ice-cold, degassed solvents.

  • For improved extraction efficiency, sonicate the suspension in an ultrasonic bath for 30 minutes, keeping the bath cool with ice.

  • Transfer the suspension to a sealed container and macerate for 24 hours at 4°C with constant gentle agitation, protected from light.

• Clarification:

  • Centrifuge the extract at 4000 x g for 15 minutes at 4°C.

  • Carefully decant the supernatant. For complete removal of particulate matter, filter the supernatant through a 0.45 µm filter.

• Solvent Evaporation:

  • Concentrate the clarified extract using a rotary evaporator at a temperature below 40°C.

  • For complete dryness, use a lyophilizer.

• Storage:

  • Store the dried crude extract in an amber vial at -20°C or -80°C under an inert atmosphere (e.g., argon or nitrogen).

Protocol 2: Recommended Storage Procedures for Clovamide

• Solid Form (Purified or as a Dry Extract):

  • Short-term (weeks): Store at -20°C in a sealed, amber glass vial.

  • Long-term (months to years): Store at -80°C in a sealed, amber glass vial. Before sealing, flush the vial with an inert gas like argon or nitrogen to displace oxygen.

• Solution Form (e.g., in DMSO or buffer):

  • Avoid long-term storage in solution if possible. Clovamide is much less stable in solution.

  • If storage in solution is necessary, prepare fresh and use immediately.

  • For short-term storage (1-2 days), store at 4°C in the dark.

  • For storage longer than a few days, aliquot the solution into single-use volumes in amber vials, purge with inert gas, and store at -80°C.

  • Crucially, avoid repeated freeze-thaw cycles , as this can accelerate degradation. Aliquoting is essential.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. ema.europa.eu [ema.europa.eu]
• 3. HPLCトラブルシューティングガイド [sigmaaldrich.com]
• 4. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Clovamide and Its Derivatives-Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 8. Formation and Biological Targets of Quinones: Cytotoxic versus Cytoprotective Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. database.ich.org [database.ich.org]
• 10. q1scientific.com [q1scientific.com]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 14. realab.ua [realab.ua]
• 15. HPLC Troubleshooting Guide [scioninstruments.com]
• 16. Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]

Clovamide Yield Optimization: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction and purification of Clovamide from plant material.

Frequently Asked Questions (FAQs)

Q1: What are the primary plant sources for high-yield Clovamide extraction?

A1: The most significant natural sources of Clovamide are cocoa beans (Theobroma cacao) and various species of clover (Trifolium)[1][2][3]. Among clover species, Trifolium pallidum has been reported to have a particularly high Clovamide content, reaching up to 12.94 mg/g of dry weight[1]. For cocoa, the Clovamide content can vary based on the geographic origin and processing of the beans[4].

Q2: What is a general overview of the Clovamide extraction and purification process?

A2: The typical workflow involves sample preparation (e.g., defatting for cocoa beans), extraction using a suitable solvent, and subsequent purification and quantification, most commonly by High-Performance Liquid Chromatography (HPLC)[5][6][7].

Q3: How does roasting affect the Clovamide content in cocoa beans?

A3: Roasting has a significant negative impact on Clovamide yield. Studies have shown that roasting can dramatically reduce the Clovamide content in cocoa beans, with reductions of up to 59.13% being reported[4][8]. This is a critical factor to consider when selecting starting material.

Q4: Is Clovamide stable during extraction and analysis?

A4: Clovamide is susceptible to degradation. It can undergo non-enzymatic oxidation, and exposure to light can cause the naturally occurring (E)-isomer to convert to the (Z)-isomer[9]. Therefore, it is crucial to perform extraction and analysis in the absence of light and to minimize oxidation.

Q5: What analytical techniques are recommended for Clovamide quantification?

A5: High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) is a widely used and reliable method for quantifying Clovamide[6][10]. An HPLC system with a coulometric electrochemical detector has also been shown to provide excellent detection limits and reproducibility for quantifying Clovamide in biological samples[5].

Troubleshooting Guides

This section addresses specific issues that may arise during Clovamide extraction and purification.

Issue 1: Low Clovamide Yield from Cocoa Beans

Possible Cause	Troubleshooting Step	Expected Outcome
Incomplete Defatting	Ensure thorough defatting of cocoa bean powder with a non-polar solvent like petroleum ether or dichloromethane prior to extraction[1][11].	Improved solvent penetration and increased extraction efficiency of polar Clovamide.
Suboptimal Solvent	Use a polar solvent such as methanol or an ethanol-water mixture. An 80% methanol solution has been shown to be effective[1].	Enhanced solubility and extraction of Clovamide from the plant matrix.
High Roasting Temperature of Starting Material	Whenever possible, use unroasted or lightly roasted cocoa beans as the starting material[4][8].	Significantly higher initial Clovamide content in the raw material.
Inefficient Extraction Technique	Consider advanced extraction methods like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) for potentially higher yields and shorter extraction times[12].	Increased extraction efficiency and reduced risk of Clovamide degradation due to prolonged extraction.

Issue 2: Degradation of Clovamide During Processing

Possible Cause	Troubleshooting Step	Expected Outcome
Light-Induced Isomerization	Protect all samples and extracts from light by using amber glassware or covering containers with aluminum foil[9].	Preservation of the naturally occurring and more stable (E)-isomer of Clovamide.
Oxidation	Work under an inert atmosphere (e.g., nitrogen or argon) when possible, especially during solvent evaporation steps. The addition of antioxidants may also be considered.	Minimized oxidative degradation of the dihydroxyphenyl moieties in the Clovamide structure.
Enzymatic Browning	For fresh plant material, consider blanching or using extraction solvents with additives that inhibit polyphenol oxidase (PPO) activity.	Reduced enzymatic degradation of Clovamide, which is a substrate for PPO[10][13][14].
Prolonged Extraction Time	Optimize extraction time to be as short as possible while still achieving efficient extraction. Longer extraction times can lead to compound degradation[15].	Higher recovery of intact Clovamide.

Issue 3: Poor Peak Resolution or Tailing in HPLC Analysis

Possible Cause	Troubleshooting Step	Expected Outcome
Inappropriate Mobile Phase	Optimize the mobile phase composition and gradient. A common approach is a gradient of an acidified aqueous phase (e.g., with formic or acetic acid) and an organic solvent like acetonitrile or methanol.	Sharper, more symmetrical peaks with better separation from other compounds.
Column Overload	Reduce the injection volume or dilute the sample.	Improved peak shape and adherence to the linear range of the detector.
Contaminated Guard or Analytical Column	Flush the column with a strong solvent or replace the guard column. If the problem persists, replace the analytical column.	Restoration of column performance and improved peak resolution.
Sample Matrix Effects	Incorporate a Solid-Phase Extraction (SPE) step before HPLC analysis to clean up the sample and remove interfering compounds.	Cleaner chromatogram with reduced baseline noise and improved peak shape.

Data Presentation: Clovamide Content in Various Plant Sources

The following table summarizes the Clovamide content found in different plant materials, as reported in the literature. This data can help in selecting the most promising sources for extraction.

Plant Source	Plant Part	Extraction Solvent	Clovamide Content (mg/g dry weight)	Reference
Trifolium pallidum	Aerial parts	50% Methanol	12.94	[1]
Trifolium pratense	Aerial parts	80% Methanol	15.6	[1]
Trifolium pratense subsp. nivale	Aerial parts	80% Methanol	8.2	[1][16]
Theobroma grandiflorum (Cupuassu)	Fruits	Not specified	23.03 (in phenolic extract)	[1]
Theobroma cacao (Ghana)	Fermented beans	Methanol	0.002637	[4]
Theobroma cacao (Ghana)	Roasted nibs	Methanol	0.001264	[4]

Experimental Protocols

Protocol 1: Clovamide Extraction from Clover (Trifolium sp.)

• Sample Preparation: Harvest the aerial parts of the clover and air-dry or freeze-dry them. Grind the dried plant material into a fine powder.

• Extraction:

  • Macerate the powdered plant material in 80% methanol (e.g., 1:10 solid-to-solvent ratio) at room temperature with constant stirring for 24 hours. Protect the mixture from light.

  • Alternatively, perform ultrasound-assisted extraction (UAE) for a shorter duration (e.g., 30-60 minutes).

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper or by centrifugation.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Storage: Store the concentrated extract at -20°C until further purification.

Protocol 2: Clovamide Extraction from Cocoa Beans (Theobroma cacao)

• Sample Preparation:

  • Obtain unroasted or lightly roasted cocoa beans.

  • Grind the beans into a coarse powder.

• Defatting:

  • Perform Soxhlet extraction or repeated maceration of the cocoa powder with petroleum ether or dichloromethane for several hours to remove the lipid fraction[1][11].

  • Air-dry the defatted cocoa powder to remove residual solvent.

• Extraction:

  • Extract the defatted powder with methanol using maceration or UAE as described in Protocol 1.

• Filtration, Concentration, and Storage: Follow steps 3 and 4 from Protocol 1.

Protocol 3: HPLC-DAD Quantification of Clovamide

• Sample Preparation:

  • Dissolve the dried extract in a known volume of the initial mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from 5-95% B over 30-40 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: Diode Array Detector (DAD) monitoring at 320 nm.

  • Injection Volume: 10-20 µL.

• Quantification:

  • Prepare a calibration curve using a pure Clovamide standard of known concentrations.

  • Quantify the Clovamide in the samples by comparing the peak area to the calibration curve.

Visualizations

Caption: General workflow for Clovamide extraction and analysis.

Caption: Troubleshooting logic for low Clovamide yield.

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Clovamide and Its Derivatives-Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitation of clovamide-type phenylpropenoic acid amides in cells and plasma using high-performance liquid chromatography with a coulometric electrochemical detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antioxidant studies by hydrodynamic voltammetry and DFT, quantitative analyses by HPLC-DAD of clovamide, a natural phenolic compound found in Theobroma Cacao L. beans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Isolation, structure determination, synthesis, and sensory activity of N-phenylpropenoyl-L-amino acids from cocoa (Theobroma cacao) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Peak Tailing for Clovamide in Reverse-Phase HPLC

This technical support center is designed for researchers, scientists, and drug development professionals to address the common issue of peak tailing when analyzing Clovamide using reverse-phase High-Performance Liquid Chromatography (RP-HPLC). Peak tailing can significantly impact the accuracy and precision of quantification. This guide provides a systematic approach to troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve optimal peak symmetry.

Troubleshooting Guide: A Systematic Approach to Resolving Peak Tailing

Peak tailing is often observed as an asymmetry factor (As) greater than 1.2.[1] The primary cause is frequently secondary interactions between the analyte and the stationary phase.[1][2] For Clovamide, a hydroxycinnamic acid amide, interactions with residual silanol groups on the silica-based stationary phase are a likely culprit.[1][2][3] This guide will walk you through a step-by-step process to identify and resolve the source of peak tailing.

Is your Clovamide peak tailing? Start here to diagnose and solve the issue.

Caption: A step-by-step workflow for troubleshooting Clovamide peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing for Clovamide in RP-HPLC?

A1: The most frequent cause of peak tailing for compounds containing amide and hydroxyl groups like Clovamide is secondary interaction with residual silanol groups on the silica-based stationary phase of the HPLC column.[1][2][3] These silanol groups can become ionized at higher pH levels, leading to unwanted interactions with the analyte.

Q2: How does mobile phase pH affect Clovamide peak shape?

A2: The pH of the mobile phase is a critical factor. At a pH above 3, residual silanol groups on the silica packing can become deprotonated and negatively charged, leading to electrostatic interactions with polar parts of the Clovamide molecule, causing peak tailing.[1][3][4] By maintaining a low mobile phase pH (e.g., ≤ 3), the silanol groups remain protonated, minimizing these secondary interactions.[1][5]

Q3: Can the choice of HPLC column impact peak tailing for Clovamide?

A3: Absolutely. Using a modern, high-purity silica column that is "end-capped" is highly recommended.[1][3] End-capping is a process that chemically derivatizes most of the residual silanol groups, making them less available for secondary interactions with analytes like Clovamide.[1] Base-deactivated columns are also a good option.

Q4: Could my HPLC system itself be causing the peak tailing?

A4: Yes, issues within the HPLC system can contribute to peak tailing. This is often referred to as "extra-column band broadening."[2][3] Potential causes include:

• Dead Volume: Poorly made connections, or using tubing with a large internal diameter can create dead volume where the sample can diffuse and cause peak broadening and tailing.[2][4]

• Column Voids: A void at the head of the column can distort the sample band, leading to misshapen peaks.[1][6]

• Blocked Frit: A partially blocked column inlet frit can also lead to poor peak shape.[1]

Q5: Does sample preparation play a role in peak tailing?

A5: Yes, your sample preparation can significantly influence peak shape. Two key considerations are:

• Sample Solvent: If your sample is dissolved in a solvent that is much stronger (i.e., has a higher organic content) than your initial mobile phase, it can cause peak distortion, including tailing.[2][7] It is always best to dissolve your sample in the mobile phase itself or in a weaker solvent.

• Sample Overload: Injecting too much sample (either in terms of volume or concentration) can overload the column, leading to broad and tailing peaks.[2][6][8]

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

Objective: To mitigate secondary silanol interactions by lowering the mobile phase pH.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile or methanol

• Formic acid (or trifluoroacetic acid)

• Your Clovamide sample

Procedure:

• Prepare the Aqueous Phase: To your HPLC-grade water, add 0.1% (v/v) formic acid. For example, add 1 mL of formic acid to 999 mL of water.

• pH Verification: Ensure the final pH of the aqueous portion is between 2.5 and 3.0.

• Prepare the Mobile Phase: Mix the acidified aqueous phase with your organic solvent (e.g., acetonitrile) in the desired ratio for your separation. A published method for Clovamide uses a gradient with 0.1% formic acid in both water (Solvent A) and acetonitrile (Solvent B).[9]

• System Equilibration: Flush the entire HPLC system, including the column, with the new mobile phase for at least 15-20 column volumes, or until a stable baseline is achieved.

• Inject and Analyze: Inject your Clovamide standard and compare the peak shape to your previous results.

Protocol 2: Column Evaluation and Replacement

Objective: To determine if the column is the source of peak tailing and to select a more appropriate column.

Procedure:

• Column Flushing: If you suspect a blocked frit or contamination, try flushing the column. Disconnect the column from the detector and flush it in the reverse direction with a strong solvent (e.g., 100% acetonitrile or methanol for a reversed-phase column).[1]

• Column Test: Analyze a standard compound that is known to give a good peak shape on your column. If this standard also shows tailing, it is a strong indication that the column performance has degraded.

• Column Replacement: If the above steps do not resolve the issue, replace the column. For Clovamide analysis, consider a high-purity, end-capped C18 column.

Data Presentation

Parameter	Condition 1 (Problematic)	Condition 2 (Optimized)	Expected Outcome
Mobile Phase pH	> 4.0	2.5 - 3.0	Reduced silanol interactions, improved peak symmetry.
Column Type	Non-end-capped Silica C18	End-capped, Base-deactivated C18	Minimized secondary retention, sharper peaks.
Sample Solvent	High organic content (e.g., 100% Acetonitrile)	Matched to initial mobile phase	Prevents peak distortion from solvent mismatch.
Injection Volume	> 10 µL (variable)	1-5 µL	Avoids column overload, maintains peak shape.
Tubing	Standard 0.01" ID	Narrow-bore 0.005" ID PEEK	Reduces extra-column volume and band broadening.

Logical Relationships in Troubleshooting

The following diagram illustrates the relationship between potential causes and their solutions for peak tailing.

Caption: Mapping common causes of peak tailing to their respective solutions.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. chromtech.com [chromtech.com]
• 4. support.waters.com [support.waters.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 7. uhplcs.com [uhplcs.com]
• 8. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 9. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]

Minimizing matrix effects in Clovamide LC-MS analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of Clovamide.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact Clovamide analysis?

A1: In LC-MS analysis, the "matrix" refers to all components in a sample other than the analyte of interest (Clovamide).[1] These components, such as proteins, salts, phospholipids, and metabolites, can co-elute with Clovamide and interfere with the ionization process in the mass spectrometer's source.[2] This interference, known as the matrix effect, can either decrease the analyte signal (ion suppression) or increase it (ion enhancement).[1][3] Ion suppression is the more common phenomenon.[4] These effects can lead to poor accuracy, imprecision, and lack of reproducibility in the quantification of Clovamide.[5][6]

Q2: How can I determine if matrix effects are affecting my Clovamide quantification?

A2: There are two primary methods to assess matrix effects:

• Qualitative Assessment (Post-Column Infusion): This method helps identify at which points in the chromatogram ion suppression or enhancement occurs.[7] It involves injecting a blank, extracted sample matrix onto the LC column while continuously infusing a standard solution of Clovamide directly into the mass spectrometer, post-column.[7] A dip or rise in the Clovamide signal baseline indicates the presence of matrix effects at that retention time.[7]

• Quantitative Assessment (Post-Extraction Spike): This is the standard method to measure the exact extent of matrix effects.[2][4] It involves comparing the peak response of Clovamide spiked into an extracted blank matrix with the response of Clovamide in a neat (pure) solvent at the same concentration.[8] The ratio of these responses is called the Matrix Factor (MF), which quantifies the degree of ion suppression or enhancement.[2]

Q3: What are the primary strategies to reduce or eliminate matrix effects?

A3: A multi-faceted approach is often most effective, focusing on three main areas:

• Sample Preparation: Optimizing the sample cleanup procedure is considered the most effective way to remove interfering matrix components before analysis.[4][9]

• Chromatographic Separation: Modifying the LC method to chromatographically separate Clovamide from co-eluting matrix components can significantly reduce interference.[1]

• Compensation: Using techniques like internal standards or matrix-matched calibration can compensate for matrix effects that cannot be eliminated.[1][10]

Q4: Which sample preparation technique is most effective for minimizing matrix effects for Clovamide in biological samples?

A4: The choice depends on the complexity of the matrix and the required sensitivity.

• Protein Precipitation (PPT): This is a simple and fast method but is often the least effective at removing matrix components, particularly phospholipids, which are a major cause of ion suppression.[4][11][12]

• Liquid-Liquid Extraction (LLE): LLE offers a cleaner sample than PPT by partitioning Clovamide into an immiscible organic solvent, leaving many polar interferences behind.[4][8] Optimizing the pH and solvent choice is crucial for good recovery and cleanup.[4]

• Solid-Phase Extraction (SPE): SPE is generally the most effective technique for removing matrix interferences, providing the cleanest extracts.[4][8] It is more selective than LLE and can be targeted to isolate Clovamide while washing away interfering compounds.

Q5: How does an internal standard (IS) help, and which type is recommended for Clovamide analysis?

A5: An internal standard is a compound of a known concentration added to every sample, calibrator, and QC.[13] It is used to correct for variability during sample preparation and analysis.[14] The ratio of the Clovamide peak area to the IS peak area is used for quantification.

• Stable Isotope-Labeled Internal Standard (SIL-IS): This is the "gold standard" and the highly recommended choice for Clovamide. A SIL-IS (e.g., containing ¹³C or ²H) has nearly identical chemical and physical properties to Clovamide, meaning it co-elutes and experiences the same degree of ion suppression or enhancement.[10][13] This provides the most accurate compensation for matrix effects.

• Structural Analogue IS: If a SIL-IS is not available, a structural analogue with similar physicochemical properties and a close retention time to Clovamide can be used.[13][15] However, it may not compensate for matrix effects as perfectly as a SIL-IS.[16]

Q6: Is simply diluting my sample a valid strategy to overcome matrix effects?

A6: Yes, sample dilution can be a simple and effective way to reduce the concentration of interfering matrix components.[7][17] However, this approach is only feasible if the concentration of Clovamide in the sample is high enough to remain above the lower limit of quantification (LLOQ) after dilution.[7][18] This strategy may not be suitable for trace-level analysis where maximum sensitivity is required.[9]

Q7: When should I use matrix-matched calibration standards?

A7: Matrix-matched calibration should be used when you do not have a reliable internal standard (especially a SIL-IS) and significant matrix effects are present.[1][18] This technique involves preparing your calibration standards in the same biological matrix as your samples (e.g., blank plasma).[1] This ensures that the standards and the unknown samples are affected by the matrix in the same way, improving accuracy.[1] A key challenge is obtaining a true blank matrix that is free of the analyte.[7]

Troubleshooting Guide

Problem: Poor accuracy, precision, or sensitivity in Clovamide quantification.

Symptom	Possible Cause(s)	Recommended Solution(s)
Inconsistent Peak Areas for QC Samples	Variable Matrix Effects: Different lots of biological matrix can have varying compositions, leading to inconsistent ion suppression or enhancement. Inconsistent Sample Preparation: Variability in extraction recovery between samples.	1. Assess Matrix Effect: Use the post-extraction spike method (Protocol 1) on multiple lots of blank matrix to check for variability.[8] 2. Use a SIL-IS: A Stable Isotope-Labeled Internal Standard is the best way to compensate for sample-to-sample variation.[10] 3. Refine Sample Preparation: Switch to a more robust method like SPE or LLE (Protocols 3 & 4) to improve cleanup consistency.[4]
Low Signal (Ion Suppression)	Co-elution of Matrix Components: Phospholipids, salts, or other endogenous compounds are co-eluting with Clovamide and suppressing its ionization.[4]	1. Improve Chromatography: Modify the LC gradient to better separate Clovamide from matrix interferences.[1] 2. Enhance Sample Cleanup: Implement a more rigorous sample preparation method (e.g., SPE) to remove interfering components.[8] 3. Change Ionization Mode: If using ESI, consider switching to APCI, which is generally less susceptible to matrix effects.[10] 4. Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering components.[17]
High Signal (Ion Enhancement)	Co-elution of Matrix Components: Less common than suppression, some matrix components can enhance the ionization of Clovamide.[1]	1. Improve Chromatography: As with suppression, optimize the LC method to separate Clovamide from the enhancing components. 2. Enhance Sample Cleanup: Use SPE or LLE to remove the specific interferences.[4]
High Variability in Internal Standard Response	IS-Specific Matrix Effects: The internal standard may be experiencing different matrix effects than Clovamide, especially if it is a structural analogue.[14] Early Elution: If the IS elutes very early, it may be more susceptible to interference from salts and highly polar matrix components.	1. Switch to a SIL-IS: A SIL-IS will co-elute with Clovamide and experience the same matrix effects, leading to a more stable response ratio.[10] 2. Optimize Chromatography: Adjust the LC method to ensure the IS does not elute in a region of heavy ion suppression. The post-column infusion method (Protocol 2) can identify these regions.[7]

Data Summary

Table 1: Comparison of Common Sample Preparation Techniques for Matrix Effect Reduction

Technique	Selectivity / Cleanup Efficiency	Speed / Throughput	Typical Use Case for Clovamide Analysis	Reference(s)
Protein Precipitation (PPT)	Low	High	High-throughput screening where speed is prioritized over ultimate cleanliness.	[4][11]
Liquid-Liquid Extraction (LLE)	Moderate to High	Moderate	Good for removing phospholipids and salts; a robust choice for many bioanalytical methods.	[4][8]
Solid-Phase Extraction (SPE)	High	Low to Moderate	"Gold standard" for cleanup; used when high sensitivity and accuracy are required, and matrix effects are significant.	[4][8]

Table 2: Calculation and Interpretation of the Matrix Factor (MF)

Formula	Calculation	Interpretation	Reference(s)
Matrix Factor (MF)	MF = (Peak Area of Analyte in Post-Spiked Matrix) / (Peak Area of Analyte in Neat Solution)	MF = 1: No matrix effect. MF < 1: Ion Suppression. MF > 1: Ion Enhancement. A CV <15% across different matrix lots is desirable.	[2][8]
IS-Normalized MF	IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)	Value ≈ 1.0: Indicates the IS successfully compensates for the matrix effect.	[10]

Visualized Workflows and Diagrams

Figure 1. Workflow for identifying and mitigating matrix effects in Clovamide analysis.

Figure 2. Decision logic for selecting a suitable compensation strategy.

Figure 3. Experimental setup for post-column infusion to detect matrix effects.

Detailed Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike)

This protocol quantifies the degree of ion suppression or enhancement.[8]

• Prepare Sample Sets:

  • Set A (Neat Solution): Prepare a solution of Clovamide and its internal standard (IS) in the final reconstitution solvent at a known concentration (e.g., mid-QC level).

  • Set B (Post-Spike Matrix): Select at least six different lots of blank biological matrix (e.g., plasma). Process these blank samples using your validated sample preparation protocol (e.g., LLE or SPE). After the final evaporation step, reconstitute the extracts with the same Clovamide and IS solution prepared for Set A.

• Analysis: Inject all samples from Set A and Set B into the LC-MS system and record the peak areas for Clovamide and the IS.

• Calculation:

  • Calculate the mean peak area of the analyte and IS from the neat solutions (Set A).

  • For each sample in Set B, calculate the Matrix Factor (MF) for the analyte and the IS using the formula in Table 2.

  • Calculate the mean MF and the coefficient of variation (%CV) across the different matrix lots.

  • If using an IS, calculate the IS-Normalized MF (see Table 2).

• Interpretation: An IS-Normalized MF close to 1.0 with a %CV of <15% demonstrates that the matrix effect is consistent and effectively compensated for by the internal standard.[8][10]

Protocol 2: Qualitative Assessment of Matrix Effect (Post-Column Infusion)

This protocol identifies regions of ion suppression or enhancement in the chromatogram.[7]

• Setup:

  • Configure the LC-MS system as shown in Figure 3. Use a T-piece to connect the outlet of the LC column and a syringe pump to the inlet of the MS ion source.

  • Prepare a solution of Clovamide in a suitable solvent (e.g., mobile phase) at a concentration that gives a stable, mid-range signal.

• Procedure:

  • Begin infusing the Clovamide solution into the MS at a constant, low flow rate (e.g., 5-10 µL/min).

  • Once a stable signal (baseline) for Clovamide is achieved, inject a blank sample extract (processed using your sample preparation method) onto the LC column.

• Analysis: Monitor the Clovamide signal throughout the chromatographic run.

• Interpretation:

  • A decrease in the baseline signal indicates a region of ion suppression .

  • An increase in the baseline signal indicates a region of ion enhancement .

  • This information can be used to adjust the chromatographic method to ensure the Clovamide peak does not elute in a zone of significant matrix interference.[7]

Protocol 3: Sample Preparation via Liquid-Liquid Extraction (LLE)

This protocol provides a cleaner extract than protein precipitation.[4]

• Sample Aliquot: Pipette 100 µL of the biological sample (e.g., plasma), calibration standard, or QC into a clean microcentrifuge tube.

• Internal Standard Spiking: Add the internal standard solution and briefly vortex.

• pH Adjustment (if necessary): Adjust the sample pH to ensure Clovamide is in a neutral, uncharged state for efficient extraction into an organic solvent.[4]

• Extraction: Add 600 µL of an appropriate, water-immiscible organic solvent (e.g., methyl tert-butyl ether or ethyl acetate). Vortex vigorously for 2-5 minutes.

• Phase Separation: Centrifuge the sample at high speed (e.g., >10,000 x g) for 5-10 minutes to separate the aqueous and organic layers.

• Evaporation: Carefully transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in the mobile phase or another suitable solvent for injection into the LC-MS system.

Protocol 4: Sample Preparation via Solid-Phase Extraction (SPE)

This protocol offers the most effective cleanup for complex matrices.[4]

• Select Cartridge: Choose an SPE cartridge with a sorbent that will retain Clovamide while allowing matrix components to be washed away (e.g., a reversed-phase C18 or a mixed-mode cation exchange sorbent, depending on Clovamide's properties).

• Conditioning: Condition the SPE cartridge by passing a suitable solvent (e.g., methanol) through the sorbent.

• Equilibration: Equilibrate the cartridge with a solution similar to the sample loading solvent (e.g., water or a weak buffer).

• Sample Loading: Load the pre-treated sample (e.g., diluted plasma with IS added) onto the cartridge.

• Washing: Wash the cartridge with a weak solvent to remove salts and other polar interferences while Clovamide remains bound to the sorbent.

• Elution: Elute Clovamide from the cartridge using a stronger solvent.

• Evaporation & Reconstitution: Evaporate the eluate and reconstitute in the injection solvent, similar to the LLE procedure.

References

• 1. longdom.org [longdom.org]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis. | Semantic Scholar [semanticscholar.org]
• 13. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 17. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. youtube.com [youtube.com]

Clovamide stability in aqueous solutions at different pH and temperatures

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers working with clovamide, a bioactive compound found in sources like cocoa and red clover.[1][2] Understanding the stability of clovamide in aqueous solutions is critical for accurate experimental design, formulation development, and ensuring the integrity of research findings. This guide offers troubleshooting advice and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address common challenges encountered during laboratory work.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving clovamide solutions.

Question: My clovamide solution is changing color (e.g., turning brown). What is happening and how can I prevent it?

Answer: The discoloration of your clovamide solution is likely due to oxidation. Clovamide, being a polyphenolic compound containing catechol moieties, is susceptible to oxidation, which can be accelerated by factors such as elevated pH, temperature, and the presence of oxygen. This process can lead to the formation of quinones, which can further polymerize to form colored compounds.[3]

Troubleshooting Steps:

• pH Control: Maintain the pH of your solution in the acidic range (ideally pH 2-4). L-DOPA, a structural component of clovamide, is known to be more stable under acidic conditions.[4]

• Temperature Management: Prepare and store your clovamide solutions at low temperatures (e.g., 2-8°C) to minimize thermal degradation.

• Deoxygenate Solvents: Before preparing your solution, consider purging your solvent with an inert gas like nitrogen or argon to remove dissolved oxygen.

• Use of Antioxidants: For some applications, the addition of a small amount of an antioxidant, such as ascorbic acid, may help to prolong the stability of the solution.[5]

• Fresh Preparation: Prepare clovamide solutions fresh before each experiment to ensure the use of the compound in its un-degraded state.

Question: I am seeing unexpected peaks in my HPLC analysis of a clovamide sample. Could these be degradation products?

Answer: Yes, the appearance of new peaks in your chromatogram, especially those eluting at different retention times than your clovamide standard, strongly suggests the presence of degradation products. The specific nature of these products will depend on the stress conditions the sample was exposed to (e.g., pH, temperature, light, oxygen).

Troubleshooting and Identification Steps:

• Review Sample History: Carefully document the storage conditions and handling of the sample that showed the unexpected peaks. Note the pH, temperature, and duration of storage.

• Forced Degradation Study: To confirm that the new peaks are indeed degradation products, you can perform a forced degradation study. This involves intentionally exposing a fresh clovamide solution to harsh conditions (e.g., strong acid, strong base, high temperature, oxidizing agent) and analyzing the resulting mixture by HPLC.[6] This will help in identifying the potential degradation products under different stress conditions.

• Mass Spectrometry (MS) Analysis: If your HPLC system is coupled to a mass spectrometer (LC-MS), you can obtain mass-to-charge ratio (m/z) information for the unknown peaks. This data is invaluable for proposing potential structures of the degradation products.

Question: The concentration of my clovamide standard solution seems to be decreasing over time, even when stored in the dark. What could be the cause?

Answer: A decrease in clovamide concentration over time, even in the absence of light, points towards hydrolytic or thermal degradation. The amide bond in clovamide could be susceptible to hydrolysis, especially at non-optimal pH values.

Troubleshooting Steps:

• Verify pH: Ensure the pH of your stock solution is within the optimal stability range (acidic pH).

• Storage Temperature: Store your standard solutions at or below -20°C for long-term storage to minimize both hydrolysis and thermal degradation.

• Solvent Choice: While aqueous solutions are often necessary, consider if a less reactive solvent system could be used for stock solutions, depending on your experimental needs.

• Regular Qualification: For critical quantitative studies, it is advisable to qualify your standard solutions periodically to ensure their concentration remains accurate.

Frequently Asked Questions (FAQs)

What are the primary factors affecting clovamide stability in aqueous solutions?

The main factors influencing clovamide stability are pH, temperature, and the presence of oxygen. Clovamide is generally more stable in acidic conditions and at lower temperatures. Exposure to oxygen can lead to oxidative degradation.

What are the likely degradation pathways for clovamide?

Based on its chemical structure (an amide of caffeic acid and L-DOPA), the following degradation pathways are plausible:

• Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions, which would break clovamide down into caffeic acid and L-DOPA.

• Oxidation: The catechol moieties in both the caffeic acid and L-DOPA parts of the molecule are prone to oxidation, leading to the formation of quinones and subsequent polymerization products.[3]

• Decarboxylation: The L-DOPA portion of the molecule could potentially undergo decarboxylation, especially under thermal stress.

At what pH is clovamide most stable?

While specific studies on clovamide are limited, data on L-DOPA, a component of clovamide, suggests that it is most stable in acidic conditions, typically in the pH range of 2.0 to 4.0.[4] It is reasonable to infer that clovamide would exhibit similar stability characteristics.

How should I prepare and store clovamide stock solutions?

For optimal stability, it is recommended to:

• Prepare stock solutions in a slightly acidic buffer (e.g., pH 3-4).

• Use deoxygenated solvents.

• Store solutions in amber vials to protect from light, although L-DOPA itself has shown stability under photolytic stress.[6]

• For short-term storage (a few days), refrigerate at 2-8°C.

• For long-term storage, aliquot and freeze at -20°C or below.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study of Clovamide

This protocol outlines a general approach to intentionally degrade clovamide to identify potential degradation products and assess its stability under various stress conditions.

• Preparation of Clovamide Stock Solution:

  • Accurately weigh a known amount of clovamide and dissolve it in a suitable solvent (e.g., methanol or a slightly acidic aqueous buffer) to a final concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 1 M hydrochloric acid. Incubate at 60°C for various time points (e.g., 2, 6, 24 hours).

  • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M sodium hydroxide. Incubate at room temperature for various time points (e.g., 30 minutes, 1, 4 hours).

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for various time points (e.g., 1, 4, 12 hours).

  • Thermal Degradation: Incubate an aliquot of the stock solution in a neutral aqueous buffer at elevated temperatures (e.g., 60°C and 80°C) for various time points.

• Sample Analysis:

  • At each time point, withdraw a sample from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Dilute all samples to an appropriate concentration with the mobile phase.

  • Analyze the samples using a stability-indicating HPLC method (see Protocol 2).

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

  • Identify and quantify the degradation products.

  • Determine the percentage of clovamide degradation under each condition.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Clovamide and its Degradation Products

This protocol provides a starting point for developing a stability-indicating HPLC method. Method optimization will be required.

• Instrumentation: A standard HPLC system with a UV-Vis or Diode Array Detector (DAD). An LC-MS system is highly recommended for the identification of degradation products.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.

• Mobile Phase:

  • A gradient elution is recommended to separate clovamide from its more polar or less polar degradation products.

  • Solvent A: 0.1% formic acid in water.

  • Solvent B: Acetonitrile.

  • A suggested starting gradient could be: 0-20 min, 10-50% B; 20-25 min, 50-10% B; 25-30 min, 10% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Monitor at a wavelength where clovamide has significant absorbance, for example, around 320 nm. A DAD is beneficial to obtain spectra of all peaks.

• Injection Volume: 10 µL.

Data Presentation

Table 1: Hypothetical Stability Data for Clovamide under Forced Degradation Conditions

Stress Condition	Time (hours)	Clovamide Remaining (%)	Number of Degradation Products	Major Degradation Product (Retention Time, min)
1 M HCl, 60°C	2	95.2	1	4.5
6	85.7	2	4.5, 6.2
24	60.1	3	4.5, 6.2, 7.8
0.1 M NaOH, RT	0.5	70.3	2	3.1, 5.0
1	55.8	3	3.1, 5.0, 8.9
4	25.4	4	3.1, 5.0, 8.9, 10.2
3% H₂O₂, RT	1	90.5	1	9.5
4	75.2	2	9.5, 11.3
12	50.9	3	9.5, 11.3, 12.1
80°C, Neutral pH	2	92.1	1	8.2
8	78.6	2	8.2, 10.5
24	65.3	2	8.2, 10.5

Note: This table is for illustrative purposes only and does not represent actual experimental data.

Visualizations

Logical Workflow for Clovamide Stability Assessment

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Levodopa stability in solution: time course, environmental effects, and practical recommendations for clinical use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Clovamide Stability in Experimental Buffers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Clovamide. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to Clovamide oxidation in experimental buffers.

Frequently Asked Questions (FAQs)

Q1: My Clovamide-containing buffer turns brown. What is happening?

A1: The brown discoloration is a common indicator of Clovamide oxidation. Clovamide, being a phenolic compound with two catechol moieties, is highly susceptible to oxidation, which can be both non-enzymatic and enzymatic.[1][2] This process forms quinones, which can then polymerize to create colored compounds, leading to the browning of your solution.[1][2] This oxidation can be accelerated by factors such as elevated pH, exposure to oxygen and light, and the presence of metal ions or oxidative enzymes like polyphenol oxidase (PPO).[1][2][3]

Q2: How does oxidation affect my experiments?

A2: Clovamide oxidation can significantly impact your experimental results in several ways:

• Reduced Potency: The oxidized form of Clovamide may have a different biological activity than the parent compound, leading to an underestimation of its effects.

• Formation of Reactive Species: The oxidation process generates quinones, which are reactive molecules that can covalently bind to proteins and other macromolecules in your experimental system, leading to confounding results.[1]

• Inaccurate Quantification: Degradation of Clovamide will lead to inaccurate measurements of its concentration, affecting dose-response curves and other quantitative analyses.[4]

Q3: What is the ideal pH for my experimental buffer to maintain Clovamide stability?

Q4: What are the best antioxidants to use, and at what concentrations?

A4: The use of antioxidants is a key strategy to prevent Clovamide oxidation. The choice and concentration of the antioxidant can be critical. Below is a table summarizing common antioxidants and their recommended starting concentrations. It is advisable to test a range of concentrations to find the optimal condition for your specific experimental setup.

Antioxidant	Typical Final Concentration	Common Solvents	Key Considerations
Ascorbic Acid (Vitamin C)	0.1 - 1 mM	Aqueous, DMSO, Ethanol	Most frequently used antioxidant. Can sometimes act as a pro-oxidant in the presence of metal ions, so co-use with a chelating agent like EDTA is recommended.[3]
Butylated Hydroxytoluene (BHT)	0.01% - 0.1% (w/v)	Organic Solvents	A synthetic antioxidant, very effective in lipid-based or organic solutions.[3]
Sodium Thiosulfate	0.1 - 10 mM	Aqueous	A mild reducing agent that can minimize oxidation.[6]
β-Mercaptoethanol	0.1 - 10 mM	Aqueous	A potent reducing agent, but its strong odor and potential to interfere with certain assays should be considered.[6]

Q5: Should I be concerned about metal ions in my buffer?

A5: Yes, divalent metal ions, such as copper (Cu²⁺) and iron (Fe²⁺), can catalyze the oxidation of phenolic compounds.[3][6] It is highly recommended to use high-purity water and reagents to prepare your buffers. Additionally, the inclusion of a chelating agent like Ethylenediaminetetraacetic acid (EDTA) at a final concentration of 0.1 - 1 mM can sequester these metal ions and prevent them from participating in oxidative reactions.[3][6]

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Rapid browning of Clovamide solution upon preparation.	1. High pH of the buffer. 2. Presence of dissolved oxygen in the solvent. 3. Contamination with metal ions.	1. Adjust the buffer pH to a slightly acidic range (6.0-7.0). 2. Degas all solvents and buffers by sparging with an inert gas (nitrogen or argon) for 15-30 minutes before use.[3] 3. Add a chelating agent like EDTA (0.1-1 mM) to your buffer.[3][6]
Clovamide stock solution degrades over time in the freezer.	1. Repeated freeze-thaw cycles introducing oxygen. 2. Exposure to light during handling. 3. Inappropriate storage temperature.	1. Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.[3] 2. Store stock solutions in amber vials to protect from light.[3] 3. Store at -80°C for long-term stability. For short-term storage, -20°C is acceptable.[3]
Inconsistent results in cell-based assays.	1. Oxidation of Clovamide in the culture medium during incubation. 2. Interaction of oxidized Clovamide with media components or cells.	1. Prepare fresh Clovamide working solutions immediately before each experiment. 2. Include a suitable antioxidant (e.g., ascorbic acid) in the final culture medium, ensuring it is not cytotoxic at the concentration used. 3. Minimize the exposure of the treatment media to light and atmospheric oxygen during preparation and incubation.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Clovamide Stock Solution (10 mM)

Materials:

• Clovamide

• Dimethyl sulfoxide (DMSO), anhydrous

• Ascorbic acid

• 2.0 mL amber glass vials

• Argon or nitrogen gas

Procedure:

• Weigh out the required amount of Clovamide to prepare a 10 mM stock solution.

• In a separate vial, prepare a 100 mM stock solution of ascorbic acid in anhydrous DMSO.

• In the vial with Clovamide, add a sufficient volume of anhydrous DMSO to dissolve the compound.

• Add the ascorbic acid stock solution to the Clovamide solution to achieve a final ascorbic acid concentration of 1 mM.

• Vortex briefly to ensure complete dissolution and mixing.

• Flush the headspace of the vial with argon or nitrogen gas before sealing tightly.

• Aliquot into single-use amber vials, again flushing with inert gas before sealing.

• Store the aliquots at -80°C.

Protocol 2: Preparation of a Stabilized Experimental Buffer (e.g., Phosphate-Buffered Saline, pH 6.8)

Materials:

• High-purity water

• Phosphate buffer salts

• EDTA disodium salt

• Ascorbic acid

• Argon or nitrogen gas

Procedure:

• Prepare the phosphate-buffered saline (PBS) solution using high-purity water.

• Degas the PBS solution by sparging with argon or nitrogen gas for at least 30 minutes.

• While stirring, add EDTA to a final concentration of 0.5 mM.

• Add ascorbic acid to a final concentration of 0.2 mM.

• Adjust the pH of the buffer to 6.8 using HCl or NaOH.

• Filter-sterilize the buffer if it is for use in cell culture experiments.

• Store the buffer at 4°C and use within one week. For longer storage, consider preparing the buffer without ascorbic acid and adding it fresh before each experiment.

Visualizations

Below are diagrams illustrating key concepts related to Clovamide's properties and the strategies to prevent its oxidation.

Clovamide Oxidation Pathway

Workflow for Preparing a Stable Clovamide Stock Solution

Clovamide's Anti-inflammatory Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Techniques for Analysis of Plant Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stability Study and Identification of Degradation Products of Caffeoylgluconic Acid Derivatives from Fructus Euodiae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ultrasonic degradation kinetics and isomerization of 3- and 4-O-caffeoylquinic acid at various pH: The protective effects of ascorbic acid and epigallocatechin gallate on their stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Addressing Clovamide aggregation in high-concentration solutions

This technical support center provides guidance to researchers, scientists, and drug development professionals on addressing aggregation issues encountered when working with high-concentration solutions of Clovamide.

Troubleshooting Guide

Q1: My high-concentration Clovamide solution (>5 mg/mL) is showing visible precipitation shortly after preparation. What are the initial steps to troubleshoot this?

A1: Visible precipitation indicates that the solubility limit of Clovamide has been exceeded under the current formulation conditions. Here are immediate steps to address this:

• pH Adjustment: The solubility of phenolic compounds like Clovamide can be highly dependent on pH.[1] The catechol groups in Clovamide are acidic and will be more soluble in a deprotonated state. Systematically increase the pH of your buffer system and observe for any improvement in solubility. It is crucial to ensure the pH remains within a range that does not cause chemical degradation of the compound.[1]

• Temperature Control: While heating can aid initial dissolution, some compounds are less stable at higher temperatures and can aggregate upon cooling.[2] Conversely, storing some purified proteins at 4°C can lead to instability.[3][4] For long-term storage, snap-freezing in liquid nitrogen and storing at -80°C with a cryoprotectant like glycerol is often recommended to prevent aggregation during freeze-thaw cycles.[3][4]

• Solvent System Modification: If using aqueous buffers, consider the inclusion of co-solvents. For Clovamide, a stock solution in DMSO can be prepared first, followed by dilution into the final aqueous buffer.[5] However, be mindful of the final DMSO concentration, as it can be toxic to cells in vitro and can affect experimental outcomes.

Q2: I don't see visible precipitation, but I'm getting inconsistent results in my assays. Could this be due to aggregation?

A2: Yes, soluble aggregates, which are not visible to the naked eye, can significantly impact the biological activity and consistency of your results.[4] These aggregates can sequester the active monomeric Clovamide, leading to an underestimation of its potency.

To investigate the presence of soluble aggregates, consider the following analytical techniques:

• Dynamic Light Scattering (DLS): This technique measures the size distribution of particles in a solution and is highly sensitive to the presence of aggregates.

• Size Exclusion Chromatography (SEC): SEC separates molecules based on their size. The appearance of early-eluting peaks before the main Clovamide peak is indicative of aggregate formation.[4]

• Analytical Ultracentrifugation (AUC): AUC can provide detailed information on the size, shape, and distribution of macromolecules and their aggregates in solution.[6]

Frequently Asked Questions (FAQs)

Q1: What is Clovamide and why is aggregation a concern?

A1: Clovamide (N-caffeoyl-L-DOPA) is a natural phenolic compound found in sources like cacao and red clover.[7] It is known for its potent antioxidant, anti-inflammatory, and neuroprotective effects.[5][8] Clovamide has also been shown to inhibit the aggregation of amyloid-beta peptides, which is relevant in Alzheimer's disease research.[9][10][11]

Aggregation is a concern because it can lead to:

• Loss of biological activity: Aggregates may not have the same therapeutic effect as the monomeric form.

• Inaccurate quantification: Aggregation can lead to an underestimation of the effective concentration.

• Physical instability of the formulation: This can manifest as precipitation, making the solution unusable.

• Potential for immunogenicity: In therapeutic applications, protein aggregates can sometimes trigger an immune response. While Clovamide is a small molecule, aggregates could potentially interact with other components in a formulation to cause unforeseen effects.

Q2: What are the key factors that influence Clovamide aggregation?

A2: Several factors can contribute to Clovamide aggregation:

• Concentration: Higher concentrations of Clovamide increase the likelihood of intermolecular interactions and aggregation.[3]

• pH: The pH of the solution affects the ionization state of Clovamide's catechol groups, which in turn influences its solubility and propensity to aggregate.[1]

• Temperature: Temperature can affect both the solubility and the rate of aggregation.[2][3] Roasting of cocoa beans, for example, has been shown to reduce Clovamide content.[10]

• Ionic Strength: The salt concentration of the buffer can influence electrostatic interactions between Clovamide molecules.[3]

• Presence of Excipients: The addition of other molecules can either stabilize or destabilize Clovamide in solution.

Q3: What excipients can be used to prevent Clovamide aggregation?

A3: While specific data for Clovamide is limited, principles from protein and small molecule formulation can be applied. Consider screening the following types of excipients:

• Surfactants: Non-ionic surfactants like Polysorbate 20 (Tween 20) and Polysorbate 80 can help to solubilize hydrophobic molecules and prevent aggregation at interfaces.[12] Typical concentrations range from 0.01% to 0.1%.[12]

• Sugars and Polyols: Sugars such as sucrose and trehalose, and polyols like glycerol and mannitol, can stabilize molecules by promoting preferential hydration.[12]

• Amino Acids: Certain amino acids, such as arginine and proline, have been shown to act as effective aggregation inhibitors.[13]

• Antioxidants: Clovamide itself is a potent antioxidant.[5] However, in a formulation, the inclusion of other antioxidants like ascorbic acid or EDTA could help prevent oxidative processes that might lead to degradation and subsequent aggregation.

Q4: How can I prepare a high-concentration stock solution of Clovamide?

A4: A common starting point for preparing a high-concentration stock solution of Clovamide is to use an organic solvent like Dimethyl Sulfoxide (DMSO).[5] MedChemExpress provides a protocol where Clovamide can be dissolved in DMSO at a concentration of 125 mg/mL with the aid of ultrasonication and warming to 60°C.[5]

For aqueous-based experiments, a multi-step protocol is often necessary:

• Dissolve Clovamide in 100% DMSO to create a high-concentration primary stock.

• Further dilute this stock into an intermediate solution containing a solubilizing agent like PEG300 or a cyclodextrin.[5]

• Finally, dilute the intermediate solution into your final aqueous buffer to the desired working concentration.

It is critical to perform these dilutions stepwise and with gentle mixing to avoid localized high concentrations that could lead to immediate precipitation.

Quantitative Data Summary

The following tables summarize key quantitative data related to Clovamide solubility and the inhibitory concentrations of related compounds on amyloid-beta aggregation.

Table 1: Clovamide Solubility

Solvent System	Concentration	Observations	Reference
DMSO	125 mg/mL (347.87 mM)	Requires ultrasonic and warming to 60°C	[5]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.08 mg/mL (5.79 mM)	Clear solution	[5]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL (5.79 mM)	Clear solution	[5]

| 10% DMSO, 90% Corn Oil | ≥ 2.08 mg/mL (5.79 mM) | Clear solution |[5] |

Table 2: Inhibitory Activity of Clovamide and Related Compounds on Aβ42 Aggregation

Compound	IC₅₀ (µM)	Reference
D-Clovamide	1.6	[10][14]
Clovamide methyl ester	4.9	[10][14]
L-Clovamide	5.7	[10][14]

| Dihydroclovamide | 8.7 |[10][14] |

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Clovamide Solution for In Vitro Studies

• Materials:

  • Clovamide powder

  • Dimethyl Sulfoxide (DMSO), anhydrous

  • Polyethylene glycol 300 (PEG300)

  • Tween-80

  • Saline (0.9% NaCl)

  • Sterile, conical microcentrifuge tubes

  • Water bath or heat block

  • Ultrasonic bath

• Procedure:

  • Weigh out the required amount of Clovamide powder in a sterile microcentrifuge tube.

  • Add DMSO to achieve a concentration of 125 mg/mL.

  • Warm the solution to 60°C and sonicate in an ultrasonic bath until the Clovamide is completely dissolved. This is your primary stock solution.

  • In a separate sterile tube, prepare the vehicle solution by mixing 40% PEG300, 5% Tween-80, and 45% saline.

  • To prepare the working solution, add 1 part of the primary Clovamide stock solution to 9 parts of the vehicle solution. This will result in a final DMSO concentration of 10%.

  • Vortex gently to mix. The final concentration of Clovamide will be 12.5 mg/mL.

  • Visually inspect the solution for any signs of precipitation.

  • For lower concentrations, perform serial dilutions from this working solution using the vehicle solution.

Protocol 2: Characterization of Clovamide Aggregation using Dynamic Light Scattering (DLS)

• Materials:

  • Clovamide solution (prepared as described above)

  • DLS instrument

  • Low-volume cuvettes

  • 0.22 µm syringe filters

• Procedure:

  • Filter a small volume of your Clovamide solution through a 0.22 µm syringe filter directly into a clean, low-volume cuvette. This removes any dust or extraneous particles.

  • Place the cuvette into the DLS instrument.

  • Set the instrument parameters (e.g., temperature, laser wavelength, scattering angle) according to the manufacturer's instructions.

  • Equilibrate the sample to the desired temperature for at least 5 minutes.

  • Perform multiple measurements to ensure reproducibility.

  • Analyze the data to obtain the size distribution profile of particles in the solution. A monomodal peak at a small hydrodynamic radius is expected for a non-aggregated solution. The presence of larger species or multiple peaks indicates aggregation.

Visualizations

Caption: Troubleshooting workflow for Clovamide aggregation.

Caption: Strategy for preparing and characterizing Clovamide solutions.

Caption: Clovamide's anti-inflammatory signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. Protein aggregation - Protein Expression Facility - University of Queensland [pef.facility.uq.edu.au]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Strategies for the Assessment of Protein Aggregates in Pharmaceutical Biotech Product Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clovamide - Wikipedia [en.wikipedia.org]
• 8. Anti-inflammatory properties of clovamide and Theobroma cacao phenolic extracts in human monocytes: evaluation of respiratory burst, cytokine release, NF-κB activation, and PPARγ modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structure-activity relationship of clovamide and its related compounds for the inhibition of amyloid β aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Use of Stabilizers and Surfactants to Prevent Protein Aggregation [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]

Selection of an appropriate internal standard for Clovamide quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with clovamide quantification.

Frequently Asked Questions (FAQs)

Q1: What is the most appropriate internal standard for the quantification of clovamide?

A1: For accurate and reliable quantification of clovamide, especially when using liquid chromatography-mass spectrometry (LC-MS), a stable isotope-labeled (SIL) internal standard is highly recommended. A SIL internal standard, such as ¹³C-labeled clovamide, has nearly identical chemical and physical properties to the unlabeled analyte. This ensures that it co-elutes with clovamide and experiences similar ionization suppression or enhancement effects in the mass spectrometer, leading to more accurate results.

While commercially available, pre-synthesized ¹³C-labeled clovamide may be difficult to source, it can be synthesized in the laboratory using commercially available labeled precursors.

Q2: Are there any commercially available precursors for synthesizing a ¹³C-labeled clovamide internal standard?

A2: Yes, key precursors for the synthesis of ¹³C-labeled clovamide are commercially available from various chemical suppliers. These include:

• ¹³C₉-Caffeic acid: This provides the labeled caffeoyl moiety of the clovamide molecule.

• ¹³C₆-L-DOPA: This provides the labeled L-dihydroxyphenylalanine portion of the molecule.

Using these precursors, a laboratory with organic synthesis capabilities can produce ¹³C-labeled clovamide.

Q3: What are the key considerations when developing an HPLC or LC-MS/MS method for clovamide quantification?

A3: Several factors should be considered when developing a quantification method for clovamide:

• Column Chemistry: A reversed-phase C18 column is commonly used and generally provides good separation.

• Mobile Phase: A mobile phase consisting of an aqueous component with an acid modifier (e.g., formic acid or acetic acid) and an organic solvent (e.g., acetonitrile or methanol) is typical. The acidic modifier helps to suppress the ionization of the phenolic hydroxyl groups and the carboxylic acid group of clovamide, leading to better peak shape.

• Detection:

  • HPLC-UV/DAD: Clovamide has a strong UV absorbance, making UV or diode-array detection a viable option.

  • LC-MS/MS: This is the preferred method for high sensitivity and selectivity, especially for complex matrices like plasma or tissue extracts. Electrospray ionization (ESI) in negative ion mode is often used.

• Sample Preparation: Due to the potential for matrix effects, a robust sample preparation method is crucial. This may include protein precipitation, liquid-liquid extraction, or solid-phase extraction (SPE) to remove interfering substances from the sample matrix.

Troubleshooting Guides

HPLC and LC-MS/MS Issues

Issue 1: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Steps
Secondary Interactions with Column	Problem: The phenolic hydroxyl groups of clovamide can interact with active sites (silanols) on the silica-based column packing, leading to peak tailing. Solution: 1. Lower Mobile Phase pH: Add a small amount of acid (e.g., 0.1% formic acid) to the mobile phase to suppress the ionization of silanol groups. 2. Use an End-Capped Column: Employ a column that has been "end-capped" to reduce the number of accessible silanol groups. 3. Increase Buffer Concentration: A higher buffer concentration can help to mask the residual silanol interactions.
Column Overload	Problem: Injecting too high a concentration of clovamide can saturate the column, causing peak fronting or tailing. Solution: 1. Reduce Injection Volume: Decrease the volume of the sample injected onto the column. 2. Dilute the Sample: Prepare a more dilute sample and inject the same volume.
Mismatch between Sample Solvent and Mobile Phase	Problem: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can lead to peak distortion. Solution: Dissolve the sample in the initial mobile phase whenever possible. If a different solvent must be used, ensure it is of a similar or weaker elution strength.
Column Contamination or Degradation	Problem: Accumulation of matrix components or degradation of the stationary phase can lead to poor peak shapes. Solution: 1. Wash the Column: Flush the column with a strong solvent to remove contaminants. 2. Use a Guard Column: A guard column can protect the analytical column from strongly retained matrix components. 3. Replace the Column: If washing does not improve the peak shape, the column may need to be replaced.

Issue 2: Inconsistent Retention Times

Potential Cause	Troubleshooting Steps
Changes in Mobile Phase Composition	Problem: Small variations in the mobile phase composition can lead to shifts in retention time. Solution: 1. Prepare Fresh Mobile Phase: Ensure the mobile phase is prepared accurately and consistently. 2. Degas the Mobile Phase: Remove dissolved gases from the mobile phase to prevent bubble formation in the pump.
Fluctuations in Column Temperature	Problem: Changes in the ambient temperature can affect retention times. Solution: Use a column oven to maintain a constant and controlled temperature.
Pump Issues	Problem: Inconsistent flow from the HPLC pump will cause retention time variability. Solution: Check for leaks in the pump and ensure the pump seals are in good condition. Purge the pump to remove any air bubbles.

Issue 3: Matrix Effects in LC-MS/MS

Potential Cause

Troubleshooting Steps

Ion Suppression or Enhancement

Problem: Co-eluting compounds from the sample matrix can interfere with the ionization of clovamide in the mass spectrometer source, leading to inaccurate quantification. Solution: 1. Improve Sample Preparation: Use a more effective sample cleanup method (e.g., SPE) to remove interfering matrix components. 2. Optimize Chromatography: Adjust the chromatographic conditions to separate clovamide from the interfering compounds. 3. Use a Stable Isotope-Labeled Internal Standard: A SIL-IS will be affected by the matrix in the same way as the analyte, thus compensating for these effects.

Experimental Protocols

Protocol 1: Synthesis of ¹³C-Labeled Clovamide Internal Standard

This protocol outlines the synthesis of ¹³C-labeled clovamide using commercially available labeled precursors.

Materials:

• ¹³C₉-Caffeic acid

• ¹³C₆-L-DOPA methyl ester hydrochloride (can be synthesized from ¹³C₆-L-DOPA)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Dimethylformamide (DMF)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Preparation of ¹³C₆-L-DOPA methyl ester: If starting from ¹³C₆-L-DOPA, the methyl ester can be prepared by reacting with thionyl chloride in methanol.

• Coupling Reaction: a. Dissolve ¹³C₉-Caffeic acid and HOBt in DMF. b. In a separate flask, dissolve ¹³C₆-L-DOPA methyl ester hydrochloride in a mixture of DCM and DMF, and then add TEA to neutralize the hydrochloride. c. Add the ¹³C₉-Caffeic acid/HOBt solution to the ¹³C₆-L-DOPA methyl ester solution. d. Cool the reaction mixture in an ice bath and add a solution of DCC in DCM dropwise. e. Allow the reaction to stir at room temperature overnight.

• Workup and Purification: a. Filter the reaction mixture to remove the dicyclohexylurea byproduct. b. Evaporate the solvent under reduced pressure. c. Purify the crude product using column chromatography on silica gel to obtain the ¹³C-labeled clovamide methyl ester.

• Hydrolysis (Optional): If the free acid form of ¹³C-labeled clovamide is desired, the methyl ester can be hydrolyzed using a mild base such as lithium hydroxide, followed by acidification.

• Characterization: Confirm the identity and purity of the synthesized ¹³C-labeled clovamide using techniques such as mass spectrometry and NMR.

Signaling Pathways and Logical Relationships

Clovamide's Role in Cellular Signaling

Clovamide has been shown to exert anti-inflammatory and neuroprotective effects by modulating key signaling pathways. Below are diagrams illustrating the logical relationships within these pathways and the putative points of intervention by clovamide.

Figure 1: Clovamide's putative mechanism of action in the NF-κB signaling pathway.

Figure 2: Clovamide's potential influence on the PI3K/Akt/mTOR signaling pathway.

Technical Support Center: Overcoming Low Bioavailability of Clovamide in In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges of Clovamide's low bioavailability in in vivo experiments.

Troubleshooting Guide

Issue: Low or undetectable plasma concentrations of Clovamide after oral administration.

Potential Cause	Troubleshooting Steps
Poor Aqueous Solubility	Clovamide, like many polyphenols, has low water solubility, limiting its dissolution in the gastrointestinal (GI) tract, a prerequisite for absorption.[1][2] Consider reformulating Clovamide to enhance its solubility.
Rapid Metabolism	Polyphenols are often subject to extensive first-pass metabolism in the intestine and liver, as well as degradation by gut microbiota.[3][4] This can significantly reduce the amount of active Clovamide reaching systemic circulation. Strategies to protect Clovamide from metabolic degradation should be explored.
Efflux by Transporters	P-glycoprotein and other efflux transporters in the intestinal epithelium can actively pump Clovamide back into the GI lumen, preventing its absorption.
Insufficient Dose	The administered dose may be too low to achieve detectable plasma concentrations, especially given the expected low bioavailability.
Inadequate Formulation	The vehicle used to administer Clovamide may not be optimal for its absorption.

Frequently Asked Questions (FAQs)

Q1: Why is the in vivo bioavailability of Clovamide expected to be low?

A1: The low bioavailability of Clovamide is multifactorial, stemming from its inherent physicochemical properties as a polyphenol. Key contributing factors include:

• Low Aqueous Solubility: Limited dissolution in the gastrointestinal fluids hinders its absorption.[1][2]

• Extensive First-Pass Metabolism: Clovamide is likely metabolized by enzymes in the intestinal wall and liver, and by the gut microbiota, before it can reach systemic circulation.[3][4]

• Chemical Instability: The structure of Clovamide may be unstable in the varying pH environments of the GI tract.

• Efflux Transporter Activity: It may be a substrate for efflux transporters that actively remove it from intestinal cells.

Research on Clovamide's bioavailability is still in its early stages, with very limited data available.[5] However, studies on its structural analog, rosmarinic acid, have shown an absolute oral bioavailability of less than 1.7% in rats, suggesting a similar challenge for Clovamide.[6][7]

Q2: What formulation strategies can be employed to improve the oral bioavailability of Clovamide?

A2: Several formulation strategies can be explored to overcome the challenges of low solubility and metabolic instability:

• Lipid-Based Formulations: Encapsulating Clovamide in lipid-based systems can enhance its solubility and absorption.

  • Liposomes: These are vesicles composed of a lipid bilayer that can encapsulate both hydrophilic and lipophilic compounds. Studies have shown that more than 50% of Clovamide can be successfully incorporated into phosphatidylcholine liposomes.[8][9]

  • Solid Lipid Nanoparticles (SLNs): These are lipid-based nanoparticles that are solid at room temperature and can improve the oral bioavailability of poorly soluble compounds.[10][11]

  • Nanoemulsions: These are oil-in-water or water-in-oil emulsions with very small droplet sizes, which can increase the surface area for absorption.

• Polymeric Nanoparticles: Biodegradable polymers can be used to encapsulate Clovamide, protecting it from degradation in the GI tract and providing controlled release.

• Amorphous Solid Dispersions: Dispersing Clovamide in a polymer matrix in its amorphous form can significantly increase its dissolution rate.[12]

Q3: Are there any commercially available formulations of Clovamide for in vivo studies?

A3: Currently, there are no commercially available formulations of Clovamide specifically designed for enhanced in vivo bioavailability. Researchers typically need to prepare their own formulations.

Q4: How can I prepare a liposomal formulation of Clovamide in the lab?

A4: A common method for preparing liposomes is the thin-film hydration technique. A detailed protocol is provided in the "Experimental Protocols" section below.

Q5: What animal models are suitable for studying the bioavailability of Clovamide?

A5: Rodent models, such as rats and mice, are commonly used for initial pharmacokinetic and bioavailability studies due to their well-characterized physiology and ease of handling.[6][13] Cannulated models that allow for serial blood sampling are particularly useful for obtaining detailed pharmacokinetic profiles.

Quantitative Data

Due to the scarcity of direct in vivo pharmacokinetic data for Clovamide, this table includes data for its structural analog, rosmarinic acid, to provide a comparative context for researchers.

Table 1: Pharmacokinetic Parameters of Rosmarinic Acid in Rats (Mean ± SD)

Parameter	Intravenous (0.625 mg/kg)	Oral (12.5 mg/kg)	Oral (25 mg/kg)	Oral (50 mg/kg)	Reference
Cmax (ng/mL)	-	215.29 ± 84.47	420.13 ± 156.60	790.96 ± 288.11	[7]
Tmax (min)	-	18.33 ± 11.69	8.33 ± 4.08	10.00 ± 7.75	[7]
AUC (0-t) (min*ng/mL)	37050.81 ± 8581.33	41789.84 ± 11425.01	63884.22 ± 16548.91	96070.00 ± 24876.13	[7]
t1/2 (min)	40.2 ± 14.4	332.34 ± 138.82	295.32 ± 103.45	310.98 ± 98.76	[7]
Absolute Bioavailability (%)	-	1.69	1.28	0.91	[6][7]

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the plasma concentration-time curve; t1/2: Elimination half-life.

Experimental Protocols

Protocol 1: Preparation of Clovamide-Loaded Liposomes by Thin-Film Hydration

Materials:

• Clovamide

• Phosphatidylcholine (e.g., from soybean or egg yolk)

• Cholesterol

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator

• Extruder (optional)

Methodology:

• Dissolve Clovamide, phosphatidylcholine, and cholesterol in a chloroform:methanol mixture (e.g., 2:1 v/v) in a round-bottom flask. The molar ratio of phosphatidylcholine to cholesterol is typically 2:1.

• Remove the organic solvents using a rotary evaporator under reduced pressure at a temperature above the lipid transition temperature (e.g., 40-50°C). This will form a thin lipid film on the wall of the flask.

• Dry the film further under high vacuum for at least 2 hours to remove any residual solvent.[14]

• Hydrate the lipid film by adding pre-warmed PBS (pH 7.4) and agitating the flask. This will form multilamellar vesicles (MLVs).[14]

• To obtain smaller, more uniform vesicles (SUVs), sonicate the MLV suspension in a bath sonicator until the suspension becomes clear.[14]

• (Optional) For a more defined vesicle size, the liposome suspension can be extruded through polycarbonate membranes with a specific pore size (e.g., 100 nm).

• The final liposomal formulation should be stored at 4°C.

Protocol 2: General In Vivo Oral Bioavailability Study in Rats

Animal Model:

• Male Sprague-Dawley or Wistar rats (200-250 g) with jugular vein cannulation for blood sampling.

• Fast the animals overnight (12-18 hours) before dosing, with free access to water.

Dosing:

• Prepare the Clovamide formulation (e.g., suspension in 0.5% carboxymethylcellulose or a liposomal formulation) at the desired concentration.

• Administer the formulation to the rats via oral gavage at a specific dose (e.g., 50 mg/kg).

Blood Sampling:

• Collect blood samples (approximately 0.2 mL) from the jugular vein cannula into heparinized tubes at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) after dosing.

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

Sample Analysis:

• Develop and validate a sensitive analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the quantification of Clovamide in rat plasma.

• Analyze the plasma samples to determine the concentration of Clovamide at each time point.

Pharmacokinetic Analysis:

• Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, and t1/2.

• If an intravenous study is also performed, the absolute oral bioavailability (F%) can be calculated using the formula: F% = (AUCoral / AUCiv) * (Doseiv / Doseoral) * 100.

Visualizations

Caption: Factors contributing to the low oral bioavailability of Clovamide.

Caption: Workflow for improving and evaluating Clovamide's bioavailability.

Caption: Potential inhibition of the NF-κB pathway by Clovamide.

References

• 1. jocpr.com [jocpr.com]
• 2. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improving the oral bioavailability of beneficial polyphenols through designed synergies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rosmarinic Acid-Human Pharmacokinetics and Health Benefits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Comprehensive Review of Rosmarinic Acid: From Phytochemistry to Pharmacology and Its New Insight [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. research.uniupo.it [research.uniupo.it]
• 9. researchgate.net [researchgate.net]
• 10. encyclopedia.pub [encyclopedia.pub]
• 11. mdpi.com [mdpi.com]
• 12. Enhancing the Bioavailability of Poorly Soluble Drugs [mdpi.com]
• 13. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 14. Liposome Preparation - Avanti Research™ [sigmaaldrich.com]

Identifying and minimizing byproducts in Clovamide synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Clovamide. Our goal is to help you identify and minimize byproducts to achieve higher purity and yield in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Clovamide?

A1: The most prevalent method for Clovamide synthesis is the coupling of a protected or unprotected caffeic acid derivative with an L-DOPA ester, typically the methyl ester.[1] This amide bond formation is usually facilitated by a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) in the presence of an additive like 1-Hydroxybenzotriazole (HOBt) and a non-nucleophilic base such as Diisopropylethylamine (DIPEA) in an anhydrous polar aprotic solvent like Dimethylformamide (DMF).[2][3]

Q2: What are the most critical factors to control during Clovamide synthesis to minimize byproducts?

A2: Due to the presence of catechol moieties in both caffeic acid and L-DOPA, the most critical factor to control is oxidation. Catechols are highly susceptible to oxidation, which can lead to the formation of quinones and subsequent polymerization or other side reactions, resulting in a complex mixture of byproducts and a darker-colored reaction mixture.[4] Therefore, maintaining an inert atmosphere (e.g., using argon or nitrogen) and using degassed solvents is crucial. Other important factors include reaction temperature, the choice of coupling reagents, and the purity of starting materials.

Q3: My reaction mixture is turning dark brown/black. What is causing this and how can I prevent it?

A3: A dark coloration is a strong indicator of catechol oxidation.[4] This is a common issue in Clovamide synthesis. To prevent this, ensure your reaction is performed under strictly anaerobic conditions. Use freshly distilled and degassed solvents, and purge the reaction vessel with an inert gas before adding reagents. The addition of antioxidants, such as ascorbic acid or sodium metabisulfite, in trace amounts could also be explored, although their compatibility with the coupling reagents should be verified.

Q4: I am observing incomplete conversion of my starting materials. What are the possible reasons and solutions?

A4: Incomplete conversion can be due to several factors:

• Insufficiently active coupling agent: Ensure your coupling reagents (e.g., EDCI, HOBt) are fresh and have been stored under appropriate conditions (cool and dry).

• Steric hindrance: While not extreme, the reactants have some steric bulk. Using a more potent coupling agent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) may improve yields.

• Inadequate base: The base (e.g., DIPEA) is crucial for neutralizing the hydrochloride salt of the L-DOPA methyl ester and activating the carboxylic acid. Ensure you are using a sufficient molar excess of a non-nucleophilic base.

• Low reaction temperature: While higher temperatures can promote byproduct formation, a temperature that is too low may slow down the reaction rate significantly. Optimization of the reaction temperature is key.

Q5: What are the common byproducts I should look for in my crude Clovamide product?

A5: While specific byproducts for Clovamide synthesis are not extensively documented in the literature, based on the reactivity of the starting materials and coupling agents, you should look for:

• Oxidation Products: Quinone derivatives of caffeic acid, L-DOPA, and Clovamide itself. These will be highly colored compounds.

• N-acylurea: A common byproduct from the reaction of the activated carboxylic acid with the carbodiimide coupling agent (e.g., EDCI).[5]

• Racemized Products: Epimerization at the chiral center of L-DOPA can occur, leading to the formation of diastereomeric Clovamide. Using additives like HOBt helps to suppress this.

• Unreacted Starting Materials: Residual caffeic acid and L-DOPA methyl ester.

• Side-products from Protecting Groups: If you are using protected starting materials, byproducts related to incomplete deprotection or side reactions of the protecting groups can be present.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction; Oxidation of starting materials or product; Suboptimal reaction conditions (temperature, time).	Use a more potent coupling reagent (e.g., HATU). Ensure stringent anaerobic conditions. Optimize reaction temperature and time through small-scale trials.
Messy TLC/HPLC with Multiple Spots/Peaks	Formation of multiple byproducts due to oxidation; Thermal degradation.	Work under an inert atmosphere with degassed solvents. Avoid high temperatures during reaction and workup. Use aqueous washes (e.g., with a mild acid like dilute HCl and a mild base like saturated NaHCO3) to remove unreacted starting materials and coupling agent byproducts before column chromatography.
Product is a Dark Oil/Solid	Extensive oxidation of catechol moieties.	Implement rigorous anaerobic techniques. Consider using catechol-protecting groups (e.g., acetonides), although this adds extra synthesis and deprotection steps.
Difficulty in Purifying the Product	Co-elution of byproducts with Clovamide.	Utilize a different stationary phase for column chromatography (e.g., C18 reversed-phase instead of silica gel). Preparative HPLC can be an effective purification method for achieving high purity.
Presence of a Peak with the Same Mass but Different Retention Time in LC-MS	Formation of a diastereomer due to racemization of L-DOPA.	Ensure the use of an appropriate additive like HOBt or consider using a coupling reagent known for low racemization. Maintain a low reaction temperature.

Data Presentation

Table 1: Impact of Coupling Reagent on Clovamide Synthesis Yield.

Coupling Reagent	Additive	Base	Solvent	Temperature (°C)	Time (h)	Reported Yield (%)	Reference
EDCI	HOBt	DIPEA	MeCN	Room Temp	48	Correct Yields	[6]
Hypothetical HATU	-	DIPEA	DMF	Room Temp	24	Potentially Higher	General Knowledge

Note: Specific yield data for Clovamide synthesis under varying conditions is limited in the literature. This table provides a general comparison based on common coupling reagent efficacy.

Experimental Protocols

Key Experiment: Synthesis of trans-(-)-Clovamide

This protocol is adapted from the general procedure for coupling α-amino esters with cinnamic acid derivatives.

Materials:

• trans-Caffeic acid

• L-DOPA methyl ester hydrochloride

• EDCI.HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt.H₂O (1-Hydroxybenzotriazole monohydrate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous Acetonitrile (MeCN)

• Ethyl Acetate (EtOAc)

• 10% Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of trans-caffeic acid (1 equivalent) in anhydrous MeCN, add L-DOPA methyl ester hydrochloride (2 equivalents), EDCI.HCl (2.3 equivalents), HOBt.H₂O (2.3 equivalents), and DIPEA (4 equivalents).

• Inert Atmosphere: Purge the reaction flask with argon or nitrogen and maintain the reaction under an inert atmosphere.

• Reaction: Stir the reaction mixture at room temperature for 48 hours.

• Workup:

  • Dilute the reaction mixture with EtOAc.

  • Wash the organic layer sequentially with 10% HCl, saturated aqueous NaHCO₃, water, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in dichloromethane) to yield pure trans-(-)-Clovamide.

Analytical Method: HPLC-DAD for Clovamide Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: A reversed-phase column such as a C18 column (e.g., Phenomenex Luna® C18, 50 x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Orthophosphoric acid (OPA) in water.

• Mobile Phase B: 0.1% Orthophosphoric acid (OPA) in acetonitrile.

• Gradient: A linear gradient tailored to separate Clovamide from its potential impurities. A starting point could be 5-10% B, ramping to 95% B over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at the UV absorbance maximum of Clovamide, which is around 320-330 nm.

• Injection Volume: 10-20 µL.

• Sample Preparation: Dissolve a known amount of the crude or purified product in the initial mobile phase composition or a compatible solvent like methanol.

Visualizations

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. bachem.com [bachem.com]
• 6. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]

Dealing with Clovamide's light sensitivity and photodegradation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the light sensitivity and photodegradation of Clovamide.

Troubleshooting Guides

Issue 1: Inconsistent results in bioactivity assays.

Possible Cause: Undetected photodegradation of Clovamide leading to the presence of the cis-isomer and potentially other degradation products, which may have different biological activities.

Troubleshooting Steps:

• Protect from Light: Clovamide is susceptible to photoisomerization from its natural trans-isomeric form to the cis--isomer upon exposure to light, particularly UV radiation. All experiments should be conducted under subdued light conditions or using amber-colored glassware to minimize light exposure.[1]

• Solvent Purity: Ensure the use of high-purity solvents, as impurities can act as photosensitizers and accelerate degradation.

• Temperature Control: Elevated temperatures can also contribute to the degradation of Clovamide. Maintain consistent and appropriate temperature control throughout your experiments.

• Analyze Purity: Regularly check the purity and isomeric ratio of your Clovamide stock and working solutions using a validated HPLC method.

Issue 2: Unexpected peaks in HPLC chromatogram.

Possible Cause: Formation of photodegradation products. The primary photodegradation product of trans-Clovamide is its cis-isomer. Other minor degradation products may also form with prolonged exposure to light.

Troubleshooting Steps:

• Confirm Isomerization: The cis-isomer of similar phenolic compounds typically has a slightly shorter retention time than the trans-isomer in reversed-phase HPLC.

• Optimize HPLC Method: If you suspect the presence of isomers but they are not well-resolved, consider optimizing your HPLC method. This may involve adjusting the mobile phase composition, gradient, or using a column with a different selectivity.

• Use a Diode Array Detector (DAD): A DAD can help to distinguish between Clovamide isomers and other degradation products by comparing their UV-Vis spectra. The cis and trans isomers of hydroxycinnamic acids often exhibit different UV maxima.

• LC-MS Analysis: For definitive identification of unknown peaks, Liquid Chromatography-Mass Spectrometry (LC-MS) is recommended. The fragmentation pattern can help elucidate the structure of degradation products.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Clovamide photodegradation?

A1: The primary mechanism of Clovamide photodegradation is trans-cis isomerization of the caffeoyl moiety upon exposure to light, particularly UV radiation. This converts the naturally occurring and more stable trans-Clovamide to cis-Clovamide.[1]

Q2: How does photodegradation affect the antioxidant activity of Clovamide?

A2: While direct comparative studies on the antioxidant activity of pure cis- and trans-Clovamide are limited, studies on similar phenolic compounds suggest that the cis-isomer may have altered antioxidant activity. It is crucial to prevent isomerization to ensure the intended antioxidant effect in your experiments. trans-Clovamide is a potent antioxidant.[1][2]

Q3: What are the recommended storage conditions for Clovamide?

A3: To minimize degradation, Clovamide should be stored in a cool, dark place. It is advisable to store stock solutions in amber vials or wrapped in aluminum foil to protect them from light. For long-term storage, keeping the compound as a solid at low temperatures (e.g., -20°C) is recommended.

Q4: How can I quantify the amount of trans- and cis-Clovamide in my sample?

A4: A validated High-Performance Liquid Chromatography (HPLC) method with UV detection is the most common approach for quantifying the isomers of Clovamide.

Q5: At what wavelength should I monitor Clovamide and its isomers?

A5: A detection wavelength of around 320 nm is commonly used for the analysis of Clovamide by HPLC-DAD.[3]

Experimental Protocols

Protocol 1: General Photostability Testing of Clovamide

This protocol is based on the ICH Q1B guidelines for photostability testing and can be adapted for Clovamide.

Objective: To assess the photostability of a Clovamide solution.

Materials:

• Clovamide

• High-purity solvent (e.g., methanol or ethanol)

• Transparent and amber glass vials

• Aluminum foil

• Photostability chamber with a light source capable of emitting both visible and UVA radiation.

• Validated HPLC-DAD or HPLC-UV system

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Clovamide in the chosen solvent at a known concentration.

  • Aliquot the solution into three sets of vials:

    • Set A (Exposed): Transparent vials.

    • Set B (Dark Control): Vials completely wrapped in aluminum foil.

    • Set C (Amber): Amber vials.

• Exposure:

  • Place Set A and Set B vials in the photostability chamber.

  • Expose the samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Maintain a constant temperature throughout the exposure period.

• Analysis:

  • At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each set of vials.

  • Analyze the samples by a validated HPLC-UV/DAD method to determine the concentration of trans-Clovamide and detect the formation of any degradation products, including cis-Clovamide.

• Data Interpretation:

  • Compare the chromatograms of the exposed samples (Set A) with the dark control (Set B) and the amber-protected samples (Set C).

  • Calculate the percentage degradation of trans-Clovamide and the formation of the cis-isomer and other degradation products over time.

Protocol 2: HPLC Method for the Analysis of Clovamide and its cis-isomer

Objective: To separate and quantify trans- and cis-Clovamide.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of solvent A (e.g., water with 0.1% formic acid) and solvent B (e.g., acetonitrile with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 320 nm.

• Injection Volume: 10 µL.

Note: This is a general method and may require optimization for your specific instrumentation and Clovamide sample.

Data Presentation

Table 1: Summary of Clovamide's Antioxidant Activity

Assay	Compound/Extract	IC50 / EC50	Reference
DPPH radical scavenging	trans-Clovamide derivative 9	1.55 µg/ml	[4]
DPPH radical scavenging	Quercetin (reference)	1.20 µg/ml	[4]
DPPH radical scavenging	Ascorbic acid (reference)	2.29 µg/ml	[2]

Table 2: HPLC-MS Fragmentation of trans-Clovamide

Precursor Ion [M+H]+ (m/z)	Fragmentation Ions (m/z)	Reference
360.108	163.038513, 135.043777, 145.028061, 117.033447, 89.038361	[5]

Visualization

Signaling Pathway

Clovamide has been shown to exert anti-inflammatory effects by inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. The diagram below illustrates a simplified canonical NF-κB signaling cascade.

Caption: Canonical NF-κB signaling pathway and the inhibitory action of Clovamide.

Experimental Workflow

The following workflow outlines the key steps for investigating the photodegradation of Clovamide.

Caption: Workflow for assessing Clovamide's photostability.

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. trans-Clovamide | C18H17NO7 | CID 6506968 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Reproducibility of Clovamide Bioassays

Welcome to the technical support center for clovamide bioassays. This resource is designed for researchers, scientists, and drug development professionals to enhance the reproducibility and reliability of their experiments involving clovamide. Here you will find frequently asked questions (FAQs), in-depth troubleshooting guides, detailed experimental protocols, and comparative data to support your research.

Frequently Asked Questions (FAQs)

Q1: What is clovamide and what are its primary biological activities?

A1: Clovamide (N-caffeoyl-L-DOPA) is a naturally occurring phenolic compound, primarily found in cocoa (Theobroma cacao) and red clover (Trifolium pratense)[1][2]. It is recognized for a range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties[1][2][3]. It can exist in both cis- and trans-isomer forms.

Q2: What are the main challenges in ensuring the reproducibility of clovamide bioassays?

A2: The primary challenges stem from clovamide's chemical properties and its interaction with common assay components. Key issues include:

• Solubility and Stability: Clovamide has limited solubility in aqueous solutions and can be unstable under typical cell culture conditions, potentially degrading during the experiment.

• Interference with Assays: As a potent antioxidant, clovamide can directly react with reagents in common colorimetric and fluorometric assays, leading to inaccurate results.

• Variability in Experimental Conditions: Differences in cell lines, reagent concentrations, and incubation times across labs can lead to divergent results.

Q3: How should I prepare and store clovamide for cell culture experiments?

A3: Clovamide is typically dissolved in an organic solvent like dimethyl sulfoxide (DMSO) to create a concentrated stock solution[4][5]. This stock solution should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. When preparing for an experiment, the DMSO stock is diluted to the final working concentration in the cell culture medium. It is critical to ensure the final DMSO concentration in the culture is low (typically ≤0.1%) to prevent solvent-induced cytotoxicity[6]. Always include a vehicle control (media with the same final DMSO concentration) in your experiments.

Q4: Is clovamide stable in cell culture medium?

A4: The stability of clovamide in cell culture medium at 37°C can be a concern. Clovamide is a derivative of L-DOPA, which is known to be unstable in solution, with significant degradation observed within 48 hours at room temperature. Stability can be enhanced by refrigeration and the addition of antioxidants like ascorbic acid[7][8]. Given this, it is recommended to prepare fresh clovamide-containing media for each experiment or, at a minimum, to assess its stability under your specific experimental conditions.

Troubleshooting Guides

This section addresses specific issues that may arise during clovamide bioassays.

Issue 1: Inconsistent Results in Cell Viability (MTT) Assays

Question: My MTT assay results are highly variable or show an unexpected increase in "viability" at high clovamide concentrations. What could be the cause?

Answer: This is a common issue when working with polyphenolic antioxidants like clovamide. The problem often lies in the direct reduction of the MTT reagent (a yellow tetrazolium salt) to its purple formazan product by clovamide itself, independent of cellular metabolic activity. This chemical interference can lead to a false-positive signal, making the cells appear more viable than they are.

Troubleshooting Workflow:

Troubleshooting workflow for MTT assay interference.

Issue 2: High Background or Variable Signal in NF-κB Luciferase Reporter Assays

Question: My NF-κB luciferase reporter assay shows high background luminescence or high variability between replicates when using clovamide. How can I resolve this?

Answer: Polyphenolic compounds can interfere with luciferase reporter assays. This can occur through direct inhibition of the luciferase enzyme or by affecting the stability of the luciferase protein within the cell. Some inhibitors can paradoxically increase the luminescent signal by stabilizing the enzyme against degradation. Additionally, as an antioxidant, clovamide could quench reactive oxygen species (ROS) that may be part of the signaling cascade leading to NF-κB activation, thereby affecting the biological response itself.

Troubleshooting Recommendations:

• Run a Luciferase Inhibition Control: Test clovamide in a cell-free system with purified luciferase and its substrate to see if it directly inhibits the enzyme.

• Use a Dual-Luciferase System: Normalize the experimental firefly luciferase signal to a constitutively expressed control reporter (like Renilla luciferase). This helps to correct for variations in cell number, transfection efficiency, and non-specific effects of the compound.

• Optimize Compound Incubation Time: If you suspect clovamide is affecting luciferase protein stability, varying the incubation time may help to distinguish between a true biological effect on the NF-κB pathway and an artifact of enzyme stabilization.

• Consider the Biological Pathway: Be aware that the antioxidant properties of clovamide might genuinely inhibit NF-κB activation induced by stimuli that involve an oxidative stress component (like PMA). This is a real biological effect, not an artifact.

Experimental Protocols

Protocol: Anti-inflammatory Activity of Clovamide in Human Monocytes

This protocol details a method to assess the anti-inflammatory effects of clovamide by measuring its ability to inhibit cytokine release from stimulated human monocytes.

1. Materials and Reagents:

• Human monocytic cell line (e.g., THP-1)

• RPMI-1640 cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Clovamide (powder)

• Anhydrous DMSO

• Phorbol 12-myristate 13-acetate (PMA)

• Phosphate Buffered Saline (PBS)

• Human TNF-α and IL-6 ELISA kits

2. Clovamide Stock Solution Preparation:

• Prepare a 10 mM stock solution of clovamide in sterile, anhydrous DMSO.

• Vortex thoroughly until fully dissolved.

• Aliquot into small volumes and store at -20°C, protected from light.

3. Experimental Workflow:

Workflow for assessing clovamide's anti-inflammatory activity.

4. Controls to Include:

• Unstimulated Control: Cells with media only (no clovamide, no PMA).

• Vehicle Control: Cells with the highest concentration of DMSO used for clovamide dilution, plus PMA.

• Stimulated Control: Cells with PMA only.

Quantitative Data on Clovamide Bioactivity

Reproducibility is enhanced by comparing experimental results to established data. The following table summarizes reported IC₅₀ (half-maximal inhibitory concentration) and EC₅₀ (half-maximal effective concentration) values for clovamide in various bioassays. Note that values can vary significantly based on the assay system and experimental conditions.

Bioassay Type	Assay Details	Reported Value (IC₅₀/EC₅₀)	Reference
Anti-inflammatory	Inhibition of NO production in BV2 cells (Clovamide methyl ester)	IC₅₀ = 73.6 µM	[9][10]
Inhibition of Cytokine Release (Human Monocytes)	Maximal inhibition at 10-100 nM	[4][11][12]
Antioxidant	DPPH Radical Scavenging	EC₅₀ = 2.65 µg/mL	[3]
Neuroprotection	Reduction of cell death in human neuroblastoma cell lines	EC₅₀ = 0.9 - 3.7 µM	[3]
Enzyme Inhibition	Inhibition of Proteolysis (Proteinase K)	~27% inhibition at 2 mM

Signaling Pathway Diagram

Clovamide exerts its anti-inflammatory effects in part by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway. Understanding this pathway is crucial for interpreting experimental results.

NF-κB Signaling Pathway and Clovamide Inhibition

Clovamide inhibits NF-κB activation by targeting the IKK complex.

References

• 1. Optimal Method to Stimulate Cytokine Production and Its Use in Immunotoxicity Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. goldbio.com [goldbio.com]
• 4. Anti-inflammatory properties of clovamide and Theobroma cacao phenolic extracts in human monocytes: evaluation of respiratory burst, cytokine release, NF-κB activation, and PPARγ modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]
• 6. Cell signaling pathways step-by-step [mindthegraph.com]
• 7. Levodopa stability in solution: time course, environmental effects, and practical recommendations for clinical use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. researchgate.net [researchgate.net]
• 12. Dot Language (graph based diagrams) | by Dinis Cruz | Medium [medium.com]

Reference Data & Comparative Studies

A Comparative Analysis of Clovamide and Rosmarinic Acid in Neuroprotection

For Immediate Release

This guide provides a detailed comparison of the neuroprotective efficacy of two polyphenolic compounds, clovamide and rosmarinic acid. Drawing on key experimental data, this document outlines their performance in various in vitro models of neuronal death, details their mechanisms of action, and provides the protocols for the cited experiments. This information is intended for researchers, scientists, and professionals in the field of drug development.

Comparative Efficacy in Neuroprotection

Clovamide (N-caffeoyl-L-DOPA) and rosmarinic acid, an ester of caffeic acid, are structurally similar compounds that have demonstrated significant neuroprotective properties. A key comparative study investigated their effects in three different in vitro models of neuronal injury using human neuroblastoma cell lines. The results indicate that both compounds exhibit comparable potency and efficacy in protecting neurons from various harmful stimuli.[1][2]

The protective effects of both clovamide and rosmarinic acid were observed in the low micromolar range, with EC₅₀ values between 0.9 and 3.7 µM.[1][2][3] At a concentration of 100 µM, both compounds achieved a 40% to 60% reduction in cell death across the different experimental models.[1][2][3] These findings suggest that the substitution of an ester group in rosmarinic acid with an amide group in clovamide does not significantly alter its neuroprotective activity in these models.[1]

Quantitative Data Summary

The following table summarizes the effective concentrations (EC₅₀) of clovamide and rosmarinic acid in protecting neuronal cells from different induced stressors.

Stressor Model	Cell Line	Compound	EC₅₀ (µM)	Max. Protection (at 100 µM)
Oxidative Stress (t-BOOH-induced)	Differentiated SH-SY5Y	Clovamide	3.7	~50%
Rosmarinic Acid	2.9	~50%
Excitotoxicity (L-Glutamate-induced)	Differentiated SK-N-BE(2)	Clovamide	2.1	~40%
Rosmarinic Acid	2.5	~40%
Ischemia/Reperfusion (OGD/Reoxygenation)	Differentiated SH-SY5Y	Clovamide	1.6	~60%
Rosmarinic Acid	1.8	~60%

Data sourced from Fallarini et al., 2009.[1][2]

Signaling Pathways and Mechanisms of Action

Both clovamide and rosmarinic acid exert their neuroprotective effects through multiple mechanisms, primarily related to their antioxidant and anti-inflammatory properties. They mitigate oxidative stress, reduce intracellular calcium overload, and modulate key signaling pathways involved in cell survival and inflammation.[1][2]

Clovamide's Neuroprotective Pathway

Clovamide's mechanism involves the modulation of the PI3K/Akt/mTOR pathway, which is crucial for regulating cell cycle and proliferation. This pathway activation leads to the upregulation of heme oxygenase-1 (HO-1), an enzyme with significant antioxidant and anti-apoptotic properties.[3]

References

• 1. Clovamide and rosmarinic acid induce neuroprotective effects in in vitro models of neuronal death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clovamide and rosmarinic acid induce neuroprotective effects in in vitro models of neuronal death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Comparative Analysis of Antioxidant Capacity: Clovamide vs. Epicatechin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antioxidant capacities of two potent polyphenolic compounds: Clovamide and (-)-epicatechin. Both are naturally occurring antioxidants found in various plant-based foods, with cocoa being a notable source of both. This document summarizes key quantitative data, details experimental methodologies for antioxidant assessment, and visualizes the distinct signaling pathways through which these compounds exert their antioxidant effects.

Executive Summary

Clovamide, a conjugate of caffeic acid and L-DOPA, has demonstrated superior antioxidant activity in specific assays compared to the well-studied flavan-3-ol, (-)-epicatechin. While both compounds are effective radical scavengers, their mechanisms of action and efficacy can vary depending on the specific oxidative stressor and the assay used for evaluation. This guide presents a side-by-side comparison to aid researchers in selecting the appropriate antioxidant for their specific research and development needs.

Quantitative Antioxidant Capacity

The following table summarizes the available quantitative data on the antioxidant capacity of Clovamide and epicatechin from commonly used in vitro assays. It is important to note that direct comparative values under identical experimental conditions are not always available in the literature.

Antioxidant Assay	Clovamide	(-)-Epicatechin	Reference Compound	Key Findings
DPPH Radical Scavenging	EC50: 1.55 - 4.23 µg/mL	IC50: ~1.5 µg/mL (~5.17 µM)	Quercetin (IC50 = 1.20 µg/mL)	Both compounds exhibit potent DPPH radical scavenging activity, with potencies in a similar range and comparable to the well-known antioxidant, quercetin.[1]
Linoleic Acid Oxidation Assay	More efficient than epicatechin	Less efficient than clovamide	N/A	In this lipid peroxidation model, Clovamide demonstrated a higher capacity to inhibit the oxidation of linoleic acid.[1]
ORAC (Oxygen Radical Absorbance Capacity)	Data not available	High ORAC value (specific value varies by study)	Trolox (standard)	Epicatechin is recognized as a potent scavenger of peroxyl radicals as measured by the ORAC assay. A specific ORAC value for Clovamide for direct comparison is not readily available in the literature.

EC50 (Effective Concentration 50) and IC50 (Inhibitory Concentration 50) values represent the concentration of the antioxidant required to scavenge 50% of the radicals in the assay. A lower value indicates higher antioxidant activity.

Mechanism of Antioxidant Action

Clovamide and epicatechin employ distinct primary mechanisms to combat oxidative stress.

Clovamide: The antioxidant activity of Clovamide is predominantly attributed to its ability to donate a hydrogen atom (Hydrogen Atom Transfer - HAT mechanism).[1] This is facilitated by the presence of two catechol moieties within its structure, which are highly effective at neutralizing free radicals.[1]

(-)-Epicatechin: Epicatechin functions as an antioxidant through multiple mechanisms. It is a potent scavenger of reactive oxygen species (ROS). Beyond direct scavenging, epicatechin modulates intracellular signaling pathways, most notably by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This leads to the upregulation of a suite of endogenous antioxidant and detoxification enzymes.

Signaling Pathways

The antioxidant effects of Clovamide and epicatechin are mediated by their influence on distinct cellular signaling cascades.

Clovamide: Anti-inflammatory and Antioxidant-Related Signaling

While a direct link to the Nrf2 pathway is not extensively documented for Clovamide, its potent anti-inflammatory effects, which are intrinsically linked to oxidative stress, are well-established. Clovamide has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB), a key transcription factor that governs the expression of pro-inflammatory genes. Additionally, Clovamide can enhance the activity of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), which has anti-inflammatory properties.

Caption: Clovamide's anti-inflammatory signaling cascade.

(-)-Epicatechin: Nrf2-Mediated Antioxidant Response

Epicatechin is a known activator of the Nrf2 signaling pathway. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon stimulation by epicatechin, Nrf2 dissociates from Keap1 and translocates to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various genes, initiating the transcription of a battery of cytoprotective proteins, including antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1). This pathway is upstream regulated by signaling molecules such as PI3K/Akt and ERK.

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Clovamide and Quercetin in Antioxidant Assays

For Researchers, Scientists, and Drug Development Professionals

In the landscape of natural antioxidant compounds, both clovamide and quercetin have garnered significant attention for their potential therapeutic applications. This guide provides an objective, data-driven comparison of their performance in key antioxidant assays, offering valuable insights for researchers and professionals in drug development.

Quantitative Antioxidant Activity

The antioxidant capacities of clovamide and quercetin have been evaluated using various in vitro assays. The following table summarizes the available quantitative data. It is important to note that direct comparison can be challenging due to variations in experimental conditions across different studies. For a true head-to-head comparison, data from the same study under identical conditions are ideal.

Assay	Compound	Result	Unit	Source
DPPH Radical Scavenging Activity	Clovamide	2.65	EC50 (µg/mL)	[1]
Quercetin	1.99	EC50 (µg/mL)	[1]
Clovamide Derivatives	1.55 - 4.23	EC50 (µg/mL)
Quercetin	1.20	IC50 (µg/mL)
Quercetin	19.17	IC50 (µg/mL)
Quercetin	19.3	IC50 (µM)
Quercetin	4.60	IC50 (µM)
Quercetin	15.9	IC50 (µg/mL)
ABTS Radical Scavenging Activity	Quercetin	48.0	IC50 (µM)
Oxygen Radical Absorbance Capacity (ORAC)	Quercetin	4.38 - 10.7	µmol TE/g
Linoleic Acid Oxidation Assay	Clovamide	More efficient than Quercetin	-	[1]

Note on Data Interpretation: The IC50/EC50 value represents the concentration of the antioxidant required to scavenge 50% of the free radicals in the assay. A lower value indicates a higher antioxidant activity. Trolox Equivalent Antioxidant Capacity (TEAC) and Oxygen Radical Absorbance Capacity (ORAC) values are expressed as equivalents of Trolox, a vitamin E analog, providing a standardized measure of antioxidant capacity. The lack of directly comparable data for Clovamide in ABTS, ORAC, and FRAP assays is a current limitation in the literature.

Antioxidant Signaling Pathways

The antioxidant effects of Clovamide and quercetin are not solely due to direct radical scavenging but also involve the modulation of intracellular signaling pathways that control endogenous antioxidant defenses.

Quercetin is well-documented to exert its antioxidant effects through multiple signaling pathways:

• Nrf2/ARE Pathway: Quercetin activates the Nuclear factor erythroid 2-related factor 2 (Nrf2), a key transcription factor that regulates the expression of a wide array of antioxidant and detoxification enzymes.

• NF-κB Pathway: Quercetin can inhibit the pro-inflammatory NF-κB signaling pathway, which is often associated with oxidative stress.

• PI3K/AKT and MAPK Pathways: These pathways are also modulated by quercetin to enhance cellular defense mechanisms against oxidative damage.

Clovamide's antioxidant signaling pathways are less extensively characterized but available research points to its influence on:

• NF-κB Pathway: Similar to quercetin, clovamide has been shown to inhibit the NF-κB signaling pathway.[2]

• PPARγ Activation: Clovamide can enhance the activity of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor with anti-inflammatory and antioxidant functions.[2]

• PI3K/AKT/mTOR Pathway: Studies on a clovamide derivative have demonstrated the upregulation of heme oxygenase-1 (HO-1), a potent antioxidant enzyme, through the PI3K/AKT/mTOR pathway.[1]

Caption: Quercetin's antioxidant signaling pathways.

Caption: Clovamide's antioxidant signaling pathways.

Experimental Workflow for Antioxidant Assays

The general workflow for in vitro antioxidant capacity assays involves the preparation of reagents, the reaction of the antioxidant with a radical species, and the measurement of the resulting change, typically through spectrophotometry.

Caption: General workflow for antioxidant assays.

Experimental Protocols

Below are detailed methodologies for the key antioxidant assays cited in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow.

• Reagent Preparation:

  • Prepare a stock solution of DPPH in methanol (typically 0.1 mM).

  • Prepare a series of dilutions of the test compounds (Clovamide and quercetin) and a standard antioxidant (e.g., Trolox or ascorbic acid) in methanol.

• Assay Procedure:

  • Add a specific volume of the DPPH solution to each well of a 96-well microplate.

  • Add an equal volume of the test compound or standard solution to the wells.

  • For the control, add methanol instead of the antioxidant solution.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement and Calculation:

  • Measure the absorbance of each well at a specific wavelength (typically 517 nm) using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

• Reagent Preparation:

  • Generate the ABTS•+ stock solution by reacting ABTS with an oxidizing agent like potassium persulfate. This solution is typically incubated in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ stock solution with a suitable buffer (e.g., phosphate-buffered saline) to an absorbance of approximately 0.70 at 734 nm.

  • Prepare a series of dilutions of the test compounds and a standard (e.g., Trolox).

• Assay Procedure:

  • Add a specific volume of the diluted ABTS•+ solution to each well of a 96-well microplate.

  • Add a small volume of the test compound or standard solution to the wells.

  • Incubate the plate at room temperature for a defined period (e.g., 6 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • The percentage of inhibition is calculated similarly to the DPPH assay.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined by comparing the antioxidant's activity to that of Trolox.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by a peroxyl radical generator.

• Reagent Preparation:

  • Prepare a working solution of a fluorescent probe (e.g., fluorescein) in a suitable buffer.

  • Prepare a solution of a peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH).

  • Prepare a series of dilutions of the test compounds and a standard (Trolox).

• Assay Procedure:

  • In a 96-well black microplate, add the fluorescent probe solution to each well.

  • Add the test compound or standard solution to the respective wells.

  • Initiate the reaction by adding the AAPH solution to all wells.

• Measurement and Calculation:

  • Immediately begin monitoring the fluorescence decay kinetically at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm over a period of time (e.g., 60-90 minutes) at 37°C.

  • The antioxidant capacity is quantified by calculating the area under the fluorescence decay curve (AUC).

  • The ORAC value is expressed as Trolox equivalents (TE) by comparing the net AUC of the sample to that of the Trolox standard curve.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.

• Reagent Preparation:

  • Prepare the FRAP reagent by mixing acetate buffer (pH 3.6), a solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in HCl, and a solution of ferric chloride (FeCl₃·6H₂O) in a specific ratio (e.g., 10:1:1, v/v/v). The reagent should be freshly prepared and warmed to 37°C before use.

  • Prepare a series of dilutions of the test compounds and a standard (e.g., ferrous sulfate or Trolox).

• Assay Procedure:

  • Add a small volume of the test compound or standard solution to a test tube or microplate well.

  • Add a larger volume of the pre-warmed FRAP reagent and mix.

  • Incubate the mixture at 37°C for a specified time (e.g., 4-30 minutes).

• Measurement and Calculation:

  • Measure the absorbance of the resulting blue-colored solution at a wavelength of ~593 nm.

  • The antioxidant capacity is determined by comparing the absorbance of the sample to a standard curve prepared with a known concentration of ferrous ions or Trolox. The results are typically expressed as Fe²⁺ equivalents or Trolox equivalents.

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory properties of clovamide and Theobroma cacao phenolic extracts in human monocytes: evaluation of respiratory burst, cytokine release, NF-κB activation, and PPARγ modulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Clovamide's Interaction with Protein Targets: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Clovamide's interaction with specific protein targets, supported by available experimental data. It is designed to assist researchers in evaluating the potential of Clovamide as a modulator of these proteins.

Introduction to Clovamide

Clovamide, or N-caffeoyl-L-DOPA, is a naturally occurring phenolic compound found in plants such as red clover (Trifolium pratense) and cocoa (Theobroma cacao)[1][2][3][4]. It is recognized for a variety of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Recent studies have begun to elucidate its interactions with specific protein targets, suggesting its potential as a therapeutic agent. This guide focuses on the validation of Clovamide's interaction with four key protein targets: Proteinase K, Pectinase, Polyphenol Oxidase (PPO), and Estrogen Receptor α (ERα), as well as its role in the inhibition of Amyloid β aggregation.

Comparative Analysis of Protein Interactions

To provide a clear comparison, the following tables summarize the quantitative data available for Clovamide and alternative modulators for each protein target.

Table 1: Inhibition of Proteinase K

Compound	Target Protein	Molar Concentration	Percent Inhibition	IC50 Value
Clovamide	Proteinase K	2 mM	~27%[2][3][5]	Not Determined
AEBSF (4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride)	Proteinase K	-	-	~300 µM - 1 mM[6]

Table 2: Inhibition of Pectinase

Compound	Target Protein	Molar Concentration	Percent Inhibition
Clovamide	Pectinase	2 mM	~55%[2][3][5]
Epigallocatechin gallate (EGCG)	Pectin Methylesterase	-	-

Table 3: Interaction with Polyphenol Oxidase (PPO)

Compound	Target Protein	Interaction Type	Kinetic Data
Clovamide	Polyphenol Oxidase	Substrate[3][7][8]	Not Determined
1,10-Phenanthroline	Polyphenol Oxidase	Inhibitor	-

Table 4: Binding to Estrogen Receptor α (ERα)

Compound	Target Protein	Binding Affinity (Docking Energy)	Experimental Validation
Clovamide (cis-)	Estrogen Receptor α	-119.8 kJ/mol	Not Available
Clovamide (trans-)	Estrogen Receptor α	-113.6 kJ/mol	Not Available
Genistein	Estrogen Receptor α	-	Higher affinity for ERβ over ERα[9][10][11][12][13]

Table 5: Inhibition of Amyloid β Aggregation

Compound	Target	IC50 Value
Clovamide	Amyloid β42 Aggregation	Potent inhibition, but IC50 not determined[14][15][16]
Curcumin	Amyloid β40 Aggregation	~0.8 µM

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Proteinase K Inhibition Assay

This protocol is adapted from studies on general protease inhibition and the reported experiment with Clovamide[2][4].

• Materials:

  • Proteinase K solution

  • Casein solution (substrate)

  • Clovamide solution (e.g., 2 mM)

  • AEBSF solution (positive control inhibitor)

  • Tris-HCl buffer (pH 7.5)

  • Ninhydrin reagent

  • Spectrophotometer

• Procedure: a. Prepare reaction mixtures containing Tris-HCl buffer, casein solution, and either Clovamide, AEBSF, or a vehicle control. b. Initiate the reaction by adding the Proteinase K solution to each mixture. c. Incubate the reactions at 37°C for a defined period (e.g., 60 minutes). d. Stop the reaction by adding a reagent to precipitate the remaining protein (e.g., trichloroacetic acid). e. Centrifuge the samples to pellet the precipitated protein. f. Quantify the amount of soluble amino acids in the supernatant using the ninhydrin reagent and measuring the absorbance at the appropriate wavelength. g. Calculate the percentage inhibition by comparing the absorbance of the Clovamide/AEBSF-treated samples to the vehicle control.

Pectinase Inhibition Assay

This protocol is based on the methodology used to demonstrate Clovamide's effect on pectinase[2].

• Materials:

  • Pectinase solution (from Aspergillus niger)

  • Pectin solution (substrate)

  • Clovamide solution (e.g., 2 mM)

  • Epigallocatechin gallate (EGCG) solution (positive control inhibitor)

  • Phosphate buffer (pH 5.0)

  • Dinitrosalicylic acid (DNS) reagent

  • Spectrophotometer

• Procedure: a. Set up reaction tubes with phosphate buffer, pectin solution, and either Clovamide, EGCG, or a vehicle control. b. Add the pectinase solution to each tube to start the reaction. c. Incubate the reactions at a suitable temperature (e.g., 50°C) for a specific time (e.g., 30 minutes). d. Terminate the reaction by adding DNS reagent. e. Heat the tubes in a boiling water bath to allow for color development. f. After cooling, measure the absorbance of the solutions to quantify the amount of reducing sugars produced. g. Determine the percentage inhibition by comparing the results of the inhibitor-treated samples with the control.

Polyphenol Oxidase (PPO) Activity Assay

This protocol is designed to measure the substrate activity of Clovamide with PPO[7].

• Materials:

  • Polyphenol Oxidase (PPO) extract (e.g., from cacao leaves)

  • Clovamide solution (substrate, e.g., 0.5 mM)

  • Phosphate buffer (pH 6.5)

  • Spectrophotometer

• Procedure: a. In a cuvette, mix the phosphate buffer and the Clovamide solution. b. Place the cuvette in a spectrophotometer and record the baseline absorbance. c. Initiate the reaction by adding the PPO extract to the cuvette. d. Monitor the change in absorbance over time at a wavelength where the product of the reaction (quinone) absorbs. e. The rate of the reaction can be determined from the linear portion of the absorbance versus time plot, indicating that Clovamide is acting as a substrate for PPO.

Estrogen Receptor α (ERα) Binding Assay (Competitive Binding)

This is a general protocol for assessing the binding of a compound to ERα.

• Materials:

  • Purified human ERα

  • Radiolabeled estradiol (e.g., [³H]17β-estradiol)

  • Clovamide solution (test compound)

  • Genistein solution (competitor compound)

  • Assay buffer (e.g., Tris-based buffer with additives)

  • Scintillation counter and fluid

• Procedure: a. Incubate a fixed concentration of purified ERα with a fixed concentration of radiolabeled estradiol in the presence of varying concentrations of unlabeled Clovamide or Genistein. b. Allow the binding to reach equilibrium. c. Separate the receptor-bound radioligand from the unbound radioligand (e.g., using hydroxylapatite precipitation or size-exclusion chromatography). d. Quantify the amount of receptor-bound radioactivity using a scintillation counter. e. The ability of Clovamide to displace the radiolabeled estradiol is a measure of its binding affinity for ERα.

Amyloid β (Aβ) Aggregation Inhibition Assay (Thioflavin T Assay)

This is a standard method to screen for inhibitors of Aβ aggregation.

• Materials:

  • Aβ42 peptide solution

  • Clovamide solution (test inhibitor)

  • Curcumin solution (positive control inhibitor)

  • Thioflavin T (ThT) solution

  • Phosphate buffer (pH 7.4)

  • Fluorometer

• Procedure: a. Prepare solutions of Aβ42 peptide in phosphate buffer. b. Add varying concentrations of Clovamide, Curcumin, or a vehicle control to the Aβ42 solutions. c. Incubate the mixtures at 37°C with gentle agitation to promote aggregation. d. At various time points, take aliquots of the mixtures and add them to a Thioflavin T solution. e. Measure the fluorescence intensity of the ThT, which increases upon binding to amyloid fibrils. f. The reduction in fluorescence in the presence of Clovamide compared to the control indicates its inhibitory effect on Aβ aggregation.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate key pathways and workflows discussed in this guide.

Caption: Experimental workflows for enzyme assays.

Caption: Clovamide's interactions with protein targets.

Conclusion

The available data suggests that Clovamide interacts with several important protein targets. It demonstrates inhibitory activity against Proteinase K and Pectinase and acts as a substrate for Polyphenol Oxidase. Furthermore, computational models predict a strong binding affinity for Estrogen Receptor α, and preliminary studies indicate its potential to inhibit the aggregation of Amyloid β peptides.

However, for a more definitive validation, further research is required. Specifically, the determination of IC50 values for Clovamide's inhibition of Proteinase K and Pectinase, as well as experimental validation of its binding to ERα, would provide a more complete picture of its potency and selectivity. Continued investigation into the kinetics of its interaction with PPO and a quantitative assessment of its anti-amyloid aggregation activity are also crucial next steps. This guide serves as a foundational resource for researchers interested in exploring the therapeutic potential of Clovamide.

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Clovamide, a Hydroxycinnamic Acid Amide, Is a Resistance Factor Against Phytophthora spp. in Theobroma cacao [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. apexbt.com [apexbt.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Impacts of Genistein and Daidzein on Estrogen Conjugations in Human Breast Cancer Cells: A Targeted Metabolomics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Potent genistein derivatives as inhibitors of estrogen receptor alpha-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bahrainmedicalbulletin.com [bahrainmedicalbulletin.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. researchgate.net [researchgate.net]
• 15. Effects of clovamide and its related compounds on the aggregations of amyloid polypeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Structure-activity relationship of clovamide and its related compounds for the inhibition of amyloid β aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC and LC-MS Methods for the Quantification of Clovamide

In the realm of pharmaceutical and phytochemical analysis, the accurate quantification of active compounds is paramount. Clovamide, a phenolic compound found in cocoa and other plants, has garnered interest for its potential antioxidant and anti-inflammatory properties. This guide provides a comprehensive cross-validation comparison of two common analytical techniques for Clovamide quantification: High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS). This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for Clovamide.

The validation of analytical procedures is crucial to ensure that the method is suitable for its intended purpose.[1][2] Guidelines from the International Council for Harmonisation (ICH) provide a framework for performing such validations, outlining key performance characteristics that need to be evaluated.[3][4] These characteristics include specificity, linearity, accuracy, precision, and the limits of detection and quantification.[5]

Experimental Protocols

The following protocols are representative methodologies for the quantification of Clovamide using HPLC-UV and LC-MS.

High-Performance Liquid Chromatography (HPLC) with UV Detection

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[6]

• Mobile Phase: A gradient elution is typically employed to achieve good separation. A common mobile phase consists of a mixture of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B).[7]

• Flow Rate: A typical flow rate is 1.0 mL/min.[6]

• Injection Volume: 20 µL.[6]

• Column Temperature: Maintained at 30°C.

• Detection: UV detection at the wavelength of maximum absorbance for Clovamide (approximately 320 nm).

• Sample Preparation: Samples are typically dissolved in the mobile phase or a compatible solvent, filtered through a 0.45 µm filter, and then injected into the HPLC system.

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Instrumentation: An LC system coupled to a mass spectrometer, often a triple quadrupole (MS/MS) for enhanced selectivity and sensitivity.[8][9]

• Chromatographic Column: A C18 reversed-phase column, often with smaller dimensions for faster analysis (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).[8]

• Mobile Phase: Similar to HPLC, a gradient of 0.1% formic acid in water (Solvent A) and acetonitrile or methanol (Solvent B) is used.[8][10]

• Flow Rate: A lower flow rate, typically in the range of 0.2-0.4 mL/min, is common for LC-MS applications.[8]

• Injection Volume: 5-10 µL.

• Ionization Source: Electrospray ionization (ESI) is a common interface for LC-MS.[11]

• Mass Spectrometry Detection: The analysis is often performed in Multiple Reaction Monitoring (MRM) mode for quantitative studies, which provides high specificity and sensitivity.[12] The precursor and product ions for Clovamide would need to be determined through initial tuning experiments.

• Sample Preparation: Similar to HPLC, but may require a more rigorous clean-up step, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to minimize matrix effects, especially for complex biological samples.[13]

Data Presentation: A Comparative Analysis of Method Performance

The following tables summarize the typical quantitative performance data for HPLC-UV and LC-MS methods for the quantification of a small molecule like Clovamide. The values are representative and based on performance characteristics reported for similar analytical methods in the literature.

Table 1: Linearity and Range

Parameter	HPLC-UV	LC-MS/MS
Linearity Range	0.1 - 100 µg/mL	0.001 - 10 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.999
Calibration Model	Linear	Linear (often with 1/x weighting)

Table 2: Accuracy and Precision

Parameter	HPLC-UV	LC-MS/MS
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (Repeatability, %RSD)	< 2%	< 5%
Precision (Intermediate, %RSD)	< 3%	< 10%

Table 3: Sensitivity

Parameter	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	~0.03 µg/mL	~0.0003 µg/mL
Limit of Quantification (LOQ)	~0.1 µg/mL	~0.001 µg/mL

Method Comparison and Cross-Validation Workflow

The choice between HPLC-UV and LC-MS depends on the specific requirements of the analysis. HPLC-UV is a robust, cost-effective, and widely available technique suitable for routine quality control and quantification of Clovamide in relatively clean sample matrices and at moderate to high concentrations. LC-MS, particularly LC-MS/MS, offers significantly higher sensitivity and selectivity, making it the method of choice for trace-level quantification, analysis in complex biological matrices, and for confirmation of identity.[11][14]

A cross-validation study would involve analyzing the same set of samples with both methods and comparing the quantitative results. The workflow for such a study is depicted below.

Caption: Workflow for Cross-Validation of HPLC and LC-MS Methods.

The logical relationship in comparing the two methods can be visualized as a decision-making process based on analytical requirements.

Caption: Decision Tree for Selecting Between HPLC and LC-MS.

References

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. biopharminternational.com [biopharminternational.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. researchgate.net [researchgate.net]
• 8. research-portal.uu.nl [research-portal.uu.nl]
• 9. Recent Advances in Liquid Chromatography–Mass Spectrometry (LC–MS) Applications in Biological and Applied Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 10. vliz.be [vliz.be]
• 11. Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables (GLVs) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development and validation of a HPLC-MS-MS method for quantification of metronidazole in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A review on lc-ms/ms in bioanalytical studies [wisdomlib.org]
• 14. pharmoutsourcing.com [pharmoutsourcing.com]

Clovamide's Efficacy in Inhibiting Amyloid-β Aggregation: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Clovamide's performance in inhibiting amyloid-β (Aβ) aggregation against other natural compounds. The following sections present supporting experimental data, detailed methodologies for key experiments, and visualizations of associated signaling pathways.

The aggregation of amyloid-β peptides is a hallmark pathological feature of Alzheimer's disease. Consequently, the inhibition of this process is a primary therapeutic strategy. Clovamide, a naturally occurring phenolic compound found in cacao, has demonstrated significant potential as an inhibitor of Aβ aggregation. This guide compares the efficacy of Clovamide with other natural compounds that have been investigated for similar inhibitory properties.

Quantitative Comparison of Inhibitory Potency

The inhibitory effects of Clovamide and several other natural compounds on Aβ aggregation have been quantified using various biophysical and biochemical assays. The half-maximal inhibitory concentration (IC50), a key measure of a compound's potency, has been determined for each, as summarized in the table below. Lower IC50 values indicate greater potency.

Compound	Chemical Class	Source	Aβ Target	IC50 (µM)	Reference(s)
Clovamide	Phenolic Compound	Cacao Beans	Aβ42	5.7	[1]
Curcumin	Polyphenol	Turmeric	Aβ40	0.8	[2]
Brazilin	Polyphenol	Sappanwood	Aβ42	1.5 ± 0.3	[3]
Myricetin	Flavonoid	Berries, Teas, Wines	Aβ42	25.3	[4]
Oleuropein Aglycone	Secoiridoid	Extra Virgin Olive Oil	Aβ42	Not Specified	[5][6]
Resveratrol Derivative	Stilbenoid	Grapes, Berries	Aβ42	~5.57

Experimental Protocols

The following are detailed methodologies for two key experiments commonly used to assess the inhibition of amyloid-β aggregation.

Thioflavin T (ThT) Fluorescence Assay

This assay is widely used to quantify the formation of amyloid fibrils in vitro. Thioflavin T is a fluorescent dye that exhibits enhanced fluorescence upon binding to the β-sheet structures characteristic of amyloid fibrils.

Protocol:

• Preparation of Aβ Peptides: Lyophilized Aβ42 peptide is dissolved in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) to an initial concentration of 1 mg/mL to ensure it is in a monomeric state. The HFIP is then evaporated under a gentle stream of nitrogen gas, and the resulting peptide film is stored at -20°C.

• Reconstitution: Immediately before the assay, the Aβ42 film is resuspended in dimethyl sulfoxide (DMSO) to a concentration of 5 mM. This stock solution is then diluted in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4) to the desired final concentration for the aggregation assay (typically 10-25 µM).

• Incubation with Inhibitors: The Aβ42 solution is incubated at 37°C with various concentrations of the test compound (e.g., Clovamide) or a vehicle control.

• ThT Measurement: At specified time points, aliquots of the incubation mixture are transferred to a microplate. A solution of Thioflavin T (typically 5 µM in the same buffer) is added to each well.

• Fluorescence Reading: The fluorescence intensity is measured using a microplate reader with an excitation wavelength of approximately 440-450 nm and an emission wavelength of approximately 480-490 nm. An increase in fluorescence intensity over time indicates the formation of amyloid fibrils. The percentage of inhibition is calculated by comparing the fluorescence of samples with the inhibitor to the control.

Transmission Electron Microscopy (TEM)

TEM is a powerful imaging technique used to visualize the morphology of amyloid aggregates, providing direct evidence of fibril formation and the effect of inhibitors on this process.

Protocol:

• Sample Preparation: Aβ42 is prepared and incubated with or without the inhibitor as described in the ThT assay protocol.

• Grid Preparation: A small aliquot (e.g., 5-10 µL) of the incubated sample is applied to a carbon-coated copper grid for a few minutes.

• Negative Staining: The excess sample is wicked off with filter paper, and the grid is then stained with a solution of a heavy metal salt, such as 2% (w/v) uranyl acetate, for a brief period (e.g., 1-2 minutes). The excess stain is also removed.

• Imaging: The grid is allowed to air-dry completely before being examined under a transmission electron microscope. The electron-dense stain surrounds the amyloid fibrils, allowing their morphology, including length and width, to be visualized.

Visualizing Experimental and Signaling Pathways

The following diagrams, generated using Graphviz, illustrate the experimental workflow for assessing Aβ aggregation inhibitors and the proposed signaling pathway through which Clovamide may exert its neuroprotective effects.

Figure 1. Experimental workflow for evaluating inhibitors of amyloid-β aggregation.

References

• 1. researchgate.net [researchgate.net]
• 2. Oleuropein aglycone and hydroxytyrosol interfere differently with toxic Aβ1-42 aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Potential Therapeutic Effects of Oleuropein Aglycone in Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Aβ(1-42) aggregates into non-toxic amyloid assemblies in the presence of the natural polyphenol oleuropein aglycon - PubMed [pubmed.ncbi.nlm.nih.gov]

Clovamide vs. Gallic Acid: A Comparative Analysis of Free Radical Scavenging Activity

In the realm of antioxidant research, both clovamide and gallic acid are recognized for their potent free radical scavenging properties. This guide provides a comparative analysis of their efficacy, supported by available experimental data. The focus of this comparison is on their performance in the widely used DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. Due to a lack of available literature, a direct comparison of their activities in the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) and ORAC (Oxygen Radical Absorbance Capacity) assays could not be conducted at this time.

Quantitative Comparison of Antioxidant Activity

The free radical scavenging activities of clovamide and gallic acid have been evaluated using the DPPH assay, with the results expressed as EC50 values (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals). A lower EC50 value indicates a higher antioxidant potency.

Compound	DPPH Radical Scavenging Activity (EC50)	Reference
Clovamide	2.65 µg/mL	[1][2]
Gallic Acid	1.03 µg/mL	[1][2]

Based on the available data, gallic acid exhibits a significantly lower EC50 value in the DPPH assay compared to clovamide, suggesting that it is a more potent scavenger of the DPPH radical under the tested conditions.

Experimental Protocols

Below are detailed methodologies for the key in vitro antioxidant assays commonly used to evaluate phenolic compounds.

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow. The change in absorbance is measured spectrophotometrically.

• Reagents and Materials:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol or ethanol (spectrophotometric grade)

  • Test compounds (clovamide, gallic acid)

  • Standard antioxidant (e.g., Trolox, Ascorbic Acid)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Preparation of DPPH Solution: A 0.1 mM solution of DPPH in methanol or ethanol is prepared and stored in a dark bottle at 4°C.

  • Preparation of Sample and Standard Solutions: Stock solutions of the test compounds and a standard antioxidant are prepared in a suitable solvent. A series of dilutions are then made from the stock solutions to obtain a range of concentrations.

  • Assay Protocol:

    • In a 96-well microplate, 100 µL of the DPPH solution is added to each well.

    • 100 µL of the different concentrations of the standard or sample solutions are added to the wells. For the blank, 100 µL of the solvent is used instead of the sample.

    • The plate is incubated in the dark at room temperature for 30 minutes.

  • Measurement: The absorbance of the solutions is measured at 517 nm using a microplate reader.

  • Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

  • The EC50 value is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color. In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form, and the decolorization is measured spectrophotometrically.

• Reagents and Materials:

  • ABTS diammonium salt

  • Potassium persulfate

  • Phosphate-buffered saline (PBS) or ethanol

  • Test compounds

  • Standard antioxidant (e.g., Trolox)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Preparation of ABTS•+ Stock Solution: A 7 mM solution of ABTS and a 2.45 mM solution of potassium persulfate are prepared. Equal volumes of the two solutions are mixed and allowed to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

  • Preparation of Working ABTS•+ Solution: The stock ABTS•+ solution is diluted with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Preparation of Sample and Standard Solutions: Stock solutions and subsequent dilutions of the test compounds and a standard are prepared.

  • Assay Protocol:

    • In a 96-well microplate, 190 µL of the working ABTS•+ solution is added to each well.

    • 10 µL of the different concentrations of the standard or sample solutions are added to the wells.

    • The plate is incubated at room temperature for 6 minutes.

  • Measurement: The absorbance is measured at 734 nm using a microplate reader.

  • Calculation: The percentage of inhibition of ABTS•+ is calculated, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

3. ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals. The decay of fluorescence is monitored over time, and the antioxidant capacity is quantified by the area under the fluorescence decay curve.

• Reagents and Materials:

  • Fluorescein sodium salt

  • AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

  • Phosphate buffer (pH 7.4)

  • Test compounds

  • Standard antioxidant (e.g., Trolox)

  • Black 96-well microplate

  • Fluorescence microplate reader

• Procedure:

  • Preparation of Reagents:

    • A stock solution of fluorescein is prepared in phosphate buffer.

    • A fresh solution of AAPH is prepared in phosphate buffer before each use.

    • Stock solutions and dilutions of the test compounds and a standard are prepared in phosphate buffer.

  • Assay Protocol:

    • In a black 96-well microplate, 150 µL of the fluorescein working solution is added to each well.

    • 25 µL of the different concentrations of the standard, sample solutions, or buffer (for the blank) are added to the wells.

    • The plate is pre-incubated at 37°C for 15 minutes.

    • The reaction is initiated by adding 25 µL of the AAPH solution to each well.

  • Measurement: The fluorescence is measured kinetically at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm, with readings taken every 1-2 minutes for at least 60 minutes.

  • Calculation: The area under the curve (AUC) for the fluorescence decay is calculated. The net AUC is determined by subtracting the AUC of the blank from the AUC of the sample. The ORAC value is then calculated by comparing the net AUC of the sample to a standard curve of Trolox and is typically expressed as µmol of Trolox equivalents per gram or mole of the sample.

Experimental Workflow Visualization

The following diagram illustrates the general workflow of the DPPH radical scavenging assay.

Caption: General workflow of the DPPH free radical scavenging assay.

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Evaluating the Reproducibility of Clovamide's Effect in Different Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Clovamide, a naturally occurring phenolic compound found in cocoa and red clover, has garnered significant interest for its potential therapeutic properties, including neuroprotective, anti-inflammatory, and antioxidant effects.[1][2] This guide provides a comparative analysis of the reproducibility of Clovamide's effects across different cell lines, supported by available experimental data. We delve into its mechanism of action, offering detailed experimental protocols and visual representations of the signaling pathways involved.

Quantitative Comparison of Clovamide's Efficacy

To assess the reproducibility of Clovamide's biological activity, we have summarized the key quantitative data from various studies in the table below. The half-maximal effective concentration (EC50) and half-maximal inhibitory concentration (IC50) values serve as crucial metrics for comparing its potency in different cellular contexts.

Cell Line	Effect Measured	Assay Type	Stressor/Inducer	EC50 / IC50 (µM)	Reference
SH-SY5Y (Human Neuroblastoma)	Neuroprotection	LDH Release	tert-butyl hydroperoxide (t-BOOH)	3.6	[3]
SK-N-BE(2) (Human Neuroblastoma)	Neuroprotection	LDH Release	L-glutamate	2.5	[3]
SH-SY5Y (Human Neuroblastoma)	Neuroprotection	Not Specified	Oxygen-Glucose Deprivation/Reoxygenation	0.9 - 3.7	[4][5]
BV2 (Mouse Microglia)	Inhibition of Nitric Oxide (NO) Production	Griess Assay	Lipopolysaccharide (LPS)	73.6 (for Clovamide methyl ester)

Analysis of Reproducibility:

The data indicates a consistent neuroprotective effect of Clovamide in the low micromolar range across different human neuroblastoma cell lines (SH-SY5Y and SK-N-BE(2)) and under various induced stress conditions (oxidative stress, excitotoxicity, and ischemia-reperfusion).[3][4][5] The EC50 values for neuroprotection are notably similar, suggesting a reproducible mechanism of action in these neuronal models. The anti-inflammatory effect, measured by the inhibition of nitric oxide production in BV2 microglial cells, shows a higher IC50 value for the methyl ester derivative of Clovamide. This highlights the importance of considering the specific chemical form of the compound and the cell type when evaluating its activity.

Experimental Protocols

To facilitate the replication and further investigation of Clovamide's effects, detailed methodologies for the key experiments are provided below.

Neuroprotection Assay in SH-SY5Y Cells against Oxidative Stress

This protocol outlines the methodology to assess the neuroprotective effect of Clovamide against tert-butyl hydroperoxide (t-BOOH)-induced oxidative stress in the SH-SY5Y human neuroblastoma cell line.

1. Cell Culture and Differentiation:

• Culture SH-SY5Y cells in a 1:1 mixture of Dulbecco’s Modified Eagle’s Medium (DMEM) and Ham’s F-12 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• For differentiation, seed the cells at an appropriate density and treat with 10 µM retinoic acid for 5-7 days.

2. Clovamide and Stressor Treatment:

• Seed the differentiated SH-SY5Y cells into 96-well plates.

• Pre-incubate the cells with varying concentrations of Clovamide (e.g., 1, 10, 100 µM) for a specified period (e.g., 24 hours).

• Induce oxidative stress by adding a final concentration of 100 µM t-BOOH to the wells (excluding the control group) and incubate for 3 hours.

3. Assessment of Cell Viability (LDH Assay):

• After incubation, collect the cell culture supernatant.

• Quantify the amount of lactate dehydrogenase (LDH) released into the supernatant using a commercially available LDH cytotoxicity assay kit, following the manufacturer’s instructions.

• Measure the absorbance at the appropriate wavelength (typically 490 nm) using a microplate reader.

• Calculate the percentage of cell death relative to the control (untreated cells) and the positive control (cells treated with t-BOOH alone).

Anti-inflammatory Assay in BV2 Microglial Cells

This protocol describes the method to evaluate the anti-inflammatory effect of Clovamide by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated BV2 microglial cells.

1. Cell Culture:

• Culture BV2 cells in DMEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

2. Clovamide and LPS Treatment:

• Seed the BV2 cells into 96-well plates.

• Pre-treat the cells with different concentrations of Clovamide or its derivatives for 1 hour.

• Stimulate the cells with 1 µg/mL LPS for 24 hours to induce an inflammatory response.

3. Measurement of Nitric Oxide Production (Griess Assay):

• After the incubation period, collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

• Incubate the mixture at room temperature for 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Determine the nitrite concentration from a standard curve prepared with sodium nitrite.

Signaling Pathways and Experimental Workflow

To visually represent the processes involved in evaluating Clovamide's reproducibility and its mechanism of action, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for evaluating Clovamide's reproducibility.

Caption: Clovamide's proposed mechanism of action on signaling pathways.

Conclusion

The available data suggests that Clovamide exhibits reproducible neuroprotective effects in different neuronal cell lines, with its efficacy falling within a consistent micromolar range. Its anti-inflammatory activity has also been demonstrated, although the potency may vary depending on the specific derivative and cell type. The primary mechanism of action appears to involve the modulation of key inflammatory and survival signaling pathways, notably the inhibition of NF-κB activation. Further research is warranted to fully elucidate the intricacies of its interaction with the PI3K/Akt/mTOR pathway and to expand the evaluation of its reproducibility in a wider array of cell lines and disease models. The provided protocols and pathway diagrams serve as a valuable resource for researchers aiming to build upon the current understanding of Clovamide's therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-laboratory Clovamide Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of Clovamide, a potent antioxidant and anti-inflammatory compound found in various plants, including cocoa beans. Given the growing interest in its therapeutic potential, robust and validated quantification methods are crucial for accurate research and development. This document summarizes the performance characteristics of commonly employed analytical techniques, namely High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), based on published data.

Comparison of Analytical Method Performance

While direct inter-laboratory validation studies for Clovamide quantification are not extensively published, a comparison of reported performance characteristics from single-laboratory validations provides valuable insights for researchers selecting an appropriate analytical method. The following table summarizes typical performance parameters for HPLC-DAD and LC-MS/MS methods for the quantification of phenolic compounds like Clovamide.

Performance Parameter	HPLC-DAD	LC-MS/MS
Linearity (R²)	> 0.995	> 0.99
Limit of Detection (LOD)	0.01 - 1 µg/mL	0.01 - 10 ng/mL
Limit of Quantification (LOQ)	0.03 - 5 µg/mL	0.05 - 50 ng/mL
Accuracy (% Recovery)	95 - 105%	90 - 110%
Precision (% RSD)	< 5%	< 15%
Specificity	Moderate to High	Very High
Throughput	Moderate	High

Note: The values presented are representative and may vary depending on the specific matrix, instrumentation, and laboratory procedures.

Experimental Protocols

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

This method is widely used for the quantification of Clovamide in plant extracts, particularly from cocoa beans.

Sample Preparation:

• Extraction: Clovamide is typically extracted from the ground sample material using a solvent mixture such as methanol/water or acetone/water, often with the addition of a small amount of acid (e.g., formic acid) to improve stability.

• Purification: The crude extract may be subjected to solid-phase extraction (SPE) to remove interfering matrix components.

• Final Preparation: The purified extract is evaporated to dryness and reconstituted in the mobile phase for injection into the HPLC system.

Chromatographic Conditions:

• Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient elution is typically employed, using a mixture of acidified water (e.g., 0.1% formic acid in water) as mobile phase A and an organic solvent like acetonitrile or methanol as mobile phase B.

• Detection: The Diode-Array Detector is set to monitor the absorbance at the maximum wavelength for Clovamide, which is around 320-330 nm.

Quantification:

Quantification is achieved by comparing the peak area of Clovamide in the sample to a calibration curve generated using Clovamide standards of known concentrations.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and specificity compared to HPLC-DAD, making it suitable for the analysis of Clovamide in complex biological matrices like plasma or serum.

Sample Preparation:

• Protein Precipitation: For biological fluids, proteins are precipitated by adding a solvent like acetonitrile or methanol.

• Liquid-Liquid Extraction or Solid-Phase Extraction: Further cleanup can be performed to remove phospholipids and other interfering substances.

• Final Preparation: The cleaned extract is evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Conditions:

• Chromatography: Similar to HPLC-DAD, a reversed-phase C18 column with a gradient elution is used.

• Ionization: Electrospray ionization (ESI) in either positive or negative mode is typically used to ionize Clovamide.

• Mass Spectrometry: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for Clovamide are monitored for highly selective quantification.

Quantification:

An internal standard is often used to correct for matrix effects and variations in extraction recovery. The ratio of the peak area of Clovamide to the peak area of the internal standard is used for quantification against a calibration curve.

Visualizing the Workflow and Signaling Pathway

To further elucidate the processes involved in Clovamide analysis and its biological action, the following diagrams are provided.

Caption: Experimental workflow for Clovamide quantification.